Methyl Cedryl Ketone

Core Science & Biosynthesis

What are the chemical properties of Methyl Cedryl Ketone?

An In-Depth Technical Guide to the Chemical Properties of Methyl Cedryl Ketone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl Cedryl Ketone (MCK), also known by trade names such as Vertofix® and Lixetone®, is a synthetic ketone with a prominent role in the fragrance industry.[1] Its chemical structure, derived from cedrene (B97730), provides a complex and tenacious woody, ambery, and musky aroma.[2][3][4] This compound is a staple ingredient in perfumery, valued for its fixative properties and its ability to enhance the diffusion of a fragrance composition.[1] This technical guide provides a comprehensive overview of its chemical properties, synthesis, and analytical characterization methodologies, intended for professionals in research and development.

Chemical and Physical Properties

Methyl Cedryl Ketone is typically a colorless to yellow, slightly viscous liquid at room temperature.[5][6] It is chemically stable under standard storage conditions, though it should be protected from heat and light in a tightly sealed container.[7][8]

Quantitative Data Summary

The physical and chemical properties of Methyl Cedryl Ketone are summarized in the table below. Data is compiled from various sources, and ranges may reflect differences in the purity and isomeric composition of commercial grades.

Property	Value	Source(s)
CAS Number	32388-55-9	[3][5][6]
Molecular Formula	C₁₇H₂₆O	[3][9][10]
Molecular Weight	246.4 g/mol	[9]
Appearance	Colorless to greenish-yellow or brown, slightly viscous liquid	[3][5][6]
Odor	Woody, amber, musk	[3][4][8]
Boiling Point	272 °C at 760 mmHg	[5][8][10]
Density	0.993 - 1.011 g/mL at 20-25 °C	[3][4][5][11]
Refractive Index	1.513 - 1.524 at 20 °C	[3][4][5][8]
Flash Point	>100 °C	[3][8][11]
Solubility	Insoluble in water; Soluble in ethanol (B145695) and paraffin (B1166041) oil	[3][5][8]
Vapor Pressure	< 0.01 hPa (Calculated)	[11]
logP (o/w)	5.655	[8]
Stability	Stable under recommended storage conditions	[7][8]

Reactivity and Stability

Methyl Cedryl Ketone is stable under normal use and storage conditions.[7] It is not readily biodegradable.[12] Incompatible materials include strong oxidizing agents, strong acids, and alkalis.[7][12] During combustion, it may form hazardous decomposition products such as carbon monoxide, carbon dioxide, and other unidentified organic compounds.[7][12][13]

Experimental Protocols

Synthesis via Friedel-Crafts Acylation

A common method for synthesizing Methyl Cedryl Ketone involves the acetylation of α-cedrene, a primary constituent of cedarwood oil.[2][14]

• Objective: To synthesize Methyl Cedryl Ketone through the acylation of a cedrene-rich substrate.

• Materials:

  • Cedrene (or a cedrene-rich fraction of cedarwood oil)

  • Acetic anhydride (B1165640) (Ac₂O)

  • Solid superacid catalyst (e.g., SO₄²⁻/TiO₂-SiO₂) or polyphosphoric acid[15][16]

  • Solvent (optional, e.g., benzene)[16]

  • Sodium bicarbonate solution (for neutralization)

  • Anhydrous magnesium sulfate (B86663) (for drying)

• Methodology:

  • In a multi-necked flask equipped with a stirrer and thermometer, charge the cedrene and acetic anhydride. The molar ratio of acetic anhydride to cedrene can range from 1:1 to 15:1.[15]

  • While stirring, add the solid superacid catalyst, typically 1% to 10% by weight relative to the cedrene.[15]

  • Heat the reaction mixture to a temperature between 10 °C and 120 °C. A more suitable range is often 65-80 °C.[15][16]

  • Maintain the reaction for several hours (e.g., 3 to 8 hours) until completion, which can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).[15]

  • After cooling to room temperature, filter the mixture to recover the solid catalyst. The catalyst can often be reused.[15]

  • The filtrate is then subjected to vacuum distillation to remove excess acetic anhydride and acetic acid formed during the reaction.[15]

  • The crude product is washed with water, neutralized with a dilute alkali solution, and then washed again until neutral.[16]

  • The organic layer is dried over an anhydrous drying agent and purified by fractional distillation under reduced pressure to yield the final Methyl Cedryl Ketone product.[15][16]

Quality Control and Characterization by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is the primary analytical technique for assessing the purity and identity of Methyl Cedryl Ketone.[9][17]

• Objective: To determine the purity (assay) and confirm the identity of a Methyl Cedryl Ketone sample.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer.

• Methodology:

  • Sample Preparation: Dilute the Methyl Cedryl Ketone sample in a suitable solvent (e.g., ethanol or hexane).

  • GC Conditions (Typical):

    • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

    • Injector: Split/splitless injector, with a typical split ratio of 50:1.

    • Oven Program: Start at a lower temperature (e.g., 60 °C), hold for 1-2 minutes, then ramp at a controlled rate (e.g., 5-10 °C/min) to a final temperature (e.g., 250-280 °C) and hold.

    • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • MS Conditions (Typical):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 40 to 400.

  • Data Analysis: The identity of Methyl Cedryl Ketone is confirmed by comparing its retention time and the resulting mass spectrum with that of a known reference standard or a library spectrum (e.g., Wiley, NIST).[17] Purity is determined by calculating the peak area percentage of the target compound relative to all other detected peaks. Commercial grades often have a total ketone content of over 75%.[3][6]

Structural Confirmation by FTIR Spectroscopy

Fourier-Transform Infrared (FTIR) spectroscopy is used to identify the key functional groups present in the molecule, confirming its ketone structure.[18]

• Objective: To confirm the presence of the carbonyl (C=O) group and other characteristic structural features.

• Instrumentation: An FTIR spectrometer.

• Methodology:

  • Sample Preparation: A small drop of the neat liquid sample is placed between two salt plates (e.g., NaCl or KBr) to form a thin film.

  • Data Acquisition: The infrared spectrum is recorded, typically over the range of 4000 to 400 cm⁻¹.

  • Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands. Key peaks for Methyl Cedryl Ketone would include:

    • A strong, sharp absorption band around 1700-1725 cm⁻¹ corresponding to the C=O stretch of the ketone.

    • Multiple bands in the 2850-3000 cm⁻¹ region due to C-H stretching of the alkyl groups.

    • Bands in the 1350-1470 cm⁻¹ region corresponding to C-H bending vibrations.

Workflow and Pathway Visualizations

The following diagrams illustrate key processes related to the characterization and synthesis of Methyl Cedryl Ketone.

Diagram 1: Quality Control Workflow for Methyl Cedryl Ketone.

Diagram 2: Logical Flow of Synthesis and Purification.

References

• 1. Methyl Cedryl Ketone / Vertofix (32388-55-9) — Fragrance / Perfume Ingredient — Scentspiracy [scentspiracy.com]
• 2. foreverest.net [foreverest.net]
• 3. ventos.com [ventos.com]
• 4. METHYL CEDRYL KETONE | Chemtex USA [chemtexusa.com]
• 5. Methyl Cedryl Ketone | 32388-55-9 [chemicalbook.com]
• 6. MCK-METHYL CEDRYL KETONE [ventos.com]
• 7. indenta.com [indenta.com]
• 8. methyl cedryl ketone, 32388-55-9 [thegoodscentscompany.com]
• 9. Methyl cedryl ketone | C17H26O | CID 71311382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Methyl Cedryl Ketone CAS 32388-55-9 - Acetyl Cedrene, Methyl Cedryl Ketone | Made-in-China.com [m.made-in-china.com]
• 11. johndwalsh.com [johndwalsh.com]
• 12. finefrag.com [finefrag.com]
• 13. static1.squarespace.com [static1.squarespace.com]
• 14. ScenTree - Vertofix® (CAS N° 32388-55-9) [scentree.co]
• 15. CN101265170B - Method for synthesizing methylcedrenone by using solid super-strong acid - Google Patents [patents.google.com]
• 16. CN1130170A - Synthetic method for methyl cedrone - Google Patents [patents.google.com]
• 17. dev.spectrabase.com [dev.spectrabase.com]
• 18. dev.spectrabase.com [dev.spectrabase.com]

An In-depth Technical Guide to the Synthesis of Methyl Cedryl Ketone from Cedarwood Oil

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl Cedryl Ketone (MCK), a highly valued fragrance ingredient known for its characteristic woody and amber scent, is synthesized through the acetylation of sesquiterpene-rich fractions of cedarwood oil. This technical guide provides a comprehensive overview of the synthesis of Methyl Cedryl Ketone, detailing the chemical principles, experimental protocols, and analytical characterization. The process primarily involves the Friedel-Crafts acetylation of key components in cedarwood oil, namely α-cedrene and thujopsene (B1203592), using acetic anhydride (B1165640) in the presence of an acid catalyst. This document consolidates data from various sources to present a thorough resource for researchers and professionals in organic synthesis and fragrance chemistry.

Introduction

Methyl Cedryl Ketone, commercially known by trade names such as Vertofix® and Lixetone®, is a synthetic ketone structurally related to natural cedrene.[1] Its persistent and diffusive woody aroma makes it a staple in the fragrance industry.[1] The synthesis of MCK from cedarwood oil is a commercially significant process that transforms natural terpenes into a more complex and valuable aroma chemical.[2] This guide will delve into the technical aspects of this synthesis, providing detailed methodologies and data to support laboratory-scale and process development research.

Chemical Background

The synthesis of Methyl Cedryl Ketone from cedarwood oil is fundamentally a Friedel-Crafts acylation reaction. The key starting materials are the sesquiterpene hydrocarbons present in cedarwood oil, principally α-cedrene and thujopsene.[3]

Starting Material: Cedarwood Oil Composition

Cedarwood oil is a complex mixture of terpenes, and its composition can vary depending on the species of cedar tree and the distillation process. For the synthesis of Methyl Cedryl Ketone, fractions rich in α-cedrene and thujopsene are utilized. The typical composition of a suitable cedarwood oil fraction is presented in Table 1.

Table 1: Typical Composition of Cedarwood Oil Fraction for Methyl Cedryl Ketone Synthesis

Component	Chemical Structure	Typical Percentage (%)
α-Cedrene		40 - 50[4][5]
Thujopsene		40 - 50[4][5]
β-Cedrene		5 - 15[4][5]

Reaction Mechanism

The acetylation reaction is catalyzed by a protic acid, such as polyphosphoric acid or sulfuric acid, or a solid superacid.[6][7] The reaction proceeds through an electrophilic substitution mechanism where the acetyl group (CH₃CO⁺) from acetic anhydride attacks the double bond of the sesquiterpenes. Isomerization of the terpenes can also occur under the acidic conditions.[7]

References

• 1. Methyl Cedryl Ketone / Vertofix (32388-55-9) — Fragrance / Perfume Ingredient — Scentspiracy [scentspiracy.com]
• 2. ingredientsnetwork.com [ingredientsnetwork.com]
• 3. ScenTree - Vertofix® (CAS N° 32388-55-9) [scentree.co]
• 4. methyl cedryl ketone, 32388-55-9 [thegoodscentscompany.com]
• 5. methyl cedryl ketone, 32388-55-9 [perflavory.com]
• 6. CN101265170B - Method for synthesizing methylcedrenone by using solid super-strong acid - Google Patents [patents.google.com]
• 7. CN1130170A - Synthetic method for methyl cedrone - Google Patents [patents.google.com]

Spectroscopic Analysis of Methyl Cedryl Ketone: A Technical Guide

This guide provides an in-depth overview of the spectroscopic data for Methyl Cedryl Ketone (MCK), a widely used woody and amber fragrance ingredient.[1] The following sections detail its characteristic Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This document is intended for researchers, scientists, and professionals in the fields of chemistry and drug development, offering a consolidated resource for the structural elucidation and analysis of this compound.

Molecular Structure

Methyl Cedryl Ketone (CAS No: 32388-55-9), also known as Acetyl Cedrene (B97730), possesses a complex tricyclic sesquiterpenoid structure.[2]

• Molecular Formula: C₁₇H₂₆O[3]

• Molecular Weight: 246.39 g/mol [4]

• IUPAC Name: 1-((3R,3aS,7R,8aS)-2,3,4,7,8,8a-Hexahydro-3,6,8,8-tetramethyl-1H-3a,7-methanoazulen-5-yl)ethanone[2]

Spectroscopic Data

The following tables summarize the key spectroscopic data for Methyl Cedryl Ketone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While a specific experimental spectrum is not publicly available, the expected chemical shifts for ¹H and ¹³C NMR can be predicted based on the known ranges for similar chemical environments.[5][6]

Table 1: Predicted ¹H NMR Chemical Shifts for Methyl Cedryl Ketone

Proton Type	Predicted Chemical Shift (δ, ppm)	Notes
Methyl Protons (CH₃)	0.8 - 1.5	Multiple singlet signals expected for the gem-dimethyl and other methyl groups on the cedrene core.
Acetyl Methyl Protons (COCH₃)	2.0 - 2.5	A sharp singlet, deshielded by the adjacent carbonyl group.[7]
Methylene & Methine Protons (CH₂, CH)	1.0 - 2.5	Complex multiplet signals corresponding to the protons on the tricyclic core.

Table 2: Predicted ¹³C NMR Chemical Shifts for Methyl Cedryl Ketone

Carbon Type	Predicted Chemical Shift (δ, ppm)	Notes
Carbonyl Carbon (C=O)	> 200	Characteristic downfield shift for a ketone carbonyl carbon.[5][6]
Alkene Carbons (C=C)	120 - 160	Signals corresponding to the carbons involved in the double bond within the ring structure.
Aliphatic Carbons (CH₃, CH₂, CH, C)	10 - 60	Multiple signals corresponding to the various sp³ hybridized carbons of the cedrene framework.

Infrared (IR) Spectroscopy

The IR spectrum is dominated by a strong absorption band characteristic of the carbonyl group.

Table 3: Key IR Absorption Bands for Methyl Cedryl Ketone

Functional Group	Wavenumber (cm⁻¹)	Intensity
C=O Stretch (Ketone)	~1715	Strong, Sharp[5][8]
C-H Stretch (Aliphatic)	2850 - 3000	Strong to Medium
C-H Bend (Aliphatic)	1370 - 1465	Medium

Mass Spectrometry (MS)

Mass spectrometry of ketones typically shows fragmentation patterns resulting from cleavage alpha to the carbonyl group.[5][9]

Table 4: Key Mass Spectrometry Fragments for Methyl Cedryl Ketone

m/z Value	Interpretation	Notes
246	[M]⁺	Molecular ion peak.[4]
231	[M - CH₃]⁺	Loss of a methyl radical.
203	[M - COCH₃]⁺	Alpha-cleavage, loss of the acetyl group, resulting in a stable acylium ion.[7]
43	[CH₃CO]⁺	Acylium ion, often the base peak in the spectrum of methyl ketones.[7]

Experimental Protocols

The following are detailed methodologies for the acquisition of spectroscopic data for a lipophilic, liquid sample such as Methyl Cedryl Ketone.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 5-20 mg of Methyl Cedryl Ketone in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for chemical shift referencing (0 ppm).[10] Transfer the solution to a 5 mm NMR tube.

• Instrument Setup: Insert the NMR tube into a spinner turbine and place it into the spectrometer's magnet.[10]

• Locking and Shimming: Lock the spectrometer on the deuterium (B1214612) signal of the solvent.[11] Perform shimming of the magnetic field to achieve maximum homogeneity and obtain sharp, well-resolved signals.[10]

• Data Acquisition:

  • ¹H NMR: Acquire the proton spectrum using a standard single-pulse experiment. A sufficient number of scans should be co-added to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire the carbon spectrum using a proton-decoupled pulse sequence (e.g., zgpg30). A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Apply Fourier transformation to the acquired Free Induction Decay (FID). Phase the resulting spectrum and perform baseline correction. Integrate the signals in the ¹H spectrum and pick the peaks in both ¹H and ¹³C spectra.

Infrared (IR) Spectroscopy Protocol

• Sample Preparation (Neat Liquid): As Methyl Cedryl Ketone is a liquid, a thin film can be prepared by placing one or two drops of the neat sample directly between two salt plates (e.g., NaCl or KBr).[12][13]

• Instrument Setup: Ensure the FTIR spectrometer is purged with dry air or nitrogen to minimize atmospheric H₂O and CO₂ interference.[10]

• Background Scan: Acquire a background spectrum of the empty salt plates. This is crucial to subtract any spectral contributions from the atmosphere or the plates themselves.[12]

• Sample Scan: Place the prepared salt plate "sandwich" into the spectrometer's sample holder and acquire the IR spectrum.[10] Typically, 16-32 scans are co-added to improve the signal-to-noise ratio. The data is typically collected over a range of 4000-400 cm⁻¹.[10]

• Data Processing: The instrument's software automatically ratios the sample scan against the background scan to generate the final transmittance or absorbance spectrum.

Mass Spectrometry (MS) Protocol

• Sample Introduction (GC-MS): Given the volatility of Methyl Cedryl Ketone, Gas Chromatography-Mass Spectrometry (GC-MS) is the ideal method. Dilute the sample in a volatile organic solvent (e.g., hexane (B92381) or ethyl acetate). Inject a small volume (e.g., 1 µL) into the GC, where it is vaporized and separated on a capillary column before entering the mass spectrometer.

• Ionization: Utilize Electron Ionization (EI) at a standard energy of 70 eV. In EI, the sample molecules are bombarded with high-energy electrons, causing them to ionize and fragment.[14]

• Mass Analysis: The resulting ions (the molecular ion and various fragments) are separated based on their mass-to-charge (m/z) ratio by a mass analyzer (e.g., a quadrupole).

• Detection: The separated ions are detected, and their abundance is recorded.

• Data Analysis: The resulting mass spectrum is plotted as relative abundance versus m/z. The fragmentation pattern is then analyzed to confirm the structure of the compound. Key fragmentation pathways for ketones include α-cleavage and McLafferty rearrangements.[7][14]

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of an organic compound.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. foreverest.net [foreverest.net]
• 2. directpcw.com [directpcw.com]
• 3. Methyl cedryl ketone | C17H26O | CID 71311382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. CH 336: Ketone Spectroscopy [sites.science.oregonstate.edu]
• 6. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. personal.utdallas.edu [personal.utdallas.edu]
• 9. m.youtube.com [m.youtube.com]
• 10. benchchem.com [benchchem.com]
• 11. cores.research.asu.edu [cores.research.asu.edu]
• 12. benchchem.com [benchchem.com]
• 13. webassign.net [webassign.net]
• 14. collard.chemistry.gatech.edu [collard.chemistry.gatech.edu]

The Potent Bioactivity of Cedrane Sesquiterpenes: A Technical Guide for Drug Discovery and Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cedrane (B85855) sesquiterpenes, a class of naturally occurring bicyclic compounds, are predominantly found in the essential oils of coniferous trees, particularly from the Cedrus and Juniperus genera. These compounds, characterized by the cedrane skeleton, have emerged as significant subjects of scientific inquiry due to their diverse and potent biological activities. This technical guide provides a comprehensive overview of the biological activities of key cedrane sesquiterpenes, with a focus on their anticancer, antimicrobial, anti-inflammatory, and enzyme-inhibiting properties. Detailed experimental protocols for assessing these activities and visualizations of the underlying signaling pathways are presented to support further research and development in this promising area of natural product chemistry.

Quantitative Bioactivity Data

The biological efficacy of various cedrane sesquiterpenes has been quantified across numerous studies. The following tables summarize the key quantitative data, including half-maximal inhibitory concentration (IC50), minimum inhibitory concentration (MIC), and inhibition constant (Ki) values, to facilitate a comparative analysis of their potency.

Table 1: Anticancer Activity of Cedrane Sesquiterpenes

Compound	Cancer Cell Line	Assay	IC50/GI50 (µM)	Citation(s)
Cedrol (B397079)	HT-29 (Colon)	MTT	138.91 (48h)	[1][2]
Cedrol	CT-26 (Colon)	MTT	92.46 (48h)	[1][2]
Cedrol	K562 (Leukemia)	MTT	179.5 (48h)	[3][4]
Cedrol	A549 (Lung)	MTT	14.53 (48h)	[1]
Cedrol	C32 (Melanoma)	MTT	199.49 (48h)	[1]
Cedrol	ACHN (Renal)	MTT	184.65 (48h)	[1]
Cedrol	Glioblastoma cells	MTT	77.17 - 141.88 (48h)	[1]
Thujopsene (B1203592)	HepG2 (Liver)	MTT	41.5 (µg/mL at 48h)	[5][6][7]

Table 2: Antimicrobial Activity of Cedrane Sesquiterpenes

Compound	Microorganism	Assay	MIC (µg/mL)	Citation(s)
α-Cedrene	Bacillus subtilis	Broth Microdilution	3.06	[8]
β-Cedrene	Bacillus subtilis	Broth Microdilution	3.06	[8]
α-Cedrene	Proteus sp.	Broth Microdilution	3.06	[8]
β-Cedrene	Proteus sp.	Broth Microdilution	3.06	[8]
Cedrol	Gram-positive bacteria	Disc Diffusion/Micro-broth Dilution	31.25	[9]
Cedrol	Yeast	Disc Diffusion/Micro-broth Dilution	62.5	[9]

Table 3: Anti-Inflammatory Activity of Cedrane Sesquiterpenes

Compound	Cell Line/Model	Assay	IC50 (µM)	Citation(s)
Cedrol	RAW 264.7 Macrophages	Nitric Oxide Production	41.1	[5]
Thujopsene	RAW 264.7 Macrophages	Nitric Oxide Production	30.3	[5]

Table 4: Cytochrome P450 Enzyme Inhibition by Cedrane Sesquiterpenes

Compound	Enzyme	Inhibition Type	Ki (µM)	Citation(s)
Cedrol	CYP2B6	Competitive	0.9	[10][11]
β-Cedrene	CYP2B6	Competitive	1.6	[10][11]
Thujopsene	CYP2B6	Competitive	0.8	[10][11]
Cedrol	CYP3A4	Competitive	3.4	[10][11]
Thujopsene	CYP2C8, CYP2C9, CYP2C19	Mechanism-based	-	[10][11]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and facilitate further investigation.

Cytotoxicity Assessment: MTT Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a compound on the proliferation of cancer cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase. The resulting intracellular purple formazan (B1609692) can be solubilized and quantified by spectrophotometry, which is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the cedrane sesquiterpene in culture medium. After 24 hours, remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a blank (medium only).

• Incubation: Incubate the plate for the desired time periods (e.g., 24, 48, 72 hours) at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value is determined by plotting the percentage of viability versus the compound concentration and fitting the data to a dose-response curve.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

Objective: To determine the minimum inhibitory concentration (MIC) of a compound against a specific microorganism.

Principle: This method involves challenging a standardized inoculum of a microorganism with serial dilutions of an antimicrobial agent in a liquid medium. The MIC is the lowest concentration of the agent that completely inhibits visible growth of the microorganism.

Protocol:

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism in a suitable broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Serial Dilution: Prepare two-fold serial dilutions of the cedrane sesquiterpene in the appropriate broth in a 96-well microtiter plate.

• Inoculation: Add the standardized inoculum to each well containing the compound dilutions. Include a positive control (inoculum without compound) and a negative control (broth only).

• Incubation: Incubate the plates at the optimal temperature and duration for the specific microorganism (e.g., 35°C for 16-20 hours for bacteria; 35°C for 24-48 hours for yeast).

• MIC Determination: Observe the wells for visible turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

Anti-inflammatory Activity: Nitric Oxide (NO) Production Assay in Macrophages

Objective: To assess the ability of a compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Principle: The Griess assay is used to measure the concentration of nitrite (B80452) (a stable product of NO) in the cell culture supernatant.

Protocol:

• Cell Culture: Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere overnight.

• Compound and LPS Treatment: Pre-treat the cells with various concentrations of the cedrane sesquiterpene for 1-2 hours. Then, stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include untreated cells and cells treated only with LPS as controls.

• Supernatant Collection: After incubation, collect the cell culture supernatants.

• Griess Reaction: Mix equal volumes of the supernatant and Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride).

• Absorbance Measurement: Incubate for 10-15 minutes at room temperature and measure the absorbance at 540 nm.

• Data Analysis: Calculate the nitrite concentration using a sodium nitrite standard curve. The IC50 value is the concentration of the compound that inhibits NO production by 50% compared to the LPS-only treated cells.

Signaling Pathways and Mechanisms of Action

Cedrane sesquiterpenes exert their biological effects by modulating several key cellular signaling pathways. The following diagrams illustrate these mechanisms.

Anticancer Mechanisms of Cedrol

Cedrol has been shown to induce apoptosis (programmed cell death) in cancer cells through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. It also inhibits critical cell survival signaling pathways.

Caption: Anticancer mechanism of Cedrol.

Anti-inflammatory Mechanism of Cedrane Sesquiterpenes

Cedrane sesquiterpenes, such as cedrol and thujopsene, exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators. A key mechanism is the suppression of the NF-κB signaling pathway, which is activated by inflammatory stimuli like LPS.

Caption: Anti-inflammatory mechanism of Cedrane Sesquiterpenes.

Conclusion

The data compiled in this guide demonstrate that cedrane sesquiterpenes are a class of bioactive natural products with significant therapeutic potential. Their multifaceted activities, including anticancer, antimicrobial, anti-inflammatory, and enzyme-inhibiting properties, make them compelling candidates for further drug development. The detailed experimental protocols and mechanistic diagrams provided herein serve as a valuable resource for researchers aiming to unlock the full potential of these fascinating compounds. Future research should focus on lead optimization, in vivo efficacy studies, and a deeper exploration of their molecular targets to translate these promising natural products into novel therapeutic agents.

References

• 1. Cedrol restricts the growth of colorectal cancer in vitro and in vivo by inducing cell cycle arrest and caspase-dependent apoptotic cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sesquiterpene Alcohol Cedrol Chemosensitizes Human Cancer Cells and Suppresses Cell Proliferation by Destabilizing Plasma Membrane Lipid Rafts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Sesquiterpene Alcohol Cedrol Chemosensitizes Human Cancer Cells and Suppresses Cell Proliferation by Destabilizing Plasma Membrane Lipid Rafts [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Antimicrobial activity of sesquiterpenes from the essential oil of Juniperus thurifera - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Composition, anticancer, and antimicrobial activities in vitro of the heartwood essential oil of Cunninghamia lanceolata var. konishii from Taiwan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Inhibitory effects of cedrol, β-cedrene, and thujopsene on cytochrome P450 enzyme activities in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]

Methyl Cedryl Ketone CAS number and chemical structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl Cedryl Ketone (MCK), a synthetic ketone, is a prominent sesquiterpenoid extensively utilized in the fragrance industry for its characteristic woody and amber aroma. While its primary application lies in perfumery, its complex chemical structure and potential for chemical modification warrant a closer examination for researchers and scientists in various fields, including synthetic chemistry and potentially, exploratory life sciences. This document provides a comprehensive overview of Methyl Cedryl Ketone, focusing on its chemical identity, physicochemical properties, synthesis, and safety data, presented in a format amenable to a scientific audience.

Chemical Identity and Structure

Methyl Cedryl Ketone is commonly identified by its CAS number 32388-55-9.[1][2][3][4][5] It is also known by several synonyms, including Acetyl Cedrene (B97730) and the trade name Vertofix.[1] The molecule possesses a rigid tricyclic backbone derived from cedrene, which contributes to its stability and low volatility.[1]

Chemical Structure:

• IUPAC Name: 1-((1R,2R,5S,7R)-2,6,6,8-tetramethyltricyclo[5.3.1.0¹,⁵]undec-8-en-9-yl)ethanone[1]

• Chemical Formula: C₁₇H₂₆O[2][4][5][6]

The chemical structure of Methyl Cedryl Ketone is characterized by a complex, fused ring system with a ketone functional group. This structure is the basis for its unique olfactory properties and its chemical reactivity.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical properties of Methyl Cedryl Ketone is presented in the table below. This data is essential for its handling, formulation, and analysis in a laboratory setting.

Table 1: Physicochemical Properties of Methyl Cedryl Ketone

Property	Value	Reference(s)
CAS Number	32388-55-9	[1][2][3][4][5]
Molecular Weight	246.39 g/mol	[5]
Appearance	Pale yellow to pale brown liquid	[1][2]
Odor	Woody, amber, dry	[1][2]
Boiling Point	272 °C (lit.)	[5]
Density	0.997 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.516 (lit.)	[5]
Flash Point	> 100 °C
Solubility	Insoluble in water

Spectroscopic Data:

• FTIR: An FTIR spectrum is available for Methyl Cedryl Ketone, which can be used for its identification and to confirm the presence of key functional groups, such as the carbonyl group of the ketone.

• Mass Spectrometry: A GC-MS spectrum is available for Methyl Cedryl Ketone in the PubChem database (CID 71311382).[1] Analysis of the fragmentation pattern can aid in structural elucidation and identification in complex mixtures.

Synthesis of Methyl Cedryl Ketone: Experimental Protocol

Methyl Cedryl Ketone can be synthesized via the acylation of cedrene. The following protocol is adapted from a patented method describing the use of a solid super-strong acid catalyst, which offers a more environmentally friendly alternative to traditional acid catalysts.

Objective: To synthesize Methyl Cedryl Ketone from cedrene and acetic anhydride (B1165640) using a solid superacid catalyst.

Materials:

• Cedrene (starting material)

• Acetic anhydride (acylating agent)

• Solid superacid catalyst (e.g., sulfated zirconia-silica)

• Three-necked flask

• Stirrer

• Heating mantle with temperature control

• Condenser

• Filtration apparatus

• Vacuum distillation apparatus

Procedure:

• In a 1000 mL three-necked flask equipped with a stirrer, heating mantle, and condenser, add 408g (2 mol) of cedrene and 215g (2.11 mol) of acetic anhydride.

• While stirring, add 20g of the solid superacid catalyst (S₂O₈²⁻/ZrO₂-SiO₂ type).

• Heat the reaction mixture to 80 °C and maintain this temperature for 8 hours with continuous stirring.

• After 8 hours, cool the reaction mixture to 25 °C.

• Separate the solid superacid catalyst by filtration. The catalyst can be recovered and potentially reused.

• The filtrate, containing the crude product, unreacted starting materials, and acetic acid byproduct, is then subjected to vacuum distillation.

• The remaining acetic anhydride and the generated acetic acid are removed under reduced pressure.

• The crude Methyl Cedryl Ketone is then purified by fractional distillation to yield the final product.

References

• 1. Methyl cedryl ketone | C17H26O | CID 71311382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dev.spectrabase.com [dev.spectrabase.com]
• 3. methyl cedryl ketone [flavscents.com]
• 4. uni-saarland.de [uni-saarland.de]
• 5. methyl cedryl ketone, 32388-55-9 [thegoodscentscompany.com]
• 6. methyl cedryl ketone, 32388-55-9 [thegoodscentscompany.com]

Unveiling the Physicochemical Profile of Methyl Cedryl Ketone: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of the core physical properties of Methyl Cedryl Ketone (MCK), a prominent woody and ambery fragrance ingredient. Aimed at researchers, scientists, and professionals in drug development and chemical sciences, this document compiles essential data on its boiling point and density, outlines standardized experimental methodologies for their determination, and presents a logical workflow for such characterization.

Core Physical Properties of Methyl Cedryl Ketone

Methyl Cedryl Ketone, identified by its CAS number 32388-55-9, is a viscous liquid with a characteristic woody and amber scent.[1][2][3] A comprehensive understanding of its physical properties is paramount for its application in formulation, quality control, and safety assessments. The boiling point and density are fundamental parameters in this regard.

Quantitative Data Summary

The following table summarizes the reported values for the boiling point and density of Methyl Cedryl Ketone from various sources.

Physical Property	Value	Conditions
Boiling Point	272 °C	at 760 mmHg[4][5][6][7][8]
140-160 °C	at 666.7 Pa[9][10]
Density	0.997 g/mL	at 25 °C[5][6][7]
1.000 - 1.010 g/mL	at 25 °C
0.996 - 1.011 g/mL	at 20 °C[11]
0.993 - 1.012 g/mL	at 20 °C[8]
0.997 - 1.007 g/mL	Specific Gravity
0.996 - 1.010	Relative Density[10]

Experimental Protocols for Property Determination

The determination of the physical properties of chemical substances like Methyl Cedryl Ketone follows internationally recognized standardized methods to ensure accuracy and reproducibility. The Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals are the primary reference for these procedures.

Boiling Point Determination (OECD Guideline 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[3][6] For a high-boiling point liquid such as Methyl Cedryl Ketone, several methods are applicable, provided the substance does not chemically decompose at its boiling point.[3]

Commonly Employed Methods Include:

• Ebulliometer Method: This technique involves measuring the boiling point by directly observing the temperature of the boiling liquid in a specialized apparatus called an ebulliometer, which is equipped with a sensitive thermometer and a reflux condenser.

• Dynamic Method: In this method, the vapor pressure of the substance is measured as a function of temperature. The boiling point is then determined as the temperature at which the vapor pressure reaches the standard atmospheric pressure.[3]

• Distillation Method: For purification and boiling point determination, a simple or fractional distillation apparatus is used.[12] The temperature of the vapor that is in equilibrium with the boiling liquid is measured, which corresponds to the boiling point of the substance at the prevailing pressure.[8][13]

• Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These thermal analysis techniques can also be used to determine the boiling point by detecting the heat absorption associated with the phase transition from liquid to gas.[3]

Density Determination (OECD Guideline 109)

Density is defined as the mass of a substance per unit volume.[1][5] For liquids like Methyl Cedryl Ketone, several reliable methods are available.

Standard Methodologies Include:

• Hydrometer: A calibrated, weighted glass float is placed in the liquid. The depth to which it sinks is dependent on the liquid's density, which can be read directly from the calibrated stem.[1][2]

• Hydrostatic Balance: This method is based on Archimedes' principle. A body of known volume is weighed first in air and then while immersed in the liquid. The difference in weight is used to calculate the density of the liquid.[1][2]

• Pycnometer Method: A pycnometer, a flask with a precisely known volume, is weighed empty, then filled with the liquid, and weighed again. The density is calculated from the mass of the liquid and the known volume of the pycnometer.[1][2]

• Oscillating Densimeter: This method measures the change in the resonant frequency of a U-shaped tube when it is filled with the sample liquid. The change in frequency is directly related to the density of the liquid.[1][2]

Logical Workflow for Physicochemical Characterization

The following diagram illustrates a standardized workflow for the determination of the physical properties of a liquid chemical compound such as Methyl Cedryl Ketone.

Caption: Workflow for determining physical properties.

References

• 1. acri.gov.tw [acri.gov.tw]
• 2. laboratuar.com [laboratuar.com]
• 3. laboratuar.com [laboratuar.com]
• 4. oecd.org [oecd.org]
• 5. oecd.org [oecd.org]
• 6. oecd.org [oecd.org]
• 7. OECD/EU-Methods [laus.group]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. oecd.org [oecd.org]
• 10. oecd.org [oecd.org]
• 11. lcslaboratory.com [lcslaboratory.com]
• 12. vernier.com [vernier.com]
• 13. chem.ucalgary.ca [chem.ucalgary.ca]

The Solubility Profile of Methyl Cedryl Ketone in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl Cedryl Ketone (MCK), a widely utilized fragrance ingredient with a characteristic woody and amber scent, possesses a lipophilic nature that dictates its solubility primarily in organic solvents. This technical guide provides a comprehensive overview of the solubility of Methyl Cedryl Ketone in various organic media. The document summarizes available quantitative and qualitative solubility data, outlines detailed experimental protocols for solubility determination, and presents a logical workflow for solubility analysis. This guide is intended to be a valuable resource for researchers and professionals in fields such as perfumery, cosmetics, and chemical research, where understanding the solubility of fragrance compounds is crucial for formulation, quality control, and novel applications.

Introduction

Methyl Cedryl Ketone (MCK), also known as Acetyl Cedrene (B97730), is a synthetic ketone prized for its complex and persistent woody, musky, and amber-like aroma. Its molecular structure, characterized by a bulky, nonpolar cedrene backbone and a polar ketone group, results in poor aqueous solubility and a preference for organic solvents. A thorough understanding of its solubility in different organic solvents is paramount for its effective use in various formulations, ensuring product stability, and predicting its behavior in different matrices. This guide aims to consolidate the available solubility data for MCK and provide standardized methodologies for its determination.

Solubility Data

The solubility of Methyl Cedryl Ketone has been reported in a variety of organic solvents. The following table summarizes the available quantitative and qualitative data to facilitate comparison. It is important to note that quantitative data for a comprehensive range of solvents is limited in publicly available literature.

Solvent	Formula	Type	Solubility	Temperature (°C)	Citation(s)
Water	H₂O	Protic, Polar	Insoluble (1.278 - 6 mg/L)	23 - 25	[1][2]
Ethanol (B145695) (80%)	C₂H₅OH	Protic, Polar	Soluble in 3-7 volumes	Not Specified	[3][4]
Ethanol	C₂H₅OH	Protic, Polar	Soluble	Not Specified	[5]
Ether	(C₂H₅)₂O	Aprotic, Polar	Soluble	Not Specified
Paraffin Oil	N/A	Aprotic, Nonpolar	Soluble	Not Specified
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Aprotic, Polar	Slightly Soluble	Not Specified	[6][7]
Chloroform	CHCl₃	Aprotic, Polar	Slightly Soluble	Not Specified	[6][7]
Ethyl Acetate	CH₃COOC₂H₅	Aprotic, Polar	Slightly Soluble	Not Specified	[6][7]

Note: "Soluble" and "Slightly Soluble" are qualitative descriptors from the cited sources and lack specific quantitative values. The solubility in 80% ethanol is a semi-quantitative measure.

Experimental Protocols for Solubility Determination

A standardized and reproducible method is crucial for determining the solubility of compounds like Methyl Cedryl Ketone. The "static equilibrium method" is a widely accepted approach for this purpose.

Static Equilibrium Method

This method involves creating a saturated solution of the solute (MCK) in the solvent of interest at a constant temperature and then determining the concentration of the solute in the solution.

Materials and Equipment:

• Methyl Cedryl Ketone (high purity)

• Selected organic solvents (analytical grade)

• Thermostatic shaker bath or incubator

• Analytical balance (±0.0001 g)

• Vials with airtight caps

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

• Volumetric flasks and pipettes

Procedure:

• Preparation of Supersaturated Solutions: Add an excess amount of Methyl Cedryl Ketone to a known volume of the selected organic solvent in a sealed vial. The excess solid ensures that the solution reaches saturation.

• Equilibration: Place the vials in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C). Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure that equilibrium is reached. The time required for equilibration should be determined empirically.

• Phase Separation: After equilibration, allow the vials to rest in the thermostatic bath for a sufficient time (e.g., 2-4 hours) to allow the undissolved MCK to settle.

• Sample Collection: Carefully withdraw an aliquot of the supernatant using a pre-warmed or temperature-equilibrated syringe. Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask to remove any undissolved microparticles.

• Quantification: Dilute the filtered sample with a suitable solvent to a concentration within the calibrated range of the analytical instrument. Analyze the concentration of Methyl Cedryl Ketone in the sample using a validated HPLC or GC method.

• Data Analysis: Calculate the solubility of MCK in the solvent in units such as g/100mL or mol/L based on the determined concentration and the dilution factor.

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the experimental protocol for determining the solubility of Methyl Cedryl Ketone.

References

• 1. directpcw.com [directpcw.com]
• 2. haihangchem.com [haihangchem.com]
• 3. Methyl Cedryl Ketone CAS 32388-55-9 - Acetyl Cedrene and Methyl Cedryl Ketone [megawidechem.en.made-in-china.com]
• 4. Methyl Cedryl Ketone CAS 32388-55-9 - Acetyl Cedrene, Methyl Cedryl Ketone | Made-in-China.com [m.made-in-china.com]
• 5. foreverest.net [foreverest.net]
• 6. Methyl Cedryl Ketone CAS#: 32388-55-9 [m.chemicalbook.com]
• 7. Methyl Cedryl Ketone | 32388-55-9 [chemicalbook.com]

Methyl Cedryl Ketone: A Technical Guide to its Discovery, Synthesis, and Properties

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl Cedryl Ketone (MCK), a synthetic ketone, is a cornerstone of the modern fragrance industry, prized for its enduring woody and ambery character. This technical guide provides a comprehensive overview of the discovery, history, and chemical properties of MCK. It details the primary synthetic route via the Friedel-Crafts acylation of cedrene (B97730), presenting a generalized experimental protocol derived from key patents. A thorough compilation of its physicochemical properties is presented for easy reference. While extensively studied for its olfactory and safety profiles, this guide also addresses the current lack of research into its specific biological signaling pathways within the context of drug development.

Introduction

Methyl Cedryl Ketone (MCK), known commercially by trade names such as Vertofix®, is a synthetic fragrance ingredient valued for its potent and tenacious dry, woody, and ambery scent profile.[1] Structurally, it is an alicyclic terpene derivative, closely related to the natural sesquiterpene cedrene, a primary constituent of cedarwood oil. Its rigid, tricyclic backbone contributes to its low volatility and stability, making it an excellent fixative in a wide array of fragrance compositions, particularly in masculine, woody-amber, and fougère blends.[1]

This document serves as a technical resource for researchers and professionals, consolidating the available scientific and historical data on MCK. It covers its discovery and commercialization, details its synthesis, tabulates its chemical and physical properties, and provides visualizations for key processes.

Discovery and History

Methyl Cedryl Ketone was discovered in 1972 .[2] Its development is closely associated with International Flavors & Fragrances (IFF), which markets the compound under the trade name Vertofix®.[2][3][4] The 1970s were a period of significant growth and investment in research and development for IFF, which had established itself as a global leader in the flavor and fragrance industry.[5][6][7][8] The discovery of MCK was a result of the chemical modification of natural raw materials, specifically the sesquiterpenes found in cedarwood oil.[2]

The primary route to MCK is through the acetylation of cedrene, a process that has been refined over the years.[9][10] The commercial success of MCK, often referred to as Acetyl Cedrene, is significant, with annual production volumes exceeding 2000 tons, highlighting its importance in the fragrance industry.[9][10] It is a key ingredient in the formulations of perfumes, cosmetics, soaps, and other personal care products.[9][10] The most refined and elegant form of Methyl Cedryl Ketone is marketed by IFF as Vertofix® Coeur.[3]

Physicochemical Properties

Methyl Cedryl Ketone is a viscous liquid, typically pale yellow to brown in color, with a characteristic strong, woody, and musk-like odor.[11] A summary of its key quantitative data is presented in Table 1.

Property	Value	Reference(s)
Molecular Formula	C₁₇H₂₆O	[11][12]
Molecular Weight	246.39 g/mol	[11][12][13]
CAS Number	32388-55-9	[11][13][14]
Appearance	Pale yellow to brown viscous liquid	[2][11][15]
Odor Profile	Woody, ambery, musky, leathery, cedar-like	[4][11][16]
Boiling Point	272 °C at 760 mmHg	[13][17]
Density	0.996 - 1.011 g/mL at 20°C	[15]
Refractive Index	1.5160 - 1.5220 at 20°C	[15]
Flash Point	>100 °C (>212 °F)	[2][13]
Solubility	Insoluble in water; Soluble in ethanol	[11][15][17]
Vapor Pressure	0.00293 mmHg at 23°C	[2]
logP	5.66	[2]

Table 1: Physicochemical Properties of Methyl Cedryl Ketone.

Experimental Protocols

Synthesis of Methyl Cedryl Ketone via Friedel-Crafts Acylation

The primary method for the industrial synthesis of Methyl Cedryl Ketone is the Friedel-Crafts acylation of cedrene.[9] Cedrene, a mixture of α-cedrene and β-cedrene, is the starting material, which is typically obtained from the fractional distillation of cedarwood oil.[9][10] The acylating agent is acetic anhydride (B1165640), and the reaction is catalyzed by a protic or Lewis acid.

Reaction Scheme:

Caption: General reaction scheme for the synthesis of Methyl Cedryl Ketone.

Detailed Methodology:

The following protocol is a generalized procedure based on common methods described in the patent literature.[9][18]

• Reactant Preparation: In a suitable reactor, charge cedrene (1.0 molar equivalent) and acetic anhydride (1.0 to 1.5 molar equivalents). Solvents such as benzene (B151609) or toluene (B28343) may be used but are not always necessary.[9]

• Catalyst Addition: While stirring, add the acid catalyst. A variety of catalysts can be used, including polyphosphoric acid, sulfuric acid, or solid superacids (e.g., SO₄²⁻/Fe₂O₃).[9][18] The amount of catalyst can range from a catalytic amount to a molar excess depending on the specific catalyst used.

• Reaction Conditions: Heat the reaction mixture to a temperature between 70°C and 120°C.[9][18] The optimal temperature and reaction time will depend on the chosen catalyst and scale of the reaction. Maintain the reaction under stirring for a period of 3 to 12 hours.[9][18]

• Work-up:

  • Cool the reaction mixture to approximately 25°C.

  • If a solid catalyst is used, it can be removed by filtration.[18]

  • For liquid acid catalysts, the reaction is quenched by the slow addition of water.

  • The organic layer is separated. If a solvent was used, it can be removed under reduced pressure.

  • The crude product is washed with a dilute alkali solution to neutralize any remaining acid, followed by washing with water until neutral.

• Purification: The crude Methyl Cedryl Ketone is purified by fractional distillation under reduced pressure to yield the final product.[9][18]

Analytical Methods

The purity and identity of Methyl Cedryl Ketone are typically assessed using the following techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary method for determining the purity of MCK and identifying any isomers or byproducts. The commercial product is often a mixture of isomers.[2][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure of the molecule. Certified reference materials with associated NMR data are available.[13]

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic functional groups, notably the ketone carbonyl group.

Caption: Experimental workflow for the synthesis and analysis of MCK.

Biological Activity and Signaling Pathways

A comprehensive search of the scientific literature, including toxicological and dermatological safety assessments, reveals that the primary focus of research on Methyl Cedryl Ketone has been its application and safety as a fragrance ingredient.[5][12] While it is sometimes referred to as a biochemical reagent for life science research, there is currently no specific, publicly available research detailing its interaction with biological signaling pathways in the context of drug development or targeted therapeutic action.[19] Its biological effects have been evaluated in terms of skin sensitization, toxicity, and environmental impact, but not for its potential to modulate specific cellular signaling cascades.[5][12]

Therefore, at present, there are no described signaling pathways associated with Methyl Cedryl Ketone that are relevant to the field of drug development.

Caption: Logical relationship of research focus on Methyl Cedryl Ketone.

Conclusion

Methyl Cedryl Ketone, a product of the strategic chemical modification of a natural starting material, has become an indispensable component of the fragrance industry since its discovery in 1972. Its synthesis via Friedel-Crafts acylation is a well-established industrial process. The compound's physicochemical properties are well-documented, ensuring its consistent and effective use. While its safety and olfactory characteristics have been thoroughly investigated, its potential interactions with specific biological signaling pathways remain an unexplored area of research. This guide provides a foundational technical overview for professionals in the chemical and pharmaceutical sciences, summarizing the current state of knowledge on this significant synthetic ketone.

References

• 1. Methyl Cedryl Ketone / Vertofix (32388-55-9) — Fragrance / Perfume Ingredient — Scentspiracy [scentspiracy.com]
• 2. Vertofix coeur (IFF) - Hekserij [eng.hekserij.nl]
• 3. fraterworks.com [fraterworks.com]
• 4. perfumersupplyhouse.com [perfumersupplyhouse.com]
• 5. International Flavors & Fragrances Inc. -- Company History [company-histories.com]
• 6. portersfiveforce.com [portersfiveforce.com]
• 7. encyclopedia.com [encyclopedia.com]
• 8. iff.com [iff.com]
• 9. methyl cedryl ketone, 32388-55-9 [thegoodscentscompany.com]
• 10. methyl cedryl ketone, 32388-55-9 [thegoodscentscompany.com]
• 11. directpcw.com [directpcw.com]
• 12. Methyl cedryl ketone | C17H26O | CID 71311382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. 甲基柏木酮 certified reference material, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 14. METHYL CEDRYL KETONE | Chemtex USA [chemtexusa.com]
• 15. ventos.com [ventos.com]
• 16. methyl cedryl ketone [flavscents.com]
• 17. Methyl Cedryl Ketone | 32388-55-9 [chemicalbook.com]
• 18. Vertofix [chembk.com]
• 19. medchemexpress.com [medchemexpress.com]

The Natural Occurrence of Methyl Cedryl Ketone Precursors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl Cedryl Ketone (MCK), a valuable fragrance ingredient prized for its rich, woody, and ambergris-like aroma, is primarily produced through the acetylation of cedarwood oil derivatives. The quality and yield of synthetic MCK are intrinsically linked to the chemical composition of the starting material, specifically the concentration of its natural precursors. This technical guide provides an in-depth exploration of the primary natural precursors to MCK, their biosynthetic origins, quantitative occurrence in various botanical sources, and detailed methodologies for their extraction and analysis. This document is intended to serve as a comprehensive resource for researchers and professionals in the fields of natural product chemistry, fragrance science, and drug development.

Introduction to Methyl Cedryl Ketone and its Precursors

Methyl Cedryl Ketone (MCK), also known as acetyl cedrene (B97730), is a synthetic aromatic ketone that has become a cornerstone in modern perfumery.[1] Its complex and tenacious scent profile makes it a popular ingredient in fine fragrances, cosmetics, and soaps.[2] The industrial synthesis of MCK typically involves the Friedel-Crafts acylation of the sesquiterpene-rich fractions of cedarwood essential oil. The primary precursors for this synthesis are the naturally occurring sesquiterpenes:

• α-Cedrene: A tricyclic sesquiterpene hydrocarbon that is a major component of many cedarwood oils.[3]

• Thujopsene (B1203592): Another significant tricyclic sesquiterpene hydrocarbon found in cedarwood oils, often co-occurring with α-cedrene.[4]

• Cedrol: A tricyclic sesquiterpene alcohol, which can be dehydrated to form cedrene.

The relative abundance of these precursors in the essential oil directly impacts the efficiency of the MCK synthesis and the olfactory profile of the final product. Therefore, a thorough understanding of their natural sources and quantification is crucial for optimizing MCK production.

Natural Occurrence and Quantitative Data

The primary natural sources of MCK precursors are the essential oils extracted from various coniferous trees, particularly those belonging to the Cupressaceae family. The concentration of these compounds can vary significantly based on the species, geographical origin, age of the tree, and the specific part of the plant used for extraction.[4][5]

Botanical Source	Plant Part	α-Cedrene (%)	Thujopsene (%)	Cedrol (%)	Reference(s)
Juniperus virginiana (Virginia Cedarwood)	Wood	20 - 35	10 - 25	16 - 25	[3]
Juniperus mexicana (Texas Cedarwood)	Wood	Present (lower than Virginia)	Present	19 - 20	[6][7]
Cupressus funebris (Chinese Cedarwood)	Wood	Variable	Variable	1.7 - 23.4	[5]
Platycladus orientalis (Oriental Arborvitae)	Wood	-	up to 53.01	Present	[4]

Biosynthesis of Methyl Cedryl Ketone Precursors

Cedrol, α-cedrene, and thujopsene are all sesquiterpenoids, meaning they are synthesized in plants from three five-carbon isoprene (B109036) units. The biosynthesis of these compounds originates from the ubiquitous mevalonate (B85504) (MVA) pathway in the cytosol, which produces the universal precursor for all isoprenoids, isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP).

The key step in sesquiterpene biosynthesis is the head-to-tail condensation of two molecules of IPP with one molecule of DMAPP to form the C15 intermediate, farnesyl pyrophosphate (FPP).[8] FPP then serves as the direct substrate for a class of enzymes known as sesquiterpene synthases (or cyclases). These enzymes catalyze the complex cyclization of the linear FPP molecule into the diverse array of cyclic sesquiterpene skeletons.

Specifically, an epi-cedrol synthase has been identified that converts FPP into epi-cedrol, a stereoisomer of cedrol.[9] It is hypothesized that similar specific synthases are responsible for the formation of the cedrene and thujopsene carbon skeletons from FPP.

Biosynthesis of MCK Precursors

Experimental Protocols

Extraction Methodologies

The extraction of MCK precursors from their natural botanical sources is typically achieved through the isolation of the essential oil. The two most common and effective industrial methods are steam distillation and supercritical CO₂ extraction.

This traditional method is widely used for its simplicity and effectiveness in extracting volatile compounds.

Objective: To extract cedarwood oil rich in MCK precursors from wood chips.

Materials and Equipment:

• Cedarwood chips or sawdust

• Steam distillation apparatus (steam generator, distillation flask, condenser, and receiver)

• Heating mantle

• Deionized water

Protocol:

• Preparation of Plant Material: The cedarwood should be chipped or ground to increase the surface area for efficient steam penetration.

• Apparatus Setup: Assemble the steam distillation unit. Place the wood chips into the distillation flask and add a sufficient amount of deionized water to partially cover the material.

• Distillation: Heat the steam generator to produce steam. Pass the steam through the plant material. The steam will vaporize the volatile sesquiterpenes.

• Condensation: The mixture of steam and volatile oil vapor is passed through a condenser, where it is cooled and liquefies.

• Separation: The condensate is collected in a receiver (e.g., a separatory funnel). The essential oil, being less dense and immiscible with water, will form a layer on top of the aqueous phase (hydrosol). The two layers can then be separated.

This method is a "green" alternative that uses carbon dioxide in its supercritical state as a solvent, resulting in a high-quality, solvent-free extract.[10]

Objective: To obtain a high-purity cedarwood oil extract with a high concentration of MCK precursors.

Materials and Equipment:

• Ground cedarwood

• Supercritical fluid extractor

• High-purity liquid carbon dioxide

Protocol:

• Preparation of Plant Material: The wood should be finely ground to a consistent particle size.

• Extractor Loading: Load the ground wood into the extraction vessel of the supercritical fluid extractor.

• Parameter Setting: Set the desired extraction parameters (temperature and pressure). Optimal conditions can vary, but a common starting point for sesquiterpene extraction is a temperature range of 40-60°C and a pressure range of 100-200 bar.

• Extraction: Liquid CO₂ is pumped into the system and brought to a supercritical state. The supercritical CO₂ then flows through the extraction vessel, dissolving the sesquiterpenes.

• Separation and Collection: The CO₂-oil mixture flows into a separator where the pressure is reduced. This causes the CO₂ to return to its gaseous state, leaving behind the extracted oil, which is collected in a vessel. The gaseous CO₂ can be recycled.

Extraction Workflow for MCK Precursors

Analytical Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for the separation, identification, and quantification of the volatile components in essential oils.

Objective: To identify and quantify the concentration of cedrol, α-cedrene, and thujopsene in cedarwood oil.

Materials and Equipment:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column suitable for terpene analysis (e.g., HP-5MS, DB-5, or equivalent)

• Helium (carrier gas)

• Cedarwood oil sample

• Solvent (e.g., hexane (B92381) or ethanol)

• Analytical standards for cedrol, α-cedrene, and thujopsene

Protocol:

• Sample Preparation: Prepare a dilute solution of the cedarwood oil in a suitable solvent (e.g., 1% v/v in hexane).

• GC-MS Parameters:

  • Injector Temperature: 250°C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes

    • Ramp: Increase to 240°C at a rate of 3°C/minute

    • Final hold: Hold at 240°C for 10 minutes

  • MS Parameters:

    • Ion Source Temperature: 230°C

    • Ionization Mode: Electron Impact (EI) at 70 eV

    • Mass Scan Range: m/z 40-400

• Data Analysis:

  • Identification: Identify the peaks corresponding to cedrol, α-cedrene, and thujopsene by comparing their retention times and mass spectra with those of the analytical standards and by searching the NIST mass spectral library.

  • Quantification: Create a calibration curve for each compound using the analytical standards of known concentrations. Quantify the amount of each precursor in the cedarwood oil sample by comparing the peak areas to the calibration curves (external standard method). Alternatively, an internal standard can be used for more precise quantification.

Analytical Workflow for MCK Precursors

Conclusion

The natural precursors to Methyl Cedryl Ketone—cedrol, α-cedrene, and thujopsene—are abundantly present in the essential oils of various cedarwood species. A comprehensive understanding of their biosynthesis, natural distribution, and efficient extraction and analytical methodologies is paramount for the fragrance industry to ensure the consistent and high-quality production of MCK. The protocols and data presented in this guide offer a foundational resource for researchers and professionals to further explore and optimize the utilization of these valuable natural compounds.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. cedarstoneindustry.com [cedarstoneindustry.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 7. Cedarwoods: an insight - Blog — Scentspiracy [scentspiracy.com]
• 8. brainkart.com [brainkart.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Methyl Cedryl Ketone gas chromatography-mass spectrometry (GC-MS) analysis protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl Cedryl Ketone (MCK), also known by its synonym Acetyl Cedrene, is a valuable fragrance ingredient prized for its persistent woody and amber scent. It is a key component in a wide array of consumer products, including perfumes, cosmetics, soaps, and detergents. The accurate and reliable quantification of Methyl Cedryl Ketone is crucial for quality control in raw materials and finished products, stability testing, and for ensuring compliance with regulatory standards. Gas Chromatography-Mass Spectrometry (GC-MS) is the premier analytical technique for the analysis of Methyl Cedryl Ketone due to its high sensitivity, selectivity, and ability to separate and identify volatile and semi-volatile compounds in complex matrices.

This document provides a comprehensive protocol for the analysis of Methyl Cedryl Ketone using GC-MS. The methodologies outlined herein are designed to serve as a robust starting point for researchers and can be adapted and validated for specific applications and sample matrices.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction for Cosmetic Formulations

This protocol is suitable for the extraction of Methyl Cedryl Ketone from complex matrices such as creams, lotions, and perfumes.

Materials:

• Sample containing Methyl Cedryl Ketone

• Methyl tert-butyl ether (MTBE), HPLC grade

• Anhydrous sodium sulfate (B86663)

• Vortex mixer

• Centrifuge

• Glass vials with PTFE-lined caps

• 15 mL glass centrifuge tubes

Procedure:

• Accurately weigh approximately 1 gram of the homogenized sample into a 15 mL glass centrifuge tube.

• Add 5 mL of MTBE to the tube.

• Vortex the mixture vigorously for 2 minutes to ensure the complete extraction of Methyl Cedryl Ketone into the organic solvent.

• Centrifuge the mixture at 3000 rpm for 10 minutes to separate the organic layer from the aqueous and solid phases.

• Carefully transfer the upper organic layer (MTBE) to a clean glass vial.

• Add a small amount of anhydrous sodium sulfate to the vial to remove any residual water.

• Gently swirl the vial and allow it to stand for 5 minutes.

• Transfer the dried extract to a new vial for GC-MS analysis.

GC-MS Instrumentation and Parameters

The following table outlines the recommended GC-MS parameters for the analysis of Methyl Cedryl Ketone. These parameters may require optimization based on the specific instrument and column used.

Parameter	Setting
Gas Chromatograph
Injection Port Temperature	250 °C
Injection Mode	Split (Split Ratio 50:1)
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
GC Column	HP-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent non-polar column
Oven Temperature Program	Initial temperature of 60 °C, hold for 2 minutes. Ramp to 280 °C at a rate of 10 °C/min. Hold at 280 °C for 5 minutes.
Mass Spectrometer
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Scan Range	40-450 amu
Solvent Delay	3 minutes

Data Presentation

Quantitative Data Summary

The following table summarizes key quantitative data for the GC-MS analysis of Methyl Cedryl Ketone. The retention time is an approximate value and may vary depending on the specific chromatographic conditions. The mass-to-charge ratios represent the molecular ion and characteristic fragment ions useful for identification and quantification.

Analyte	Molecular Formula	Molecular Weight ( g/mol )	Approximate Retention Time (min)	Key Mass-to-Charge Ratios (m/z)
Methyl Cedryl Ketone	C₁₇H₂₆O	246.39	15 - 20	246 (M+), 231, 203, 189, 161, 119

Calibration Curve Parameters

For quantitative analysis, a calibration curve should be prepared using a series of standard solutions of Methyl Cedryl Ketone of known concentrations.

Parameter	Value
Concentration Range	0.1 - 100 µg/mL
Linearity (R²)	> 0.995
Limit of Detection (LOD)	Instrument and matrix dependent
Limit of Quantification (LOQ)	Instrument and matrix dependent

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the GC-MS analysis of Methyl Cedryl Ketone.

Caption: Workflow for the GC-MS analysis of Methyl Cedryl Ketone.

Application Note: Chiral Separation of Methyl Cedryl Ketone Isomers by High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the chiral separation of Methyl Cedryl Ketone isomers using High-Performance Liquid Chromatography (HPLC). Methyl Cedryl Ketone, a widely used fragrance ingredient, possesses chiral centers, and the stereoisomers can exhibit different olfactory properties and biological activities. Therefore, a reliable method for their separation and quantification is crucial for quality control and research. This application note outlines a proposed method utilizing a polysaccharide-based chiral stationary phase (CSP), which is known for its broad enantioselectivity for a variety of chiral compounds, including ketones. The protocol details the required instrumentation, reagents, chromatographic conditions, and data analysis.

Introduction

Methyl Cedryl Ketone is a synthetic fragrance compound valued for its characteristic woody and amber scent.[1][2] Structurally, it is a complex molecule with multiple chiral centers, leading to the existence of several stereoisomers. The specific arrangement of atoms in these isomers can significantly influence their interaction with olfactory receptors, resulting in variations in scent profile and intensity. In the context of drug development and toxicology, different enantiomers of a chiral compound can exhibit distinct pharmacological and toxicological profiles. Therefore, the ability to separate and analyze the individual isomers of Methyl Cedryl Ketone is of significant interest.

High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP) is a powerful and widely adopted technique for the separation of enantiomers.[3][] Polysaccharide-based CSPs, in particular, have demonstrated broad applicability and are often the first choice for screening and developing chiral separation methods.[5][6][7] This protocol provides a starting point for the successful chiral separation of Methyl Cedryl Ketone isomers.

Experimental Protocol

This section details the proposed HPLC method for the chiral separation of Methyl Cedryl Ketone isomers.

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

• Chiral Stationary Phase (CSP): A polysaccharide-based chiral column is recommended. Examples include columns with amylose (B160209) or cellulose (B213188) derivatives coated or immobilized on a silica (B1680970) support. A good starting point would be a column with amylose tris(3,5-dimethylphenylcarbamate) as the chiral selector.

• Chemicals and Reagents:

  • Racemic Methyl Cedryl Ketone standard

  • HPLC-grade n-Hexane

  • HPLC-grade 2-Propanol (IPA)

  • Mobile phase additives (if necessary), such as trifluoroacetic acid (TFA) or diethylamine (B46881) (DEA) for peak shape improvement.

Chromatographic Conditions

The following table summarizes the recommended starting parameters for the HPLC method. Optimization may be necessary to achieve the desired resolution for all isomers.

Parameter	Recommended Condition
Column	Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel (e.g., Chiralpak® IA or equivalent)
Column Dimensions	250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	n-Hexane / 2-Propanol (IPA) = 95 / 5 (v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	220 nm
Injection Volume	10 µL
Sample Concentration	1 mg/mL in mobile phase

Sample Preparation

• Accurately weigh and dissolve the racemic Methyl Cedryl Ketone standard in the mobile phase to achieve a final concentration of 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter prior to injection to remove any particulate matter.

System Equilibration and Analysis

• Install the chiral column in the HPLC system.

• Equilibrate the column with the mobile phase at the specified flow rate for at least 30-60 minutes, or until a stable baseline is achieved.

• Inject the prepared sample and record the chromatogram.

Data Analysis

• Retention Time (t_R): The time it takes for each isomer to elute from the column.

• Resolution (R_s): A measure of the degree of separation between two adjacent peaks. A resolution of ≥ 1.5 indicates baseline separation.

• Selectivity Factor (α): The ratio of the retention factors of two adjacent peaks. A value greater than 1 indicates separation.

• Enantiomeric Excess (% ee): A measure of the purity of a chiral sample.

Method Optimization

If the initial conditions do not provide adequate separation, the following parameters can be adjusted:

• Mobile Phase Composition: The ratio of n-Hexane to IPA is a critical parameter. Increasing the percentage of IPA will generally decrease retention times but may also affect the resolution. Fine-tuning this ratio is often the most effective way to optimize the separation.

• Alcohol Modifier: Other alcohols, such as ethanol (B145695) or n-propanol, can be used in place of or in combination with IPA, which may alter the selectivity.

• Flow Rate: Lowering the flow rate can sometimes improve resolution, but will increase the analysis time.

• Column Temperature: Temperature can influence the interactions between the analyte and the CSP, thereby affecting the separation.[6]

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the chiral HPLC separation process.

Caption: Workflow for the chiral separation of Methyl Cedryl Ketone.

Expected Results and Data Presentation

Successful chiral separation will result in a chromatogram showing distinct peaks for the different isomers of Methyl Cedryl Ketone. The quantitative data obtained from the analysis should be summarized in a clear and structured table for easy comparison and interpretation.

Table 1: Example Chromatographic Data for Methyl Cedryl Ketone Isomers

Isomer	Retention Time (min)	Peak Area	Resolution (R_s)	Selectivity (α)
Isomer 1	12.5	550,000	-	-
Isomer 2	14.2	545,000	2.1	1.15
Isomer 3	16.8	552,000	2.8	1.20
Isomer 4	19.1	548,000	2.5	1.14

Note: The data presented in this table is hypothetical and serves as an example of how to present the results. Actual retention times and separation factors will depend on the specific isomers present and the final optimized chromatographic conditions.

Conclusion

This application note provides a comprehensive and detailed protocol for the chiral separation of Methyl Cedryl Ketone isomers by HPLC. The proposed method, utilizing a polysaccharide-based chiral stationary phase, offers a robust starting point for researchers and scientists. The provided workflow and data presentation guidelines will aid in the systematic development and reporting of a reliable analytical method for the stereoisomers of this important fragrance compound. Further optimization of the chromatographic parameters may be required to achieve baseline separation for all isomers of interest.

References

• 1. Methyl Cedryl Ketone / Vertofix (32388-55-9) — Fragrance / Perfume Ingredient — Scentspiracy [scentspiracy.com]
• 2. lookchem.com [lookchem.com]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 5. Immobilized Phases for Chiral Separation | Phenomenex [phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. eijppr.com [eijppr.com]

Application Notes and Protocols: The Cedrane Scaffold of Methyl Cedryl Ketone as a Synthon in Natural Product Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl Cedryl Ketone (MCK), commercially known as Vertofix, is a widely utilized ingredient in the fragrance industry, prized for its characteristic woody and amber scent.[1][2][3] While MCK itself is typically an end-product, its rigid tricyclic carbon skeleton, the cedrane (B85855) scaffold, represents a significant synthon in the stereoselective synthesis of a diverse family of natural products known as cedrane sesquiterpenoids. This document provides detailed application notes on the synthetic strategies employed to construct and elaborate the cedrane core, protocols for key reactions, and data on synthetic efficiency.

Introduction: From Fragrance to Synthon

Methyl Cedryl Ketone (1-( (3R,3aS,7R,8aS)-2,3,4,7,8,8a-hexahydro-3,6,8,8-tetramethyl-1H-3a,7-methanoazulen-5-yl)ethanone) is a synthetic ketone structurally related to the natural sesquiterpene (+)-α-cedrene.[1] It is produced on a large scale via the acetylation of cedrene, which is extracted from cedarwood oil.[4][5][6] While direct derivatization of the acetyl group on MCK for complex syntheses is not widely reported, the underlying tricyclo[5.3.1.01,5]undecane framework is a common target and key intermediate in the total synthesis of numerous bioactive natural products.[7][8] Therefore, these notes focus on the synthetic utility of the cedrane scaffold as a foundational building block.

The diagram below illustrates the relationship between the key precursor α-cedrene, its derivative Methyl Cedryl Ketone, and related natural products sharing the same core scaffold.

References

• 1. foreverest.net [foreverest.net]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Page loading... [guidechem.com]
• 5. foreverest.net [foreverest.net]
• 6. foreverest.net [foreverest.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Application Note: Quantification of Methyl Cedryl Ketone in Cosmetic Formulations by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

Methyl Cedryl Ketone (MCK), also known as Acetyl Cedrene, is a widely used fragrance ingredient prized for its characteristic woody and amber scent in various cosmetic products, including perfumes, soaps, and lotions.[1] The accurate quantification of MCK is essential for quality control, formulation consistency, and ensuring compliance with regulatory standards. This application note presents a detailed protocol for the quantification of Methyl Cedryl Ketone in complex cosmetic matrices using Gas Chromatography-Mass Spectrometry (GC-MS), a highly sensitive and selective analytical technique ideal for volatile and semi-volatile compounds.[2][3] The method described herein involves a straightforward liquid-liquid extraction procedure followed by GC-MS analysis, providing a robust and reliable workflow for routine testing.

Principle

The quantification of Methyl Cedryl Ketone is achieved by separating the compound from other matrix components using gas chromatography (GC) followed by detection and quantification using mass spectrometry (MS). Volatile compounds within the sample are vaporized in the GC inlet and separated as they travel through a capillary column based on their boiling points and affinity for the column's stationary phase. The separated compounds then enter the mass spectrometer, where they are ionized and fragmented. For quantification, the mass spectrometer is typically operated in Selected Ion Monitoring (SIM) mode, which offers enhanced sensitivity by monitoring only specific ions characteristic of Methyl Cedryl Ketone and the internal standard.[2] A calibration curve is generated using standards of known concentrations to determine the amount of MCK in the cosmetic sample.

Materials and Methods

2.1 Reagents and Materials

• Methyl Cedryl Ketone (CAS: 32388-55-9) analytical standard (≥98% purity)

• Internal Standard (IS), e.g., Menthone (CAS: 89-80-5) or other suitable compound not present in the sample matrix

• Methanol (B129727) (HPLC grade)

• Hexane (B92381) (HPLC grade)

• Deionized water

• Cosmetic samples (e.g., cream, lotion, perfume)

• 2 mL GC vials with caps

• Volumetric flasks, pipettes, and syringes

• Centrifuge

2.2 Instrumentation

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• GC Column: A mid-polarity capillary column such as a ZB-35HT (30 m x 0.25 mm, 0.25 µm) or equivalent is recommended.[4]

• Autosampler

2.3 Preparation of Standard Solutions

• MCK Stock Solution (1000 µg/mL): Accurately weigh 10 mg of MCK standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Menthone (IS) and dissolve it in 10 mL of methanol.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the MCK stock solution with methanol to achieve concentrations ranging from 0.1 µg/mL to 10 µg/mL. Spike each calibration standard with the internal standard to a final concentration of 5 µg/mL.

Experimental Protocols

3.1 Sample Preparation Protocol (for Creams and Lotions)

• Weighing: Accurately weigh approximately 0.5 g of the cosmetic sample into a 15 mL centrifuge tube.

• Dilution and IS Spiking: Add 5 mL of methanol to the tube. Add a precise volume of the Internal Standard stock solution (e.g., 25 µL of 1000 µg/mL IS for a final concentration of 5 µg/mL).

• Extraction: Vigorously shake or vortex the mixture for 2 minutes to ensure thorough mixing and extraction of MCK into the solvent.[5]

• Phase Separation (for emulsions): Add 5 mL of hexane and vortex for another 2 minutes. This facilitates the extraction of the lipophilic fragrance compound into the organic layer.

• Centrifugation: Centrifuge the sample at 3500 rpm for 5 minutes to separate the organic phase from the solid and aqueous phases.[5]

• Collection: Carefully transfer the clear upper organic phase (hexane) into a 2 mL GC vial for analysis.[5]

3.2 GC-MS Analysis Protocol

The following table outlines the recommended GC-MS parameters. These may need to be optimized depending on the specific instrument and column used.

Parameter	Value
GC System
Injection Volume	1 µL
Inlet Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium or Hydrogen
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial Temp: 60 °C (hold 2 min) Ramp: 10 °C/min to 280 °C (hold 5 min)
MS System
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantifier Ion (MCK)	To be determined from the mass spectrum of the standard (e.g., m/z 246.2, 203.1)
Qualifier Ion (MCK)	To be determined from the mass spectrum of the standard
Quantifier Ion (IS)	To be determined from the mass spectrum of the standard

Data Presentation and Method Validation

A calibration curve is constructed by plotting the ratio of the MCK peak area to the IS peak area against the concentration of the MCK standards. The concentration of MCK in the cosmetic sample is then calculated using the regression equation from this curve. The method should be validated for linearity, precision, accuracy, and sensitivity.

Table 1: Summary of Method Validation Parameters

Parameter	Typical Value	Description
Linearity (r²)	> 0.995	The coefficient of determination for the calibration curve over the specified concentration range.[6]
Limit of Detection (LOD)	0.01 - 2.0 µg/g	The lowest concentration of the analyte that can be reliably detected.[7]
Limit of Quantification (LOQ)	0.1 - 10 µg/g	The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy.[6]
Recovery	85% - 115%	The percentage of the true amount of analyte that is detected by the analytical method.[6][8]
Precision (%RSD)	< 15%	The relative standard deviation, indicating the closeness of repeated measurements (intra-day and inter-day).[6]

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the complete workflow from sample preparation to data analysis for the quantification of Methyl Cedryl Ketone.

Caption: Experimental workflow for MCK quantification.

Logical Diagram for Quantification

This diagram shows the logical relationship between the analytical measurements and the final concentration calculation.

Caption: Logical relationship for quantitative analysis.

References

• 1. foreverest.net [foreverest.net]
• 2. Good quantification practices of flavours and fragrances by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. 2024.sci-hub.ru [2024.sci-hub.ru]
• 6. Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Development and validation of a method for the determination of regulated fragrance allergens by High-Performance Liquid Chromatography and Parallel Factor Analysis 2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Methyl Cedryl Ketone: A Reliable Internal Standard for GC-MS Analysis of Fragrance and Essential Oil Compounds

Application Note

Audience: Researchers, scientists, and drug development professionals in the fields of analytical chemistry, quality control, and fragrance/essential oil analysis.

Introduction: The quantitative analysis of complex volatile and semi-volatile mixtures, such as those found in fragrances and essential oils, presents significant analytical challenges. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful and widely adopted technique for the separation, identification, and quantification of individual components in these matrices.[1][2] To ensure accuracy and precision in quantitative GC-MS analysis, the use of an internal standard is crucial to correct for variations in sample preparation, injection volume, and instrument response.[3] Methyl Cedryl Ketone (MCK), a synthetic sesquiterpene ketone, possesses ideal characteristics for use as an internal standard in the analysis of fragrance and essential oil compounds due to its chemical properties and chromatographic behavior.

This document provides a detailed application note and protocol for the use of Methyl Cedryl Ketone as an internal standard in the GC-MS analysis of fragrance compounds.

Physicochemical Properties of Methyl Cedryl Ketone

Methyl Cedryl Ketone, also known as Acetyl Cedrene, is a colorless to pale yellow liquid with a characteristic woody and ambery odor. Its properties make it a suitable candidate for an internal standard in the analysis of fragrance compounds, many of which are also terpenes and their derivatives.

Property	Value
Molecular Formula	C₁₇H₂₆O
Molecular Weight	246.39 g/mol
Boiling Point	272 °C
Flash Point	>100 °C
Solubility	Soluble in ethanol

Suitability as an Internal Standard

An ideal internal standard should be a compound that is chemically similar to the analytes of interest but is not naturally present in the samples being analyzed. It should also be chromatographically well-resolved from the analytes. MCK fulfills these criteria for many fragrance applications:

• Chemical Similarity: As a sesquiterpene ketone, MCK is structurally related to many common fragrance ingredients, ensuring similar behavior during extraction and chromatographic analysis.

• Commercial Availability: It is readily available in high purity.

• Chromatographic Resolution: It typically elutes in a region of the chromatogram that is less populated by common fragrance allergens and essential oil components, minimizing the risk of co-elution.

• Stability: MCK is a stable compound that is not prone to degradation under typical GC-MS conditions.

Quantitative Performance Data

While specific validation data for Methyl Cedryl Ketone as an internal standard is not widely published in a single comprehensive document, the following tables summarize typical performance data from validated GC-MS methods for the analysis of fragrance allergens and essential oil components using other internal standards. These values provide a benchmark for the expected performance when using a properly validated method with MCK.

Table 1: Linearity and Range

Analyte Class	Typical Concentration Range (µg/mL)	Coefficient of Determination (R²)
Fragrance Allergens	0.1 - 10	> 0.995
Essential Oil Components	0.1 - 10	≥ 0.998

Table 2: Recovery and Precision

Analyte Class	Spike Level (µg/g)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Fragrance Allergens	2 - 20	80 - 120	< 15
Essential Oil Components	1 - 10	80 - 115	< 12

Table 3: Limits of Detection (LOD) and Quantification (LOQ)

Analyte Class	LOD (µg/g)	LOQ (µg/g)
Fragrance Allergens	0.1 - 1.2	0.33 - 4.0
Essential Oil Components	~0.1	~0.3

Experimental Protocol: Quantitative Analysis of Fragrance Compounds using GC-MS with Methyl Cedryl Ketone as an Internal Standard

This protocol is a representative example for the analysis of fragrance compounds in a cosmetic product (e.g., lotion).

1. Materials and Reagents

• Solvents: Methyl tert-butyl ether (MTBE), Ethanol (analytical grade)

• Internal Standard (IS): Methyl Cedryl Ketone (purity >98%)

• Analytes: Certified reference standards of the fragrance compounds of interest.

• Sample Matrix: Cosmetic lotion (or other relevant sample type).

2. Standard and Sample Preparation

• Internal Standard Stock Solution (IS Stock): Prepare a 1000 µg/mL stock solution of Methyl Cedryl Ketone in MTBE.

• Analyte Stock Solution: Prepare a stock solution containing a mixture of the target fragrance analytes at a concentration of 1000 µg/mL each in MTBE.

• Calibration Standards: Prepare a series of calibration standards by diluting the analyte stock solution with MTBE to achieve concentrations ranging from 0.1 to 10 µg/mL. Spike each calibration standard with the IS stock solution to a final concentration of 5 µg/mL.

• Sample Preparation:

  • Weigh 1.0 g of the cosmetic lotion into a 15 mL centrifuge tube.

  • Add 50 µL of the IS Stock solution (1000 µg/mL) to the sample.

  • Add 5 mL of MTBE.

  • Vortex for 2 minutes to ensure thorough mixing and extraction.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant (MTBE layer) into a GC vial for analysis.

3. GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters. These should be optimized for the specific instrument and analytes.

Parameter	Condition
Gas Chromatograph
Column	Mid-polarity capillary column (e.g., ZB-35HT, 30 m x 0.25 mm, 0.25 µm)
Injection Volume	1 µL
Injector Temperature	250 °C
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial temp: 80 °C (hold 4 min), Ramp 1: 15 °C/min to 105 °C (hold 2 min), Ramp 2: 4 °C/min to 150 °C, Ramp 3: 10 °C/min to 280 °C (hold 2 min)
Mass Spectrometer
Ion Source Temp.	200 °C
Interface Temp.	280 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions	Select 2-3 characteristic ions for each analyte and the internal standard.

4. Data Analysis

• Integrate the peak areas of the target analytes and the internal standard (Methyl Cedryl Ketone) in the chromatograms of the calibration standards and samples.

• Calculate the response factor (RF) for each analyte relative to the internal standard using the following formula for each calibration level: RF = (Areaanalyte / Concentrationanalyte) / (AreaIS / ConcentrationIS)

• Calculate the average RF for each analyte across all calibration levels.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. The linearity should be evaluated by the coefficient of determination (R²), which should be >0.99.

• Calculate the concentration of each analyte in the samples using the following formula: Concentrationanalyte = (Areaanalyte / AreaIS) * (ConcentrationIS / Average RF)

Visualizations

Caption: Experimental workflow for quantitative analysis using an internal standard.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. areme.co.jp [areme.co.jp]
• 3. chromforum.org [chromforum.org]

Application Notes and Protocols: Synthesis and Biological Evaluation of Methyl Cedryl Ketone Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive framework for the synthesis of novel derivatives of Methyl Cedryl Ketone (MCK) and the subsequent evaluation of their biological activities. The protocols outlined below are designed to guide researchers in the exploration of the therapeutic potential of this unique sesquiterpenoid scaffold.

Introduction

Methyl Cedryl Ketone (MCK), also known as Acetyl Cedrene, is a widely used fragrance ingredient valued for its woody and amber scent profile.[1] Its rigid tricyclic sesquiterpenoid backbone, derived from cedrene, provides a unique and sterically hindered chemical scaffold. While extensively studied in the context of perfumery, the biological activities of MCK and its derivatives remain largely unexplored. Sesquiterpenoids, as a class of natural products, are known to exhibit a wide range of biological activities, including antimicrobial, cytotoxic, and anti-inflammatory properties.[2][3][4][5][6][7][8][9][10] This provides a strong rationale for the synthesis and biological screening of novel MCK derivatives as potential therapeutic agents.

This document outlines protocols for the chemical modification of the ketone moiety of MCK to generate a library of derivatives, including α,β-unsaturated ketones, oximes, and hydrazones. Furthermore, detailed methods for evaluating the antimicrobial and cytotoxic activities of these new chemical entities are provided.

Synthesis of Methyl Cedryl Ketone Derivatives

The synthesis of MCK derivatives can be approached by targeting the reactive carbonyl group. The sterically hindered nature of the ketone in the MCK scaffold may necessitate specific reaction conditions.

Synthesis of α,β-Unsaturated Methyl Cedryl Ketone Derivatives

The introduction of an α,β-unsaturated system can be a key modification for enhancing biological activity.[11][12] A common method for achieving this is through an aldol (B89426) condensation reaction followed by dehydration.

Protocol 2.1.1: Aldol Condensation for α,β-Unsaturated MCK Derivatives

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve Methyl Cedryl Ketone (1.0 eq) in a suitable solvent such as ethanol (B145695) or methanol.

• Aldehyde Addition: Add the desired aromatic or aliphatic aldehyde (1.2 eq) to the solution.

• Base Catalysis: Slowly add a solution of a base, such as sodium hydroxide (B78521) or potassium hydroxide (2.0 eq), in the same solvent.

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, neutralize the mixture with a dilute acid (e.g., 1M HCl). Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Derivative	Aldehyde	Base	Solvent	Reaction Time (h)	Yield (%)
MCK-Chalcone 1	Benzaldehyde	NaOH	Ethanol	12	Data to be determined
MCK-Chalcone 2	4-Chlorobenzaldehyde	KOH	Methanol	16	Data to be determined
MCK-Chalcone 3	4-Methoxybenzaldehyde	NaOH	Ethanol	12	Data to be determined

Synthesis of Oxime and Hydrazone Derivatives of Methyl Cedryl Ketone

The conversion of the ketone to an oxime or hydrazone introduces nitrogen atoms and can significantly alter the biological properties of the molecule.[13][14][15][16]

Protocol 2.2.1: Synthesis of MCK-Oxime

• Reaction Setup: Dissolve Methyl Cedryl Ketone (1.0 eq) and hydroxylamine (B1172632) hydrochloride (1.5 eq) in a mixture of ethanol and water.

• Base Addition: Add a solution of sodium hydroxide or sodium acetate (B1210297) (2.0 eq) portion-wise while stirring.

• Reaction: Reflux the reaction mixture for 1-2 hours.

• Work-up: Cool the reaction mixture and pour it into cold water to precipitate the product.

• Purification: Filter the precipitate, wash with water, and recrystallize from a suitable solvent like ethanol.

Protocol 2.2.2: Synthesis of MCK-Phenylhydrazone

• Reaction Setup: Dissolve Methyl Cedryl Ketone (1.0 eq) in ethanol.

• Hydrazine Addition: Add phenylhydrazine (B124118) (1.2 eq) to the solution.

• Acid Catalysis: Add a few drops of glacial acetic acid as a catalyst.

• Reaction: Heat the mixture on a water bath for 10-15 minutes.

• Work-up: Cool the reaction mixture to allow the product to crystallize.

• Purification: Filter the crystals and wash with a small amount of cold ethanol.

Derivative	Reagent	Catalyst	Solvent	Reaction Time (h)	Yield (%)
MCK-Oxime	Hydroxylamine HCl	NaOH	Ethanol/Water	2	Data to be determined
MCK-Phenylhydrazone	Phenylhydrazine	Acetic Acid	Ethanol	0.5	Data to be determined
MCK-2,4-Dinitrophenylhydrazone	2,4-Dinitrophenylhydrazine	H2SO4	Ethanol	1	Data to be determined

Biological Evaluation

The synthesized MCK derivatives should be subjected to a panel of biological assays to determine their potential therapeutic value.

Antimicrobial Activity

Protocol 3.1.1: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This method is used to determine the lowest concentration of a compound that inhibits the visible growth of a microorganism.

• Preparation of Inoculum: Culture the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli) overnight in a suitable broth medium. Dilute the culture to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Compound Preparation: Prepare a stock solution of each MCK derivative in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions in a 96-well microtiter plate with broth medium to obtain a range of concentrations.

• Inoculation: Add the standardized microbial inoculum to each well of the microtiter plate.

• Controls: Include a positive control (broth with inoculum and a known antibiotic), a negative control (broth with inoculum and solvent), and a sterility control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Data Analysis: Determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
MCK	Data to be determined	Data to be determined
MCK-Chalcone 1	Data to be determined	Data to be determined
MCK-Oxime	Data to be determined	Data to be determined
MCK-Phenylhydrazone	Data to be determined	Data to be determined

Cytotoxic Activity

Protocol 3.2.1: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Seed cancer cell lines (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the MCK derivatives for 24, 48, or 72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Compound	Cell Line	IC50 (µM) after 48h
MCK	MCF-7	Data to be determined
MCK-Chalcone 1	MCF-7	Data to be determined
MCK-Oxime	MCF-7	Data to be determined
MCK-Phenylhydrazone	HeLa	Data to be determined

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis and biological evaluation of MCK derivatives.

Proposed Signaling Pathway for Cytotoxicity

If a derivative shows significant cytotoxic activity, further studies may elucidate its mechanism of action. A hypothetical pathway is shown below.

Caption: Hypothetical apoptotic pathway induced by an active MCK derivative.

Structure-Activity Relationship Logic

Caption: Logical relationship for Structure-Activity Relationship (SAR) studies.

References

• 1. Methyl Cedryl Ketone / Vertofix (32388-55-9) — Fragrance / Perfume Ingredient — Scentspiracy [scentspiracy.com]
• 2. Selected Compounds Structurally Related to Acyclic Sesquiterpenoids and Their Antibacterial and Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances in Naturally and Synthetically Derived Bioactive Sesquiterpenes and Their Derivatives: Applications in Targeting Cancer and Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Antibacterial and Antifungal Sesquiterpenoids: Chemistry, Resource, and Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Terpene Derivatives as a Potential Agent against Antimicrobial Resistance (AMR) Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Cytotoxicity of the Sesquiterpene Lactone Spiciformin and Its Acetyl Derivative against the Human Leukemia Cell Lines U-937 and HL-60 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Antimicrobial activities of sesquiterpene lactones and inositol derivatives from Hymenoxys robusta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Biological evaluation of synthetic α,β-unsaturated carbonyl based cyclohexanone derivatives as neuroprotective novel inhibitors of acetylcholinesterase, butyrylcholinesterase and amyloid-β aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. journalofchemistry.org [journalofchemistry.org]
• 14. m.youtube.com [m.youtube.com]
• 15. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Khan Academy [khanacademy.org]

Application Note & Protocol: Photodegradation Study of Methyl Cedryl Ketone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl Cedryl Ketone (MCK), a synthetic ketone also known as Vertofix, is a widely utilized fragrance ingredient in cosmetics, soaps, and perfumes due to its characteristic woody and ambery scent.[1][2][3][4] With the increasing prevalence of personal care products in wastewater streams and the environment, understanding the environmental fate of their ingredients is of paramount importance. Photodegradation is a key process that can influence the persistence and transformation of organic compounds in the aquatic environment. This document provides a detailed protocol for studying the photodegradation of Methyl Cedryl Ketone in an aqueous solution under controlled laboratory conditions.

Chemical Properties of Methyl Cedryl Ketone:

Property	Value	Reference
Chemical Formula	C₁₇H₂₆O	[5][6]
Molecular Weight	246.4 g/mol	[3][5]
Appearance	Colorless to pale yellow viscous liquid	[2][3]
Odor	Dry, woody, amber-like	[3][4]
Solubility	Insoluble in water, soluble in ethanol	[1][6]
Boiling Point	272 °C	[1][2]
Density	~0.997 g/mL at 25 °C	[1][2]

Experimental Protocol

This protocol outlines two main experiments: direct photolysis to assess the degradation by light alone, and photocatalysis to evaluate the enhancement of degradation in the presence of a catalyst (Titanium Dioxide, TiO₂).

Materials and Reagents

• Methyl Cedryl Ketone (MCK), analytical standard

• Titanium Dioxide (TiO₂, P25 or equivalent), as a photocatalyst

• Acetonitrile (B52724), HPLC grade

• Methanol (B129727), HPLC grade

• Ultrapure water (e.g., Milli-Q)

• Syringe filters (0.22 µm, PTFE or nylon)

Equipment

• Photoreactor: A chamber equipped with a controlled light source (e.g., Xenon lamp with a UV filter or a bank of UV-A lamps). The reactor should have a cooling system to maintain a constant temperature.

• Quartz reaction vessels

• Magnetic stirrer and stir bars

• High-Performance Liquid Chromatograph (HPLC) with a UV detector and a C18 column

• Analytical balance

• Volumetric flasks and pipettes

• pH meter

Preparation of Solutions

• Stock Solution of Methyl Cedryl Ketone (100 mg/L):

  • Accurately weigh 10 mg of MCK standard.

  • Dissolve it in a small amount of methanol (e.g., 1 mL) due to its poor water solubility.

  • Transfer the solution to a 100 mL volumetric flask and bring it to volume with ultrapure water. This will be your stock solution.

• Working Solution (10 mg/L):

  • Pipette 10 mL of the stock solution into a 100 mL volumetric flask.

  • Dilute to the mark with ultrapure water. This will be the working solution for the photodegradation experiments.

• Photocatalyst Suspension (for photocatalysis experiment):

  • Weigh the required amount of TiO₂ to achieve the desired concentration (e.g., 100 mg/L).

  • Disperse the TiO₂ in the MCK working solution using an ultrasonic bath for 15 minutes to ensure a uniform suspension.

Photodegradation Procedure

2.4.1. Direct Photolysis

• Transfer 50 mL of the 10 mg/L MCK working solution into a quartz reaction vessel.

• Place the vessel in the photoreactor on a magnetic stirrer and add a stir bar.

• Before turning on the light, take an initial sample (t=0) by withdrawing approximately 1 mL of the solution. Filter the sample through a 0.22 µm syringe filter into an HPLC vial.

• Turn on the light source to initiate the photodegradation.

• Collect samples at predetermined time intervals (e.g., 0, 1, 2, 4, 8, 12, and 24 hours). Filter each sample immediately.

• Store the collected samples in the dark at 4°C until HPLC analysis.

2.4.2. Photocatalysis

• Prepare the TiO₂ suspension in the MCK working solution as described in section 2.3.

• Transfer 50 mL of the suspension into a quartz reaction vessel.

• Place the vessel in the photoreactor on a magnetic stirrer and add a stir bar.

• Stir the suspension in the dark for 30 minutes to allow for adsorption-desorption equilibrium to be reached between MCK and the TiO₂ surface. Take a sample at the end of this period (this will be your t=0 sample for the light reaction).

• Turn on the light source.

• Collect and process samples at the same time intervals as for the direct photolysis experiment.

2.4.3. Control Experiment

• Run a control experiment in the dark with the TiO₂ suspension to quantify any loss of MCK due to adsorption onto the catalyst surface.

Analytical Methodology (HPLC)

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

  • Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water. A starting point could be 80:20 (v/v) acetonitrile:water.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detector Wavelength: To be determined by running a UV scan of the MCK standard (a common starting point for ketones is around 240-280 nm).

  • Column Temperature: 30 °C.

• Calibration:

  • Prepare a series of standard solutions of MCK in the mobile phase (e.g., 0.1, 0.5, 1, 5, 10 mg/L).

  • Inject each standard into the HPLC and record the peak area.

  • Construct a calibration curve by plotting peak area versus concentration.

• Sample Analysis:

  • Inject the filtered samples from the photodegradation experiments into the HPLC.

  • Determine the concentration of MCK in each sample using the calibration curve.

Data Presentation and Analysis

Data Analysis

• Degradation Percentage: Calculate the percentage of MCK degradation at each time point using the following formula: Degradation (%) = [(C₀ - Cₜ) / C₀] * 100 Where C₀ is the initial concentration of MCK and Cₜ is the concentration at time t.

• Kinetic Analysis: The photodegradation process can often be described by pseudo-first-order kinetics. The rate constant (k) can be determined by plotting ln(C₀ / Cₜ) versus time. The slope of the resulting straight line will be equal to k.

Data Summary Tables

Table 1: Photodegradation of Methyl Cedryl Ketone under Direct Photolysis

Time (hours)	MCK Concentration (mg/L)	Degradation (%)
0	0
1
2
4
8
12
24

Table 2: Photocatalytic Degradation of Methyl Cedryl Ketone with TiO₂

Time (hours)	MCK Concentration (mg/L)	Degradation (%)
0	0
1
2
4
8
12
24

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the photodegradation study of Methyl Cedryl Ketone.

Caption: Workflow for the photodegradation study of Methyl Cedryl Ketone.

Safety Precautions

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Handle Methyl Cedryl Ketone and organic solvents in a well-ventilated fume hood.

• UV light is harmful to the eyes and skin. Ensure the photoreactor is properly shielded during operation.

• Consult the Safety Data Sheets (SDS) for all chemicals used in this protocol.

References

• 1. Methyl Cedryl Ketone | 32388-55-9 [chemicalbook.com]
• 2. lookchem.com [lookchem.com]
• 3. Methyl Cedryl Ketone / Vertofix (32388-55-9) — Fragrance / Perfume Ingredient — Scentspiracy [scentspiracy.com]
• 4. foreverest.net [foreverest.net]
• 5. Methyl cedryl ketone | C17H26O | CID 71311382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ventos.com [ventos.com]

Application Notes and Protocols for Methyl Cedryl Ketone in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl Cedryl Ketone (MCK), a synthetically derived sesquiterpene ketone, is a well-established component in the fragrance industry, prized for its characteristic woody and amber scent.[1][2] While its primary application lies in perfumery, the inherent chemical functionalities of MCK, notably its ketone carbonyl group and complex tricyclic scaffold, present opportunities for its use as a versatile building block in organic synthesis. The ketone moiety offers a reactive site for a variety of chemical transformations, potentially leading to novel derivatives with interesting pharmacological properties. These notes provide an overview of the synthesis of MCK and explore its potential applications in broader organic synthesis, including a detailed, albeit theoretical, protocol for its derivatization.

Introduction

Methyl Cedryl Ketone (MCK), also known commercially as Vertofix®, is a synthetic ketone structurally related to natural cedrene.[1][2] It is primarily synthesized from cedarwood oil through an acetylation process.[3] The presence of a ketone functional group on a rigid, chiral tricyclic core makes MCK an intriguing starting material for the synthesis of more complex molecules. The ketone's carbonyl group can theoretically undergo a range of reactions, including but not limited to, reductions, oxidations, and additions, as well as condensation reactions to form imines and other derivatives. One source suggests that the ketone carbonyl unit in MCK possesses rich chemical transformation activity and can undergo condensation reactions with organic amine compounds to yield corresponding imine derivatives, indicating its potential as a substrate for developing new synthetic methodologies for bioactive molecules.[1]

Synthesis of Methyl Cedryl Ketone

The industrial synthesis of Methyl Cedryl Ketone typically involves the acetylation of sesquiterpene hydrocarbons found in cedarwood oil, such as α-cedrene and thujopsene.[4][5] The reaction is generally carried out using acetic anhydride (B1165640) in the presence of a protic acid catalyst.

General Reaction Scheme:

α-Cedrene + Acetic Anhydride → Methyl Cedryl Ketone

Tabulated Synthesis Data

Parameter	Value	Reference
Starting Material	Chinese volatile oil from cedar wood (containing cedrene)	[6]
Acetylating Agent	Acetic Anhydride	[6]
Catalyst	Protonic acids (e.g., formic acid, acetic acid, phosphoric acid, polyphosphoric acid, or sulfuric acid)	[6]
Molar Ratio (Catalyst:Hydrocarbon)	0.5-5 : 1	[6]
Molar Ratio (Acetic Anhydride:Hydrocarbon)	1.0-8.0 : 1	[6]
Reaction Temperature	10-100 °C (65-80 °C recommended)	[6]
Reaction Time	5-12 hours	[6]
Solvent (optional)	Acetate, ethylene (B1197577) dichloride, hexanaphthene, benzene, or toluene (B28343)	[6]
Yield	~60% (of a product containing >80% ketone)	[7]

Experimental Protocol: Synthesis of Methyl Cedryl Ketone

The following protocol is a generalized procedure based on patent literature and may require optimization.

Materials:

• Fractionated cedarwood oil (rich in cedrene)

• Acetic anhydride

• Polyphosphoric acid

• Benzene (or other suitable solvent)

• Dilute sodium hydroxide (B78521) solution

• Water

Procedure:

• The cedarwood oil fraction is charged into a reaction vessel.

• With stirring, polyphosphoric acid is added as a catalyst.

• Acetic anhydride is then added to the mixture. The reaction can be carried out with or without a solvent.[6]

• The reaction mixture is heated to 65-80 °C and maintained for 5-12 hours.[6]

• After the reaction is complete, water is added to the mixture at 75 °C with stirring to decompose the polyphosphoric acid.[7]

• The oil layer is separated, and the aqueous layer is extracted with benzene. The organic layers are combined.[7]

• The combined organic phase is neutralized by washing with a dilute alkali solution, followed by washing with water until neutral.[7]

• The solvent is removed under reduced pressure to yield the crude product.

• The crude Methyl Cedryl Ketone is then purified by fractional distillation, collecting the fraction at 120-168 °C / 70Pa.[7]

Application in Organic Synthesis: A Theoretical Protocol for Imine Derivative Synthesis

The following is a hypothetical protocol for the synthesis of an imine derivative of Methyl Cedryl Ketone, based on general principles of organic synthesis. This protocol has not been experimentally validated for this specific substrate and should be approached with appropriate caution and optimization.

General Reaction Scheme:

Methyl Cedryl Ketone + Primary Amine → Imine Derivative + Water

Hypothetical Experimental Protocol: Synthesis of N-benzyl-1-(cedryl)ethanimine

Materials:

• Methyl Cedryl Ketone (purified)

• Benzylamine (B48309)

• Toluene

• Anhydrous magnesium sulfate

• Dean-Stark apparatus

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add Methyl Cedryl Ketone (1 equivalent).

• Add toluene as a solvent.

• Add benzylamine (1.1 equivalents).

• The mixture is heated to reflux, and the progress of the reaction is monitored by observing the collection of water in the Dean-Stark trap.

• Once the theoretical amount of water has been collected, the reaction is cooled to room temperature.

• The solvent is removed under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

Visualizing Synthetic Workflows

To illustrate the logical flow of the synthesis and potential derivatization of Methyl Cedryl Ketone, the following diagrams have been generated using the DOT language.

Caption: Synthesis workflow for Methyl Cedryl Ketone.

Caption: Hypothetical derivatization of Methyl Cedryl Ketone.

Conclusion

Methyl Cedryl Ketone is a readily available synthetic compound with a unique and complex molecular architecture. While its current applications are dominated by the fragrance industry, its chemical structure holds potential for broader use in organic synthesis. The ketone functionality provides a handle for a variety of chemical transformations, opening the door to the synthesis of novel compounds that could be of interest to researchers in drug discovery and development. The provided protocols for the synthesis of MCK and its hypothetical derivatization are intended to serve as a starting point for further investigation into the synthetic utility of this intriguing molecule. Further research is warranted to explore the full potential of Methyl Cedryl Ketone as a chiral building block in the synthesis of complex organic molecules with potential biological activity.

References

• 1. Page loading... [wap.guidechem.com]
• 2. scholars.lmu.edu [scholars.lmu.edu]
• 3. mdpi.com [mdpi.com]
• 4. Recent developments in the synthesis of nitrogen-containing heterocycles from β-aminovinyl esters/ketones as C [[double bond, length as m-dash]] C–N donors - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. methyl cedryl ketone, 32388-55-9 [thegoodscentscompany.com]
• 6. Total synthesis and development of bioactive natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN1130170A - Synthetic method for methyl cedrone - Google Patents [patents.google.com]

Development of an analytical method for Methyl Cedryl Ketone in environmental samples

An Application Note for the Determination of Methyl Cedryl Ketone in Environmental Samples using Solid-Phase Extraction and Gas Chromatography-Mass Spectrometry

Introduction

Methyl Cedryl Ketone (MCK), also known as Acetyl Cedrene, is a synthetic fragrance ingredient widely used in perfumes, cosmetics, soaps, and detergents.[][2] Due to its extensive use and subsequent release into the environment through wastewater and other pathways, there is a growing need to monitor its presence in various environmental compartments. MCK is a semi-volatile organic compound (SVOC) with a woody and ambery character.[] Its physicochemical properties, such as being insoluble in water and having a relatively high boiling point, influence its environmental fate and the analytical approaches required for its quantification.[2]

This application note details a robust and sensitive analytical method for the quantification of Methyl Cedryl Ketone in water, soil, and air samples. The protocol utilizes Solid-Phase Extraction (SPE) for aqueous samples and solvent extraction for solid and air sampling media, followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS). This method is intended for use by researchers, environmental scientists, and professionals in the fragrance and drug development industries.

Physicochemical Properties of Methyl Cedryl Ketone

A summary of the key physicochemical properties of Methyl Cedryl Ketone is presented in Table 1. This information is crucial for the development of an effective analytical method.

Property	Value	Reference
Chemical Name	1-[(1R,2R,5S,7R)-2,6,6,8-tetramethyl-9-tricyclo[5.3.1.01,5]undec-8-enyl]ethanone	[3]
Synonyms	Acetyl Cedrene, Vertofix	[]
CAS Number	32388-55-9	[3]
Molecular Formula	C17H26O	[3]
Molecular Weight	246.39 g/mol	[]
Appearance	Oily liquid, yellow to brown	[3]
Boiling Point	272 °C	[3]
Solubility	Insoluble in water; Soluble in ethanol	[2]

Analytical Method Performance (Hypothetical Data)

The following table summarizes the expected performance characteristics of the described analytical method. These values are based on typical performance for the analysis of similar semi-volatile fragrance compounds.

Parameter	Water	Soil	Air
Limit of Detection (LOD)	0.5 ng/L	0.1 µg/kg	0.2 ng/m³
Limit of Quantification (LOQ)	1.5 ng/L	0.3 µg/kg	0.6 ng/m³
Linearity (R²)	>0.995	>0.995	>0.995
Recovery (%)	85-110%	80-115%	90-105%
Precision (RSD%)	<15%	<15%	<15%

Experimental Protocols

Sample Collection and Preservation

• Water Samples: Collect water samples in 1-liter amber glass bottles that have been pre-cleaned.[4] Preserve the samples by cooling to 4°C and storing them in the dark.[4] It is recommended to extract the samples within 7 days of collection.[4]

• Soil and Sediment Samples: Collect soil and sediment samples in wide-mouthed amber glass jars. Store the samples at 4°C and in the dark to minimize degradation of the analyte. Extraction should ideally be performed within 7 days.

• Air Samples: Draw a known volume of air (e.g., 100-500 L) through a sorbent tube packed with XAD-2 resin at a flow rate of 1-2 L/min. After sampling, seal the tubes and store them at 4°C until extraction.

Sample Preparation

2.1 Water Samples: Solid-Phase Extraction (SPE)

• Cartridge Conditioning: Condition a 500 mg/6 mL divinylbenzene-polydimethylsiloxane (DVB-PDMS) SPE cartridge by passing 5 mL of ethyl acetate (B1210297) followed by 5 mL of methanol (B129727) and 5 mL of deionized water.

• Sample Loading: Pass 500 mL of the water sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove any polar impurities.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 20 minutes.

• Elution: Elute the retained MCK from the cartridge with 10 mL of ethyl acetate.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen. Add an internal standard before GC-MS analysis.

2.2 Soil and Sediment Samples: Pressurized Liquid Extraction (PLE)

• Sample Preparation: Homogenize the soil sample and weigh approximately 10 g into a PLE cell. Mix the sample with diatomaceous earth.

• Extraction: Perform pressurized liquid extraction using dichloromethane (B109758) as the solvent at 100°C and 1500 psi.

• Concentration and Cleanup: Concentrate the extract to 1 mL. If necessary, perform a cleanup step using a silica (B1680970) gel column to remove interferences.

• Internal Standard: Add an internal standard to the final extract before GC-MS analysis.

2.3 Air Samples: Solvent Desorption

• Desorption: Transfer the XAD-2 resin from the sorbent tube to a glass vial.

• Extraction: Add 5 mL of dichloromethane and sonicate for 15 minutes.

• Concentration: Carefully transfer the solvent to a clean vial and concentrate it to a final volume of 1 mL under a gentle stream of nitrogen.

• Internal Standard: Spike the final extract with an internal standard prior to GC-MS analysis.

GC-MS Analysis

The following table outlines the recommended GC-MS parameters for the analysis of Methyl Cedryl Ketone.

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
GC Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Injector Temperature	280°C
Injection Volume	1 µL (splitless mode)
Oven Temperature Program	Initial temperature 60°C (hold for 2 min), ramp at 10°C/min to 280°C (hold for 5 min)
MS Transfer Line Temp.	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantification Ion	m/z 203
Confirmation Ions	m/z 189, 246

Quality Control

To ensure the reliability of the results, a rigorous quality control protocol should be followed, in line with guidelines such as EPA Method 8270.[3][5] This includes:

• Method Blanks: Analyze a method blank with each batch of samples to check for contamination.

• Matrix Spikes: Spike a sample with a known concentration of MCK to assess matrix effects and recovery.

• Laboratory Control Samples: Analyze a laboratory control sample with a certified reference material to verify the accuracy of the method.

• Internal Standards: Use an appropriate internal standard (e.g., d10-anthracene) to correct for variations in extraction efficiency and instrument response.

• Certified Reference Materials: Utilize certified reference materials of fragrance compounds for method validation and ongoing quality assurance.[6][7]

Diagrams

Caption: Overall experimental workflow from sample collection to data analysis.

Caption: Step-by-step protocol for Solid-Phase Extraction (SPE) of water samples.

References

• 2. Methyl Cedryl Ketone | 32388-55-9 [chemicalbook.com]
• 3. gcms.cz [gcms.cz]
• 4. portal.niehs.nih.gov [portal.niehs.nih.gov]
• 5. teklabinc.com [teklabinc.com]
• 6. greyhoundchrom.com [greyhoundchrom.com]
• 7. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

Application Note: Methyl Cedryl Ketone as a Certified Reference Material

Introduction

Methyl Cedryl Ketone (MCK), with the CAS number 32388-55-9, is a synthetic fragrance ingredient widely utilized in the perfumery and cosmetics industries for its characteristic woody, amber, and musk scent.[1][2][3][4][5] As a key component in many consumer products, the accurate quantification and identification of MCK are crucial for quality control, formulation consistency, and regulatory compliance. The availability of Methyl Cedryl Ketone as a Certified Reference Material (CRM) provides researchers, scientists, and drug development professionals with a highly characterized and traceable standard for analytical method development, validation, and routine analysis. This document outlines the applications and detailed protocols for the use of Methyl Cedryl Ketone as a CRM.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl Cedryl Ketone is presented in the table below.

Property	Value	Reference
CAS Number	32388-55-9	[1][6][7][8]
Molecular Formula	C₁₇H₂₆O	[4][6][7][9][10]
Molecular Weight	246.39 g/mol	[6][7][9][10]
Appearance	Colorless to pale yellow or brown liquid	[4][6][7][11][12]
Odor	Woody, vetiver, amber, leathery, musk, cedar	[1][2][4][6][7][11]
Boiling Point	320.9 °C at 101.8 kPa
Flash Point	> 100 °C	[6][12]
Density	Approximately 0.996 - 1.011 g/mL at 20°C	[6][9][11]
Solubility	Insoluble in water; Soluble in ethanol (B145695) and organic solvents like chloroform (B151607) and ethyl acetate.	[1][6][7][11]

Applications as a Certified Reference Material

The primary applications of Methyl Cedryl Ketone CRM include:

• Quantitative Analysis: To accurately determine the concentration of Methyl Cedryl Ketone in raw materials, finished fragrance formulations, and consumer products.

• Method Validation: As a standard for validating analytical methods such as Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

• Quality Control: To ensure the identity and purity of Methyl Cedryl Ketone in incoming raw materials and to monitor its concentration in final products.

• Research and Development: As a reference standard in the development of new fragrance formulations and in stability studies.[2]

Experimental Protocols

Protocol 1: Quantification of Methyl Cedryl Ketone in a Fragrance Mixture by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the use of Methyl Cedryl Ketone CRM as an external standard for the quantification of MCK in a complex fragrance mixture.

1. Materials and Reagents:

• Methyl Cedryl Ketone Certified Reference Material

• Sample of fragrance mixture

• High-purity solvent (e.g., hexane (B92381) or ethyl acetate)

• Volumetric flasks and pipettes

• GC vials with caps

2. Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• A non-polar or medium-polarity capillary column (e.g., SLB-5ms, 30 m x 0.25 mm I.D., 0.25 µm film thickness) is typically suitable.[13]

3. Preparation of Standard Solutions:

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of Methyl Cedryl Ketone CRM into a 10 mL volumetric flask. Dissolve and dilute to volume with the chosen solvent.

• Working Standard Solutions: Prepare a series of working standard solutions (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock standard solution.

4. Preparation of Sample Solution:

• Accurately weigh an appropriate amount of the fragrance mixture sample into a volumetric flask.

• Dilute with the solvent to a final concentration expected to be within the calibration range of the working standards.

5. GC-MS Analysis:

• Inject a fixed volume (e.g., 1 µL) of the standard and sample solutions into the GC-MS system.

• Run the analysis using the parameters outlined in the table below.

GC-MS Parameter	Recommended Setting
Injection Mode	Split (e.g., 50:1 ratio)
Injector Temperature	250 °C
Oven Program	Initial 50 °C for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min
Carrier Gas	Helium at a constant flow of 1 mL/min
MS Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-400

6. Data Analysis:

• Generate a calibration curve by plotting the peak area of Methyl Cedryl Ketone from the working standards against their concentrations.

• Determine the concentration of Methyl Cedryl Ketone in the sample solution from the calibration curve.

• Calculate the final concentration of Methyl Cedryl Ketone in the original fragrance mixture sample.

Protocol 2: Purity Assessment of Methyl Cedryl Ketone by ¹H-NMR Spectroscopy

This protocol outlines the use of ¹H-NMR for the purity assessment of a Methyl Cedryl Ketone sample against the certified reference material.

1. Materials and Reagents:

• Methyl Cedryl Ketone Certified Reference Material

• Methyl Cedryl Ketone test sample

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• NMR tubes

2. Instrumentation:

• Nuclear Magnetic Resonance (NMR) Spectrometer (e.g., 400 MHz or higher)

3. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the Methyl Cedryl Ketone CRM and dissolve in approximately 0.7 mL of CDCl₃ in an NMR tube.

• Prepare the test sample in the same manner.

4. NMR Analysis:

• Acquire the ¹H-NMR spectrum for both the CRM and the test sample.

• Typical acquisition parameters include a sufficient number of scans to achieve a good signal-to-noise ratio.

5. Data Analysis:

• Compare the ¹H-NMR spectrum of the test sample with that of the CRM.

• Check for the presence of any impurity peaks in the test sample that are not present in the CRM spectrum.

• The purity of the test sample can be estimated by integrating the peaks corresponding to Methyl Cedryl Ketone and any identified impurities.

Visualizations

Caption: Logical workflow for the use of Methyl Cedryl Ketone as a CRM.

Caption: Experimental workflow for GC-MS analysis of Methyl Cedryl Ketone.

Handling and Storage

Methyl Cedryl Ketone CRM should be stored in a tightly closed container in a cool, dry, and well-ventilated place, protected from light.[6] It is recommended to store it under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C for long-term stability.[7] Handle in accordance with good industrial hygiene and safety practices.[14]

Disclaimer: This information is intended for research and development purposes only. It is the responsibility of the user to ensure that all procedures are carried out in a safe and compliant manner.

References

• 1. Page loading... [guidechem.com]
• 2. methyl cedryl ketone, 32388-55-9 [thegoodscentscompany.com]
• 3. Methyl Cedryl Ketone / Vertofix (32388-55-9) — Fragrance / Perfume Ingredient — Scentspiracy [scentspiracy.com]
• 4. foreverest.net [foreverest.net]
• 5. Methyl Cedryl Ketone — Chemtex USA [chemtex-prototype.squarespace.com]
• 6. ventos.com [ventos.com]
• 7. Methyl Cedryl Ketone | 32388-55-9 [chemicalbook.com]
• 8. methyl cedryl ketone, 32388-55-9 [thegoodscentscompany.com]
• 9. METHYL CEDRYL CETONE (MCK) | TECHNICAL DATA [prodasynth.com]
• 10. Methyl cedryl ketone | C17H26O | CID 71311382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. directpcw.com [directpcw.com]
• 12. ScenTree - Vertofix® (CAS N° 32388-55-9) [scentree.co]
• 13. benchchem.com [benchchem.com]
• 14. chemicalbook.com [chemicalbook.com]

Technical Notes & Optimization

Troubleshooting low yield in Friedel-Crafts acylation of cedrene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the Friedel-Crafts acylation of cedrene (B97730). The information is presented in a practical question-and-answer format to directly address common challenges encountered during this synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am experiencing a very low or no yield of acetyl cedrene. What are the most common causes?

Low or no yield in the Friedel-Crafts acylation of cedrene can stem from several critical factors:

• Inactive Catalyst: The Lewis acid catalyst, most commonly aluminum chloride (AlCl₃), is extremely sensitive to moisture. Any water in your solvent, glassware, or reagents will react with and deactivate the catalyst. It is imperative to use anhydrous conditions, including oven-dried glassware and anhydrous solvents.

• Insufficient Catalyst: Friedel-Crafts acylation often requires a stoichiometric amount of the Lewis acid catalyst, not a catalytic amount. This is because the ketone product forms a stable complex with the catalyst, effectively removing it from the reaction cycle. Ensure you are using at least a 1:1 molar ratio of Lewis acid to the limiting reagent.

• Sub-optimal Reaction Temperature: The temperature can significantly impact the reaction rate and yield. While some reactions proceed at room temperature, others may require cooling to prevent side reactions or gentle heating to overcome the activation energy. Excessively high temperatures can lead to decomposition and polymerization.

• Poor Reagent Quality: The purity of cedrene, the acylating agent (e.g., acetyl chloride or acetic anhydride), and the solvent is crucial. Impurities can interfere with the reaction, leading to byproducts and lower yields.

Q2: My reaction mixture turned very dark or formed a char-like material. What happened?

The formation of a dark, polymeric material is a common issue and can be attributed to:

• Excessive Reaction Temperature: Overheating the reaction mixture can lead to the decomposition of the starting material, product, and intermediates, resulting in charring.

• Highly Concentrated Reaction: A high concentration of reactants can sometimes favor intermolecular side reactions and polymerization, especially at elevated temperatures.

• Reactive Intermediates: The carbocation intermediates in Friedel-Crafts reactions can be highly reactive and may lead to polymerization if not properly controlled.

To mitigate this, consider running the reaction at a lower temperature and under more dilute conditions.

Q3: I am observing multiple products in my GC-MS analysis. What are the likely side products?

Besides the desired acetyl cedrene, several side products can form:

• Isomeric Products: Acylation can potentially occur at different positions on the cedrene molecule, leading to a mixture of isomers. The specific isomers formed will depend on the reaction conditions and the directing effects of the cedrene structure.

• Products from Rearrangements: While less common in acylation compared to alkylation, carbocation rearrangements of the cedrene skeleton under the strongly acidic conditions are possible, leading to unexpected ketone products.

• Hydroxyketone and Vinyl Ether: In some cases, particularly with certain Lewis acids like titanium tetrachloride, side products such as a hydroxyketone and a vinyl ether derived from it have been reported in the acetylation of α-cedrene.[1][2]

Q4: How can I minimize the formation of byproducts and improve the selectivity for the desired acetyl cedrene?

Improving selectivity often involves careful optimization of the reaction conditions:

• Temperature Control: Lowering the reaction temperature can often improve selectivity by favoring the kinetically controlled product and minimizing side reactions like polymerization and rearrangements.

• Order of Addition: The order in which reagents are added can be important. For example, the Perrier addition procedure, where the aromatic compound is added to a pre-formed complex of the acylating agent and Lewis acid, can sometimes improve selectivity.

• Choice of Lewis Acid: Different Lewis acids have varying activities. A milder Lewis acid might offer better selectivity, although it may require a longer reaction time or gentle heating.

• Solvent Choice: The polarity of the solvent can influence the reaction. Non-polar solvents like dichloromethane (B109758) or carbon disulfide are commonly used.

Q5: I am having difficulty with the workup. The mixture is forming an emulsion. How can I resolve this?

Emulsion formation during the aqueous workup is a frequent issue, often due to the formation of aluminum hydroxides. To break the emulsion:

• Acidic Quench: Quench the reaction by slowly and carefully pouring the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid. This hydrolyzes the aluminum complexes to water-soluble salts and helps keep the product in the organic layer.

• Addition of Brine: Adding a saturated solution of sodium chloride (brine) can increase the ionic strength of the aqueous layer, which often helps to break up emulsions.

• Filtration: In persistent cases, filtering the entire mixture through a pad of Celite® can help to break the emulsion.

Quantitative Data Summary

Catalyst	Acylating Agent	Solvent	Temperature (°C)	Yield (%)
AlCl₃	Acetyl Chloride	1,2-Dichloroethane	25	~50-60
AlCl₃	Acetyl Chloride	1,2-Dichloroethane	Reflux	~100
AlCl₃	Acetyl Chloride	Carbon Disulfide	25	~50-60
AlCl₃	Acetyl Chloride	Nitromethane	25	~50-60

Data is for the monoacetylation of 3,3′-dimethylbiphenyl and should be considered as a guideline for the acylation of cedrene.[3]

Experimental Protocols

The following is a general protocol for the Friedel-Crafts acylation of cedrene using acetyl chloride and aluminum chloride. This should be adapted and optimized for your specific experimental goals.

Materials:

• α-Cedrene

• Acetyl Chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ice

Procedure:

• Apparatus Setup: Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a gas trap (e.g., a drying tube with CaCl₂), and an addition funnel. All glassware must be thoroughly dried in an oven and cooled under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Preparation: In a fume hood, cautiously add anhydrous AlCl₃ (1.1 equivalents) to the reaction flask. Add anhydrous DCM to the flask to create a slurry. Cool the flask in an ice bath.

• Addition of Acetyl Chloride: Dissolve acetyl chloride (1.0 equivalent) in anhydrous DCM and add it to the addition funnel. Slowly add the acetyl chloride solution dropwise to the stirred AlCl₃ suspension over 15-20 minutes, maintaining the temperature at 0-5 °C.

• Addition of Cedrene: Dissolve α-cedrene (1.0 equivalent) in anhydrous DCM. Transfer this solution to the same addition funnel and add it dropwise to the cooled acylation mixture over approximately 30 minutes.

• Reaction: After the addition of cedrene is complete, allow the reaction to stir at 0-5 °C for a specified time (e.g., 1-2 hours). The progress of the reaction should be monitored by an appropriate technique such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup:

  • Carefully and slowly pour the reaction mixture onto a mixture of crushed ice and concentrated HCl with vigorous stirring. This will decompose the aluminum chloride complex.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel or by vacuum distillation to yield pure acetyl cedrene.

Visualizations

Caption: Troubleshooting workflow for low yield in Friedel-Crafts acylation of cedrene.

Caption: Experimental workflow for the Friedel-Crafts acylation of cedrene.

References

• 1. benchchem.com [benchchem.com]
• 2. Friedel-Crafts Acylation [organic-chemistry.org]
• 3. A reactivity-selectivity study of the Friedel-Crafts acetylation of 3,3′-dimethylbiphenyl and the oxidation of the acetyl derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Optimization of Methyl Cedryl Ketone GC-MS analysis parameters

This guide provides troubleshooting, frequently asked questions (FAQs), and detailed protocols for the optimization of Methyl Cedryl Ketone (MCK) analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What is the best type of GC column for analyzing Methyl Cedryl Ketone?

A1: The choice of GC column depends on the sample matrix. For general analysis, a non-polar or intermediate-polar column is a good starting point.

• Non-polar columns (e.g., 5% phenyl polysiloxane, like a DB-5ms or TG-5MS) separate compounds primarily by their boiling points.[1][2] This is often sufficient for routine quantification of MCK.

• Polar columns (e.g., polyethylene (B3416737) glycol, WAX-type) are recommended when separating MCK from other polar compounds in a complex mixture, as they separate based on differences in hydrogen bonding forces.[3][4] For most new methods, starting with a 30m x 0.25mm ID, 0.25µm film thickness column is a standard and effective choice.[1][3]

Q2: What are the key considerations for preparing MCK samples for GC-MS analysis?

A2: Proper sample preparation is critical for accurate and reproducible results. Key steps include:

• Dissolution: Dissolve the sample in a volatile organic solvent such as hexane (B92381), ethyl acetate, or dichloromethane.[5] Avoid plastic vials or parafilm, which can introduce contaminants.[5]

• Concentration: The ideal concentration aims for an on-column loading of approximately 10 ng with a 1 µL injection.[5] A starting sample concentration of around 10 µg/mL is often recommended.[5]

• Filtration/Centrifugation: Samples must be free of particulates to prevent clogging the syringe, injector, or column.[5][6] Centrifuge or filter samples through a 0.22 µm filter if any solids are present.[6]

• Avoid Contaminants: Ensure samples do not contain non-volatile materials, strong acids or bases, water, or metals, as these can damage the GC column.[5][7]

Q3: What are the typical fragmentation patterns for MCK in EI-MS?

A3: In standard 70 eV Electron Ionization (EI), ketones like MCK undergo predictable fragmentation. While a specific public spectrum for MCK's fragmentation is not detailed, common patterns for ketones include:

• Alpha Cleavage: The bond adjacent to the carbonyl group breaks, which is a very common pathway for ketones.[8][9] This results in the formation of a stable acylium ion.

• McLafferty Rearrangement: This can occur if there is a hydrogen atom on a carbon three atoms away from the carbonyl oxygen.[10][11] The molecular ion (M+) peak for MCK should be observed at m/z 246.4.[12] Analyzing the fragments helps confirm the structure.

Experimental Protocols & Data

Standard Operating Protocol for MCK Analysis

This protocol outlines a standard method for the quantitative analysis of Methyl Cedryl Ketone.

• Sample Preparation:

  • Weigh approximately 10 mg of the MCK reference standard and dissolve it in 10 mL of hexane to create a 1 mg/mL stock solution.

  • Perform serial dilutions to prepare calibration standards ranging from 1 µg/mL to 50 µg/mL.

  • For unknown samples, dissolve them in hexane to achieve an estimated final concentration within the calibration range.

  • Filter all solutions through a 0.22 µm syringe filter into a 1.5 mL glass autosampler vial.[6]

• GC-MS Instrument Setup:

  • Install a suitable GC column (e.g., a 30m x 0.25mm, 0.25µm 5% phenyl polysiloxane column).

  • Condition the column according to the manufacturer's instructions to minimize bleed.[13]

  • Perform an instrument tune and calibration to ensure mass accuracy and sensitivity.

  • Set up the instrument parameters as detailed in the table below.

• Data Acquisition & Analysis:

  • Inject 1 µL of each standard and sample.

  • Acquire data in both Full Scan mode (to confirm identity and check for impurities) and Selected Ion Monitoring (SIM) mode (for quantification).

  • For quantification in SIM mode, monitor characteristic ions of MCK.

  • Generate a calibration curve from the standard injections and calculate the concentration of MCK in the unknown samples.

Recommended GC-MS Parameters

The following table summarizes optimized starting parameters for the analysis of MCK. These may require further refinement based on your specific instrument and application.

Parameter	GC Settings	MS Settings
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms)[1][3]	Ionization Mode
Injector Temp	280 °C	Ionization Energy
Injection Mode	Splitless (for trace analysis) or Split (10:1 for higher conc.)[14]	Source Temp
Injection Volume	1 µL	Quadrupole Temp
Carrier Gas	Helium, constant flow at 1.2 mL/min[13]	Mass Range (Scan)
Oven Program	Initial: 100°C, hold 1 min. Ramp: 15°C/min to 300°C, hold 5 min.[15]	SIM Ions
Transfer Line	290 °C[16]	Dwell Time (SIM)

Troubleshooting Guide

This section addresses common issues encountered during the GC-MS analysis of MCK.

Problem	Possible Cause(s)	Recommended Solution(s)
No Peaks Detected	1. Syringe issue (clogged, not installed correctly).2. No sample injected (empty vial, incorrect vial position).3. Severe leak in the inlet or column connection.4. MS filament is off or burned out.[17]	1. Clean or replace the syringe.2. Verify sample volume and vial placement.3. Perform a leak check.4. Check MS tune file and filament status.
Peak Tailing	1. Active sites in the inlet liner or column.2. Column contamination.3. Sample is too polar for the column phase.	1. Use a deactivated inlet liner; replace the septum.[18]2. Trim 10-15 cm from the front of the column; bake the column.3. Consider a more polar column phase if the matrix is complex.
Poor Sensitivity / Low Response	1. Sample concentration is too low.2. Leak in the system (inlet, MS vacuum).3. Contaminated ion source.[17]4. Column bleed is high, causing a noisy baseline.[13]	1. Concentrate the sample or inject a larger volume (if possible).2. Perform a leak check on all fittings.3. Clean the MS ion source.4. Use a low-bleed ("MS-grade") column and ensure carrier gas is pure.[13]
Carryover (Ghost Peaks)	1. Dirty syringe or inlet liner.2. High boiling point contaminants in the system.3. Insufficient bake-out time between runs.	1. Replace the inlet liner and septum; increase syringe rinse cycles.2. Bake the column at its maximum allowed temperature.3. Increase the final hold time of the oven program.
Retention Time Shifts	1. Fluctuation in carrier gas flow rate.2. Leak in the system.3. Column is not properly equilibrated before injection.	1. Check gas cylinder pressure and regulator; ensure flow controller is stable.2. Perform a leak check.3. Increase the initial oven hold time.

Visualized Workflows

General Experimental Workflow

Caption: High-level workflow for MCK analysis by GC-MS.

Troubleshooting Logic: Peak Tailing

Caption: A logical flow for troubleshooting peak tailing issues.

References

• 1. fishersci.com [fishersci.com]
• 2. trajanscimed.com [trajanscimed.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Guide to Selection of a Capillary Column for GC | [Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 5. uoguelph.ca [uoguelph.ca]
• 6. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 7. mcneilgroup.chem.lsa.umich.edu [mcneilgroup.chem.lsa.umich.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. youtube.com [youtube.com]
• 10. uni-saarland.de [uni-saarland.de]
• 11. whitman.edu [whitman.edu]
• 12. Methyl cedryl ketone | C17H26O | CID 71311382 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. youtube.com [youtube.com]
• 15. mdpi.com [mdpi.com]
• 16. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 17. shimadzu.at [shimadzu.at]
• 18. selectscience.net [selectscience.net]

Technical Support Center: Purification of Methyl Cedryl Ketone (MCK) Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of Methyl Cedryl Ketone (MCK) isomers.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of Methyl Cedryl Ketone (MCK) isomers. Commercial MCK, often known by trade names like Vertofix®, is synthesized from natural precursors like cedarwood oil fractions containing α-Cedrene and Thujopsene. This process can lead to the formation of isomers, notably a byproduct referred to as "G Isomer," which may constitute 5-10% of the product mixture.[1]

Issue 1: Poor Separation of Isomers via Fractional Distillation

Q: My fractional distillation is not effectively separating the main MCK isomer from the "G Isomer" and other impurities. The collected fractions show similar purity levels by GC analysis. What could be the problem?

A: This is a common challenge as isomers often have very close boiling points.[2][3][4] Here are several factors to investigate:

• Insufficient Column Efficiency: The number of theoretical plates in your distillation column may be too low for the separation.

  • Solution: Increase the length of the fractionating column or use a more efficient packing material (e.g., structured packing instead of Raschig rings) to increase the number of theoretical plates.

• Incorrect Reflux Ratio: A low reflux ratio may not allow for adequate equilibrium between the liquid and vapor phases, leading to poor separation.

  • Solution: Increase the reflux ratio. For separating terpene isomers with close boiling points, higher reflux ratios are often necessary.[4] Start with a higher ratio (e.g., 20:1 or higher) and optimize based on the separation achieved.

• Distillation Rate Too High: A high distillation rate (heating too strongly) can lead to flooding of the column and prevent proper fractionation.

  • Solution: Reduce the heating mantle temperature to ensure a slow and steady distillation rate. This allows for proper vapor-liquid equilibrium to be established on each theoretical plate.

• Pressure Fluctuations (Vacuum Distillation): Unstable vacuum can cause the boiling points to fluctuate, disrupting the separation. MCK has a high boiling point (approx. 272 °C at atmospheric pressure), so vacuum distillation is typically used.[5][6]

  • Solution: Ensure your vacuum system is stable and free of leaks. Use a high-quality vacuum pump and a pressure controller to maintain a constant pressure. Lowering the pressure will also reduce the required temperature, minimizing the risk of thermal degradation.[7]

Issue 2: Product Crystallizing or Oiling Out During Purification

Q: I'm attempting to purify MCK using crystallization, but the product either oils out or precipitates as an amorphous solid instead of forming crystals. Why is this happening?

A: "Oiling out" or poor crystal formation is common when the compound's melting point is lower than the boiling point of the solvent or when the solution is supersaturated. For fragrance ketones, solubility can be tricky.[8]

• Inappropriate Solvent Choice: The solvent may be too good, keeping the MCK dissolved even at low temperatures, or too poor, causing it to crash out of solution too quickly.

  • Solution: Use a mixed-solvent system. Dissolve the MCK mixture in a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is less soluble) until the solution becomes slightly turbid. Gently warm to clarify and then allow to cool slowly. Common pairs for ketones include ethanol/water or acetone/hexane.

• Cooling Rate Too Fast: Rapid cooling does not allow sufficient time for a crystal lattice to form, leading to precipitation of an oil or amorphous solid.

  • Solution: Allow the flask to cool to room temperature slowly and undisturbed. Insulating the flask can help. Once at room temperature, the flask can be moved to a refrigerator and then a freezer to maximize crystal yield.

• Purity of the Crude Material: High levels of impurities can inhibit crystallization.

  • Solution: Consider a preliminary purification step, such as a quick filtration through a silica (B1680970) plug or a simple distillation, to remove major impurities before attempting crystallization.

Issue 3: Low Recovery and Broad Peaks in Preparative HPLC

Q: When using preparative HPLC to separate MCK isomers, I'm experiencing poor resolution, broad peaks, and low recovery of my target isomer. What are the likely causes?

A: These issues in preparative HPLC often stem from problems with the method parameters or column selection.

• Inadequate Stationary Phase: Standard C18 columns may not provide sufficient selectivity for structurally similar, nonpolar isomers.

  • Solution: Screen different stationary phases. For isomers, especially diastereomers, columns with different selectivities, such as those with phenyl-hexyl or biphenyl (B1667301) phases, may offer better separation. Chiral stationary phases would be necessary for enantiomeric separations.

• Poor Mobile Phase Selection: The mobile phase may not be optimized for the separation of the specific MCK isomers.

  • Solution: Perform a systematic method development on an analytical scale first. Screen different solvent combinations (e.g., acetonitrile/water, methanol/water) and gradients. Small changes in the mobile phase composition can have a significant impact on the resolution of diastereomers.[9]

• Column Overload: Injecting too much sample volume or too high a concentration can lead to peak broadening and poor separation.

  • Solution: Determine the loading capacity of your column through an overloading study. Inject increasing amounts of your sample until you see a significant loss in resolution. Operate below this limit for optimal separation.

• Sample Solubility in Mobile Phase: If the sample is not fully soluble in the mobile phase, it can precipitate on the column, leading to broad peaks and low recovery.

  • Solution: Ensure your sample is fully dissolved in the initial mobile phase or a compatible solvent before injection.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying Methyl Cedryl Ketone isomers?

A1: The three primary methods for purifying MCK isomers are:

• Fractional Distillation (under vacuum): This technique separates compounds based on differences in their boiling points. It is often used in industrial settings for large-scale purification.[10] Due to the high boiling point of MCK and the small differences between isomers, this is typically performed under vacuum with a highly efficient column.[2][7]

• Preparative High-Performance Liquid Chromatography (HPLC): This is a high-resolution technique that separates isomers based on their differential partitioning between a stationary phase and a mobile phase. It is particularly useful for separating diastereomers and can be scaled up to purify larger quantities.[11][12]

• Crystallization: This method relies on differences in the solubility of the isomers in a particular solvent or solvent mixture. By carefully controlling temperature and solvent composition, one isomer can be encouraged to crystallize while the other remains in solution. This can be a very effective method if a suitable solvent system is found.[13]

Q2: How can I determine the purity and isomeric ratio of my MCK samples?

A2: The most common and effective method for analyzing the purity and isomeric ratio of MCK is Gas Chromatography (GC) , often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS). A high-resolution capillary column is necessary to achieve separation of the closely related isomers. The relative peak areas in the chromatogram can be used to determine the isomeric ratio.

Q3: My MCK is a complex mixture. Which purification method should I try first?

A3: The choice of the initial purification method depends on the scale of your experiment and the nature of the impurities.

• For large quantities (grams to kilograms): Fractional distillation is often the most practical first step to enrich the main isomer and remove more volatile or less volatile impurities.

• For smaller quantities (milligrams to grams) or for high purity requirements: Preparative HPLC is often the method of choice due to its high resolving power for closely related isomers.

• If the target isomer is a solid or can form a stable crystalline derivative: Crystallization can be a highly efficient and scalable method. It is worth performing small-scale solvent screening to test its feasibility.

Q4: Are there any safety precautions I should take when purifying MCK?

A4: Yes, standard laboratory safety procedures should be followed. MCK is a combustible liquid with a high flash point (>100 °C), but care should be taken when heating, especially during distillation.[5] It is recommended to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Refer to the Safety Data Sheet (SDS) for detailed safety information.

Data Presentation

While specific quantitative data for the separation of MCK isomers is not widely available in the public domain, the following table provides a generalized comparison of the expected performance of different purification techniques for separating structurally similar terpene ketone isomers.

Table 1: Comparison of Purification Methods for Terpene Ketone Isomers

Purification Method	Typical Purity Achieved	Typical Recovery	Throughput	Key Advantages	Key Disadvantages
Fractional Distillation	90-98%	60-80%	High (kg scale)	Scalable, cost-effective for large quantities.	Requires significant boiling point difference, high energy consumption, risk of thermal degradation.
Preparative HPLC	>99%	70-95%	Low to Medium (mg to g scale)	High resolution for very similar compounds, ambient temperature operation.	High solvent consumption, expensive equipment and columns, lower throughput.
Crystallization	>98%	50-90%	Medium to High (g to kg scale)	Potentially very high purity in a single step, scalable, low solvent usage.	Highly dependent on finding the right solvent, may not work for all isomers, can be time-consuming.

Experimental Protocols & Visualizations

The following sections provide generalized experimental protocols and workflows for the purification of MCK isomers. These should be considered as starting points and will require optimization for your specific mixture and purity requirements.

Fractional Vacuum Distillation

This protocol is suitable for separating isomers with a boiling point difference of at least 5-10 °C.

Detailed Methodology:

• Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a Vigreux or packed fractionating column (at least 30 cm), a distillation head with a thermometer, a condenser, and receiving flasks. Ensure all glass joints are properly sealed for vacuum.

• Charge: Charge the distillation flask with the crude MCK mixture (do not fill more than two-thirds full) and add boiling chips or a magnetic stir bar.

• Vacuum Application: Slowly apply vacuum to the system, ensuring it is stable at the desired pressure (e.g., 1-10 mmHg).

• Heating: Gradually heat the distillation flask using a heating mantle.

• Equilibration: As the mixture begins to boil, allow the vapor to rise through the column and establish a temperature gradient. Allow the system to reflux for at least 30 minutes to an hour to ensure equilibrium is reached.

• Fraction Collection: Slowly begin collecting the distillate. Monitor the head temperature closely. Collect distinct fractions based on changes in temperature. The lower-boiling point isomer will distill first.

• Analysis: Analyze each fraction by GC to determine the isomeric ratio and purity. Combine fractions that meet the desired purity specifications.

References

• 1. ScenTree - Vertofix® (CAS N° 32388-55-9) [scentree.co]
• 2. benchchem.com [benchchem.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. panafrican-med-journal.com [panafrican-med-journal.com]
• 5. Methyl Cedryl Ketone CAS 32388-55-9 - Acetyl Cedrene, Methyl Cedryl Ketone | Made-in-China.com [m.made-in-china.com]
• 6. Methyl Cedryl Ketone CAS 32388-55-9 - Acetyl Cedrene and Methyl Cedryl Ketone [megawidechem.en.made-in-china.com]
• 7. Fractional Distillation Cannabis: Optimizing Cannabis Concentrates [sortingrobotics.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. CN101265170B - Method for synthesizing methylcedrenone by using solid super-strong acid - Google Patents [patents.google.com]
• 11. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Preparative high-performance liquid chromatography purification and structural characterization of xylobiose isomers synthesized by β-xylosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]

Technical Support Center: Methyl Cedryl Ketone (MCK) Synthesis Scale-Up

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of Methyl Cedryl Ketone (MCK).

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for Methyl Cedryl Ketone (MCK) on a laboratory and industrial scale?

A1: The most common method for synthesizing Methyl Cedryl Ketone is through the Friedel-Crafts acylation of cedrene-rich fractions of cedarwood oil with an acylating agent, typically acetic anhydride (B1165640). The reaction is catalyzed by an acid, with options ranging from traditional Lewis acids like polyphosphoric acid (PPA) to more modern, reusable solid superacids.[1]

Q2: What are the major components of the typical starting material for MCK synthesis?

A2: The starting material is usually a fraction of cedarwood oil, which is a complex mixture of sesquiterpenes. The main components are typically α-cedrene, β-cedrene, and thujopsene (B1203592).[2][3] The variable composition of this raw material is a primary challenge in achieving consistent product quality.

Q3: What are the most common isomers of Methyl Cedryl Ketone found in the final product?

A3: The final product is often a mixture of isomers due to the different terpenes present in the starting material. The desired isomer is typically derived from the acetylation of α-cedrene. However, the acetylation of thujopsene, another major component of cedarwood oil, can lead to the formation of other isomers, sometimes referred to as "Isomer G" and "Isomer D".[1][4]

Q4: What are the key reaction parameters to control during MCK synthesis?

A4: The critical parameters to control are reaction temperature, reaction time, molar ratio of reactants (cedrene to acetic anhydride), and catalyst type and loading. These parameters significantly influence the yield, purity, and isomer distribution of the final product.[3][5]

Q5: How is the crude Methyl Cedryl Ketone typically purified?

A5: Purification is generally achieved through filtration to remove the catalyst (especially solid catalysts), followed by vacuum distillation to separate the desired MCK isomers from unreacted starting materials, by-products, and residual acetic acid.[3][5]

Troubleshooting Guide

Low Yield

Symptom	Possible Cause	Recommended Solution(s)
Low conversion of starting material	1. Insufficient catalyst activity: The catalyst may be deactivated by moisture or impurities. 2. Low reaction temperature: The reaction rate may be too slow at the set temperature. 3. Inadequate mixing: Poor agitation can lead to localized concentration gradients and incomplete reaction.	1. Ensure all reactants and solvents are anhydrous. Consider using a freshly activated catalyst. 2. Gradually increase the reaction temperature while monitoring for side reactions. 3. Improve stirring efficiency by using an appropriate stirrer and vessel geometry.
High levels of by-products	1. Reaction temperature is too high: This can promote side reactions such as polymerization or isomerization of the starting material to less reactive terpenes. 2. Incorrect molar ratio of reactants: An excess of the acylating agent can sometimes lead to polysubstitution or other side reactions.	1. Lower the reaction temperature to improve selectivity. 2. Optimize the molar ratio of cedrene (B97730) to acetic anhydride.

Low Purity (High Isomer Content)

Symptom	Possible Cause	Recommended Solution(s)
High percentage of undesired isomers in the final product	1. High thujopsene content in the starting material: Thujopsene acetylates to form different isomers of MCK. 2. Isomerization of cedrene during the reaction: The acidic conditions can cause isomerization of α-cedrene to other terpenes, which then undergo acylation.	1. Analyze the starting material (cedarwood oil fraction) by GC-MS to determine the ratio of α-cedrene to thujopsene and other terpenes. If possible, use a starting material with a higher α-cedrene content. 2. Use a milder catalyst or lower reaction temperature to minimize acid-catalyzed isomerization.
Presence of unreacted starting material in the final product	1. Incomplete reaction: See "Low Yield" section. 2. Inefficient purification: The distillation parameters may not be optimized to separate the product from the starting material.	1. Address the root cause of the incomplete reaction. 2. Optimize the vacuum distillation conditions (pressure, temperature, and column efficiency) to achieve better separation.

Reaction Control and Scale-Up Issues

Symptom	Possible Cause	Recommended Solution(s)
Uncontrolled exotherm (runaway reaction)	1. Rapid addition of catalyst or reactant: The Friedel-Crafts acylation is exothermic. 2. Inadequate cooling: The cooling capacity of the reactor is insufficient for the scale of the reaction.	1. Add the catalyst or the limiting reactant slowly and in portions, while carefully monitoring the internal temperature. 2. Ensure the reactor has an efficient cooling system. For large-scale reactions, consider a jacketed reactor with a circulating coolant.[6]
Catalyst deactivation	1. Presence of moisture or other impurities: Water can deactivate many acid catalysts. 2. Fouling of the catalyst surface: By-products or polymers can coat the surface of solid catalysts.	1. Use anhydrous reagents and solvents. 2. For solid catalysts, consider regeneration procedures, which may involve washing with a solvent or calcination at high temperatures.

Experimental Protocols

Synthesis of Methyl Cedryl Ketone using a Solid Superacid Catalyst

This protocol is adapted from the procedures described in patent CN101265170B.

Materials:

• Cedrene-rich fraction of cedarwood oil

• Acetic anhydride

• Solid superacid catalyst (e.g., SO₄²⁻/Fe₂O₃)

• Anhydrous solvent (optional, e.g., benzene (B151609) or toluene)

Procedure:

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a condenser, add the cedrene-rich fraction of cedarwood oil and acetic anhydride. The molar ratio of cedrene to acetic anhydride should be optimized, with examples ranging from 1:1 to 1:1.05.[5]

• Catalyst Addition: While stirring, add the solid superacid catalyst. The catalyst loading is typically between 1% and 10% of the weight of the cedrene.[5]

• Reaction: Heat the mixture to the desired reaction temperature (e.g., 70-80 °C) and maintain for the specified reaction time (e.g., 8 hours).[5] Monitor the reaction progress by GC-MS.

• Workup:

  • Cool the reaction mixture to room temperature.

  • If a solid catalyst was used, remove it by filtration.

  • If a liquid acid catalyst (like PPA) was used, quench the reaction by carefully adding water and then neutralize with a dilute base (e.g., sodium bicarbonate solution).[3]

  • Separate the organic layer. If a solvent was used, wash the organic layer with water and brine.

• Purification:

  • Remove any solvent and excess acetic anhydride by distillation under reduced pressure.

  • Purify the crude product by fractional vacuum distillation to obtain the final Methyl Cedryl Ketone.

Quantitative Data

Table 1: Effect of Catalyst Type on MCK Synthesis

Catalyst	Reactant Ratio (Cedrene:Acetic Anhydride)	Catalyst Loading (% of Cedrene weight)	Temperature (°C)	Time (h)	Yield (%)	Purity (% Ketone)
SO₄²⁻/Fe₂O₃	1:1.05	~2.5%	80	8	~64%	78%
SO₄²⁻/Fe₂O₃	1:1.05	~2.5%	70	8	~63%	75%

Data adapted from patent CN101265170B.

Visualizations

Caption: A flowchart of the MCK synthesis process.

Caption: Troubleshooting decision tree for low MCK purity.

References

• 1. foreverest.net [foreverest.net]
• 2. methyl cedryl ketone, 32388-55-9 [thegoodscentscompany.com]
• 3. CN1130170A - Synthetic method for methyl cedrone - Google Patents [patents.google.com]
• 4. ScenTree - Vertofix® (CAS N° 32388-55-9) [scentree.co]
• 5. CN101265170B - Method for synthesizing methylcedrenone by using solid super-strong acid - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Stabilizing Methyl Cedryl Ketone in Formulations

Welcome to the technical support center for Methyl Cedryl Ketone (MCK). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the stability of MCK in various formulations. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Methyl Cedryl Ketone (MCK) and what are its general stability characteristics?

Methyl Cedryl Ketone, also known by trade names such as Vertofix®, is a synthetic fragrance ingredient prized for its warm, woody, and amber-like scent.[1][2] Chemically, it is an alicyclic ketone.[3] Under normal storage conditions, MCK is considered stable.[3] However, its stability can be compromised in the presence of certain factors.

Q2: What are the primary factors that can lead to the instability of Methyl Cedryl Ketone in my formulation?

Several factors can contribute to the degradation of Methyl Cedryl Ketone in a formulation, leading to discoloration, changes in odor, and loss of efficacy. Key factors to consider include:

• Exposure to Light (UV Radiation): Like many organic molecules, MCK can be susceptible to photodegradation when exposed to UV light, which can lead to color changes and a weakening of the fragrance.

• Presence of Oxidizing Agents: Contact with strong oxidizing agents can lead to chemical degradation of the ketone functional group.[3]

• Extreme pH Conditions: Formulations with highly acidic or alkaline pH may catalyze degradation reactions. While specific data on MCK is limited, the stability of emulsions and other cosmetic ingredients can be pH-dependent.[4][5][6][7][8]

• High Temperatures: Elevated temperatures, both during processing and storage, can accelerate degradation pathways.[3]

• Interaction with Other Formulation Ingredients: Reactions with other components in the formulation can occur. For instance, trace metal ions can sometimes catalyze degradation.[9]

Q3: What are the common signs of Methyl Cedryl Ketone instability in a formulation?

Instability of MCK can manifest in several ways. The most common indicators include:

• Color Change: A shift in the color of the formulation, often to a yellow or brownish hue, is a primary sign of degradation.[9][10]

• Odor Profile Alteration: You may notice a weakening of the characteristic woody-amber scent, or the emergence of off-notes.[10]

• Phase Separation or Changes in Viscosity: In emulsion-based products like lotions and creams, ingredient degradation can sometimes disrupt the stability of the emulsion itself.[10]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving stability issues with Methyl Cedryl Ketone in your formulations.

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// Edges A -> B [label="Is the product\nexposed to light?"]; A -> C [label="Are there potential\nreactive ingredients?"]; A -> D [label="Is the pH\nextreme?"]; A -> E [label="Was the product exposed\nto high temperatures?"]; B -> F [label="Yes"]; C -> G [label="Oxidizing agents\npresent?"]; C -> H [label="Metal ions\npossible?"]; D -> I [label="Yes"]; E -> J [label="Yes"]; F -> L; G -> L; H -> L; I -> L; J -> L; A -> K [label="If instability persists,\nor for proactive protection"]; K -> L; }

Figure 1: Troubleshooting workflow for MCK instability.

Problem: My formulation containing Methyl Cedryl Ketone is turning yellow/brown.

• Question 1: Is your packaging transparent and exposed to light?

  • Possible Cause: Photodegradation due to UV exposure.

  • Solution:

    • Incorporate a UV Absorber: Add a UV absorber to your formulation to protect the fragrance. Benzophenone derivatives are commonly used for this purpose in cosmetics.[11][12]

    • Use Opaque Packaging: If reformulating is not an option, switch to packaging that blocks UV light.

• Question 2: Does your formulation contain ingredients prone to oxidation or have you observed changes over time in a sealed, dark container?

  • Possible Cause: Oxidation of MCK or other ingredients.

  • Solution:

    • Add an Antioxidant: Incorporate an antioxidant like Butylated Hydroxytoluene (BHT) or Tocopherol (Vitamin E) into the oil phase of your formulation.[13] These ingredients help prevent oxidative degradation.[13]

    • Use a Chelating Agent: If you suspect trace metal ion contamination (e.g., from raw materials or processing equipment), which can catalyze oxidation, consider adding a chelating agent like EDTA.[9]

Problem: The woody-amber scent of Methyl Cedryl Ketone is fading or changing over time.

• Question 1: Are you observing this in an alcohol-based formulation like a perfume?

  • Possible Cause: Reactions can occur over time in ethanol-based products.

  • Solution:

    • Incorporate Antioxidants and UV Absorbers: These can help prevent the degradation of fragrance molecules in alcoholic solutions.[14]

    • Optimize Maceration Time: The duration for which the fragrance concentrate is left in alcohol can influence the final scent profile and stability. Experiment with different maceration times.

• Question 2: Is the formulation exposed to high heat or significant temperature fluctuations?

  • Possible Cause: Thermal degradation can lead to the breakdown of fragrance molecules.

  • Solution:

    • Control Manufacturing Temperatures: If your process involves heating, consider adding MCK during the cool-down phase.

    • Advise on Storage Conditions: Recommend storing the final product in a cool, dark place.

• Question 3: Is the formulation highly acidic or alkaline?

  • Possible Cause: Extreme pH can affect the stability of ketones.

  • Solution:

    • Adjust pH: If possible for your formulation type, adjust the pH to a near-neutral range (pH 5.5-7.0). The stability of emulsions, for example, can be highly dependent on pH.[5][6][7][8]

Proactive Stability Enhancement: Encapsulation

For formulations where MCK is exposed to a particularly harsh environment (e.g., high surfactant content in detergents) or for controlled release, encapsulation is an effective strategy.

• What is Encapsulation? Encapsulation involves entrapping the fragrance oil in a protective shell, shielding it from interaction with the surrounding matrix and environmental factors.[15]

• Common Encapsulation Technique: Complex Coacervation This technique often uses gelatin and gum arabic as wall materials to form microcapsules around the fragrance oil.[15][16] The process involves dispersing the oil in a solution of the polymers, adjusting the pH to induce coacervation, and then cross-linking the capsule walls to ensure durability.[16][17][18]

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// Edges A -> B; B -> C; C -> D; D -> E; E -> F; F -> G; }

Figure 2: General workflow for microencapsulation by complex coacervation.

Data Presentation

Table 1: Recommended Stabilizers for Formulations Containing Methyl Cedryl Ketone

Stabilizer Type	Example(s)	Typical Concentration Range	Mechanism of Action & Notes
Antioxidant	Butylated Hydroxytoluene (BHT)[13][19], Tocopherol (Vitamin E)	0.01% - 0.1% w/w[13][20]	Prevents oxidation of the fragrance molecule. BHT is very effective and widely used, but there is a consumer trend towards natural alternatives like Tocopherol.[13][20]
UV Absorber	Benzophenone-4 (water-soluble)[12], Benzophenone-3 (oil-soluble)	0.1% - 0.5% w/w	Absorbs UV radiation, preventing it from reaching and degrading the fragrance molecules.[11] The choice depends on the formulation type (e.g., aqueous vs. oil-based).
Chelating Agent	Disodium EDTA, Tetrasodium EDTA	0.05% - 0.2% w/w	Sequesters trace metal ions that can catalyze oxidative degradation of the fragrance.[9]

Note: The optimal concentration of any stabilizer should be determined through stability testing of the specific formulation, as effectiveness can be matrix-dependent.

Experimental Protocols

Protocol 1: Accelerated Stability Testing

This protocol provides a general method for assessing the stability of a formulation containing Methyl Cedryl Ketone under accelerated conditions.

• Objective: To predict the long-term stability of the formulation by subjecting it to elevated temperatures.

• Methodology:

  • Prepare samples of your final formulation in the intended consumer packaging.

  • Place the samples in a stability chamber at a constant temperature of 40°C ± 2°C and 75% ± 5% relative humidity.

  • Store a control set of samples at room temperature (20-25°C) in the dark.

  • Evaluate the samples at predetermined time points (e.g., 2, 4, 8, and 12 weeks).

  • At each time point, assess the following parameters for both the accelerated and control samples:

    • Color: Visual assessment or colorimetric measurement.

    • Odor: Olfactory evaluation by a trained panel.

    • pH: Measurement using a calibrated pH meter.

    • Viscosity: Measurement using a viscometer.

    • Physical Appearance: Check for phase separation, precipitation, or other changes.

• Interpretation: Significant changes in the samples at 40°C compared to the control samples indicate potential stability issues. A common rule of thumb is that 3 months at 40°C can represent approximately 2 years of shelf life at room temperature, but this can vary by formulation.

Protocol 2: Analytical Quantification of Methyl Cedryl Ketone by HPLC-UV (General Method)

This protocol outlines a starting point for developing an HPLC-UV method to quantify the concentration of MCK in a cosmetic cream. Note: This method would require validation for your specific matrix.

• Objective: To determine the concentration of MCK in a cream formulation over time during a stability study.

• Methodology:

  • Sample Preparation:

    • Accurately weigh approximately 1g of the cream into a 50mL volumetric flask.

    • Add a suitable solvent (e.g., methanol (B129727) or acetonitrile) and sonicate to disperse the cream and dissolve the MCK.

    • Bring to volume with the solvent and mix well.

    • Centrifuge a portion of the solution to separate any undissolved excipients.

    • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

  • Chromatographic Conditions (Starting Point):

    • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

    • Mobile Phase: Isocratic mixture of acetonitrile (B52724) and water (e.g., 85:15 v/v).

    • Flow Rate: 1.0 mL/min.

    • Detection Wavelength: Scan for the UV absorbance maximum of MCK (likely in the 220-250 nm range).

    • Injection Volume: 20 µL.

    • Column Temperature: 30°C.

  • Quantification:

    • Prepare a calibration curve using standard solutions of MCK of known concentrations.

    • Inject the prepared sample and integrate the peak area corresponding to MCK.

    • Calculate the concentration of MCK in the sample based on the calibration curve.

Protocol 3: Sensory Analysis of Fragrance Stability

This protocol describes a basic sensory evaluation to assess changes in the odor profile of MCK in a product over time.

• Objective: To detect any changes in the perceived scent of the formulation during a stability study.

• Methodology:

  • Panel Selection: Assemble a panel of at least 5-10 individuals who have been screened for their ability to detect and describe fragrances.

  • Sample Presentation:

    • Present the aged sample (from the stability study) and a fresh control sample to the panelists in a blinded and randomized order. Samples should be in identical, unlabeled containers.

    • For lotions or creams, a consistent amount can be applied to blotter strips or the back of the hand.

  • Evaluation:

    • Ask panelists to evaluate and compare the samples based on:

      • Odor Intensity: On a scale (e.g., 1-10, from very weak to very strong).

      • Odor Character: Describe the scent. Is the characteristic woody-amber note of MCK present? Are there any new, "off" odors?

      • Preference: Which sample is preferred?

  • Data Analysis: Compile the ratings and descriptions from the panelists. Statistically significant differences in intensity ratings or consistent reports of off-notes in the aged sample indicate a stability issue.[2][21][22][23][24]

References

• 1. Microencapsulation by Complex Coacervation of Lavender Oil Obtained by Steam Distillation at Semi-Industrial Scale - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sitaramdixit.synthasite.com [sitaramdixit.synthasite.com]
• 3. researchgate.net [researchgate.net]
• 4. matec-conferences.org [matec-conferences.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The Effect of pH and Storage Temperature on the Stability of Emulsions Stabilized by Rapeseed Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. img.cosmeticsandtoiletries.com [img.cosmeticsandtoiletries.com]
• 10. formulabotanica.com [formulabotanica.com]
• 11. Benzophenone - Chemical Safety Facts [chemicalsafetyfacts.org]
• 12. benzophenone-4, 4065-45-6 [thegoodscentscompany.com]
• 13. node.suayan.com [node.suayan.com]
• 14. orchadia.org [orchadia.org]
• 15. envirobiotechjournals.com [envirobiotechjournals.com]
• 16. mdpi.com [mdpi.com]
• 17. journal.uctm.edu [journal.uctm.edu]
• 18. US20090189304A1 - Encapsulation of oils by coacervation - Google Patents [patents.google.com]
• 19. de-kruiderie.nl [de-kruiderie.nl]
• 20. sarochem.com [sarochem.com]
• 21. Sensory Evaluation in Cosmetics: Key Protocols and Best Practices – Cosmetics Testing News [news.skinobs.com]
• 22. umbrex.com [umbrex.com]
• 23. sense-lab.co.uk [sense-lab.co.uk]
• 24. techniques-ingenieur.fr [techniques-ingenieur.fr]

Resolving peak tailing in HPLC analysis of Methyl Cedryl Ketone

Welcome to the technical support center for chromatographic analysis. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) to help you resolve peak tailing issues encountered during the HPLC analysis of Methyl Cedryl Ketone (MCK).

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem in the analysis of Methyl Cedryl Ketone?

In an ideal HPLC analysis, the resulting peak should be symmetrical and Gaussian in shape.[1] Peak tailing is an asymmetry where the latter half of the peak is broader than the front half.[2][3] This distortion is problematic because it can compromise the accuracy of peak integration, reduce the resolution between adjacent peaks, and indicate underlying issues with the analytical method or HPLC system.[1] For Methyl Cedryl Ketone, a neutral and hydrophobic compound, tailing often points to secondary interactions with the stationary phase.

Q2: What are the most common causes of peak tailing for a neutral compound like Methyl Cedryl Ketone?

While multiple factors can contribute, the most common causes for a neutral ketone like MCK include:

• Secondary Silanol (B1196071) Interactions: The primary cause of peak tailing often involves unwanted interactions between the analyte and the stationary phase.[4] Even though MCK is neutral, its carbonyl group can interact with active residual silanol groups (Si-OH) on the surface of silica-based columns (like C18), leading to tailing.[2][4][5]

• Sample Solvent Mismatch: If the sample is dissolved in a solvent that is significantly stronger (i.e., has a higher elution strength) than the mobile phase, it can cause peak distortion, including tailing.[1][6][7]

• Column Overload: Injecting too high a concentration or volume of the sample can saturate the stationary phase at the column inlet, resulting in asymmetrical peaks.[1][4][8]

• Column Degradation: The performance of an HPLC column deteriorates over time.[1] This can manifest as the creation of a void at the column inlet or contamination of the stationary phase, both of which can cause tailing.[8][9]

• Extra-Column Effects: Issues outside of the column, such as excessively long or wide-diameter tubing between the injector and the column or from the column to the detector, can contribute to band broadening and peak asymmetry.[1][5]

Q3: How can I use the mobile phase to reduce peak tailing for MCK?

Optimizing the mobile phase is a critical step. For a neutral compound like MCK, the effect of pH is primarily on the column chemistry, not the analyte itself.[10][11]

• Adjusting pH: Lowering the mobile phase pH to a range of 2.5-3.5 can significantly improve peak shape.[12] At this low pH, residual silanol groups on the silica (B1680970) surface are protonated (Si-OH), making them less active and reducing the secondary interactions that cause tailing.[1][2]

• Buffer Strength: If using a buffer to control pH, ensure its concentration is sufficient (typically 10-50 mM) to maintain a stable pH throughout the analysis.[1]

• Organic Modifier: Increasing the percentage of the organic solvent (like acetonitrile (B52724) or methanol) in the mobile phase can sometimes reduce tailing by increasing the overall solvent strength.[8]

Q4: Could my sample preparation be the source of the problem?

Yes, sample preparation is a frequent cause of peak shape issues.

• Sample Solvent: The ideal sample solvent is the mobile phase itself or a solvent that is weaker than the mobile phase.[1][6] Dissolving MCK in a strong solvent like 100% acetonitrile when the mobile phase is 60% acetonitrile can cause significant peak distortion.[7]

• Sample Concentration: If you suspect column overload, try diluting your sample by a factor of 5 or 10 and re-injecting it.[1][4] If the peak shape improves, mass overload was the likely cause.

Q5: When should I suspect my HPLC column is the problem?

If you have ruled out mobile phase and sample preparation issues, the column is the next logical component to investigate.

• Column Age and Use: Columns have a finite lifetime. If the column is old or has been used extensively with complex sample matrices, its performance may have degraded.[1]

• Guard Column: If you are using a guard column, remove it and run the analysis again. If the peak shape improves, the guard column is contaminated or worn out and should be replaced.[9]

• Column Contamination: If all peaks in the chromatogram are tailing, it could indicate a contaminated column.[9] Try flushing the column according to the manufacturer's instructions.

• Column Voids: A void at the head of the column can cause peak splitting or tailing.[8][9] This can sometimes be fixed by reversing and flushing the column (if permitted by the manufacturer).

Troubleshooting Guide

This section provides a systematic workflow and a detailed experimental protocol to diagnose and resolve peak tailing in your MCK analysis.

Troubleshooting Workflow Diagram

The following diagram illustrates a logical workflow for troubleshooting peak tailing.

Caption: A logical workflow for diagnosing and resolving HPLC peak tailing.

Summary of Troubleshooting Parameters

The table below summarizes the key experimental parameters and their expected impact on reducing peak tailing for Methyl Cedryl Ketone.

Parameter	Recommended Action	Expected Effect on Peak Tailing	Rationale
Sample Concentration	Dilute sample (e.g., 1:10)	Decrease	Mitigates column overload, which is a common cause of peak asymmetry.[1][4]
Injection Volume	Reduce volume	Decrease	Reduces the mass of analyte loaded onto the column, preventing overload.[8]
Sample Solvent	Dissolve sample in mobile phase	Decrease	Prevents peak distortion caused by injecting a solvent stronger than the mobile phase.[6][7]
Mobile Phase pH	Decrease to pH 2.5 - 3.5	Decrease	Suppresses the ionization of residual silanol groups on the column, minimizing secondary interactions.[1][2][12]
Column Chemistry	Use a modern, end-capped column	Decrease	High-purity, Type B silica columns have fewer active silanol sites available for secondary interactions.[2]
Guard Column	Remove and test	Potential Decrease	Isolates the guard column as the source of contamination or degradation.[9]
Column Temperature	Increase (e.g., to 35-40°C)	Potential Decrease	Can improve analyte mass transfer kinetics and reduce the impact of secondary interactions.

Detailed Experimental Protocol for Troubleshooting

Follow these steps systematically to identify the root cause of peak tailing.

Objective: To systematically diagnose and eliminate peak tailing for Methyl Cedryl Ketone.

Materials:

• HPLC system with UV detector

• C18 analytical column (preferably a modern, end-capped column)

• Guard column (if currently in use)

• Methyl Cedryl Ketone standard

• HPLC-grade solvents (Acetonitrile, Methanol, Water)

• Buffer reagents (e.g., Formic acid, Phosphoric acid)

• 0.45 µm syringe filters

Methodology:

• Establish a Baseline:

  • Prepare your MCK sample and mobile phase as per your current, problematic method.

  • Inject the sample and record the chromatogram.

  • Calculate the USP Tailing Factor (Tf). This will be your baseline for comparison. A Tf value greater than 2.0 is generally considered unacceptable.[1]

• Test for Column Overload:

  • Prepare serial dilutions of your baseline sample (e.g., 1:2, 1:5, and 1:10) using the same solvent.

  • Inject each dilution, keeping the injection volume constant.

  • Analyze the chromatograms. If the tailing factor improves significantly with dilution, the original sample was overloading the column.

• Evaluate the Sample Solvent:

  • Prepare a fresh sample of MCK at the original concentration, but this time dissolve it in the initial mobile phase composition.

  • Filter the sample and inject it.

  • If the peak shape is now acceptable, your original sample solvent was the cause.

• Optimize Mobile Phase pH:

  • Prepare a new aqueous portion of your mobile phase containing a buffer to maintain a pH between 2.5 and 3.5 (e.g., 0.1% Formic Acid in water).

  • Prepare your final mobile phase by mixing this buffered aqueous solution with the organic modifier in the same ratio as your original method.

  • Equilibrate the column with the new mobile phase for at least 15-20 column volumes.

  • Inject the sample. A significant improvement in peak shape strongly suggests that silanol interactions were the root cause.

• Isolate Hardware Components:

  • Guard Column: If a guard column is installed, disconnect it from the system and connect the injector directly to the analytical column. Run the analysis with the optimized mobile phase. If tailing is resolved, the guard column needs replacement.

  • Analytical Column: If tailing persists after all the above steps, the analytical column itself is likely degraded or contaminated.[9] First, attempt a rigorous wash according to the manufacturer's guidelines. If this fails, replace the column with a new, high-quality equivalent.

References

• 1. uhplcs.com [uhplcs.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. uhplcs.com [uhplcs.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. chromtech.com [chromtech.com]
• 6. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. lcms.cz [lcms.cz]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. rheniumgroup.co.il [rheniumgroup.co.il]
• 10. agilent.com [agilent.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Minimizing byproduct formation in Methyl Cedryl Ketone synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the synthesis of Methyl Cedryl Ketone (MCK).

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing Methyl Cedryl Ketone?

A1: Methyl Cedryl Ketone is commercially synthesized through the Friedel-Crafts acylation of fractions of cedarwood oil. The primary reactant from cedarwood oil is α-cedrene, which is acylated using an acylating agent, typically acetic anhydride (B1165640), in the presence of an acid catalyst.

Q2: What are the common starting materials and reagents?

A2: The common starting materials and reagents are:

• Substrate: Fractions of cedarwood oil rich in α-cedrene. It is important to note that these fractions also contain other isomeric sesquiterpenes, such as thujopsene (B1203592) and β-cedrene.

• Acylating Agent: Acetic anhydride is the most commonly used acylating agent.

• Catalyst: A variety of protic and Lewis acids can be used. Protic acids like polyphosphoric acid and sulfuric acid are common, while solid superacids are emerging as a more environmentally friendly alternative.

Q3: What are the main byproducts in Methyl Cedryl Ketone synthesis?

A3: A significant byproduct is an isomeric ketone, often referred to as "Isomer G," which is formed from the acylation of thujopsene, a common component in the cedarwood oil feedstock.[1][2] The presence of these isomers can impact the final product's fragrance profile. Other byproducts can also form due to the complex nature of the cedarwood oil starting material.

Q4: How can I minimize byproduct formation?

A4: Minimizing byproduct formation primarily involves controlling the reaction conditions. Key parameters to optimize include:

• Reaction Temperature: Maintaining an optimal temperature is crucial. High temperatures can lead to an increase in byproduct formation and a lower yield of the desired Methyl Cedryl Ketone. A temperature range of 65-80°C is often cited as being more suitable.

• Catalyst Selection: The choice of catalyst can influence the product distribution. Solid superacids are reported to be effective and offer environmental benefits.

• Reaction Time: The duration of the reaction should be optimized to ensure complete conversion of the starting material without promoting the formation of degradation products.

Q5: What is a recommended purification method for crude Methyl Cedryl Ketone?

A5: The crude product is typically purified by fractional distillation under reduced pressure (vacuum distillation) to separate the desired Methyl Cedryl Ketone from unreacted starting materials, byproducts, and catalyst residues.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of Methyl Cedryl Ketone	1. Incomplete reaction. 2. Suboptimal reaction temperature. 3. Catalyst deactivation or insufficient amount. 4. Poor quality of starting material (low α-cedrene content).	1. Increase reaction time or temperature moderately. Monitor reaction progress by GC. 2. Optimize the temperature. A range of 65-80°C is often recommended. 3. Ensure the catalyst is active and used in the correct proportion. For solid catalysts, ensure proper mixing. 4. Analyze the starting material to determine the concentration of α-cedrene and thujopsene.
High percentage of isomeric byproducts (e.g., Isomer G)	1. High concentration of thujopsene in the starting material. 2. Reaction conditions favoring the acylation of thujopsene. 3. Inappropriate catalyst choice.	1. Use a cedarwood oil fraction with a higher ratio of α-cedrene to thujopsene. 2. Carefully control the reaction temperature, as lower temperatures may favor the desired reaction. 3. Experiment with different acid catalysts to find one that offers better selectivity for α-cedrene acylation.
Dark coloration of the crude product	1. High reaction temperature leading to decomposition. 2. Extended reaction time.	1. Reduce the reaction temperature. 2. Optimize the reaction time to avoid prolonged heating after the reaction is complete.
Difficulty in purifying the final product	1. Boiling points of byproducts are close to that of Methyl Cedryl Ketone. 2. Presence of high molecular weight byproducts.	1. Use a high-efficiency fractional distillation column. 2. Consider a pre-purification step, such as a simple distillation to remove lighter fractions before the final fractional distillation.

Experimental Protocols

General Protocol for Methyl Cedryl Ketone Synthesis using a Solid Superacid Catalyst

This protocol is based on methodologies described in the literature and is intended as a starting point for optimization.

Materials:

• α-Cedrene rich fraction of cedarwood oil

• Acetic anhydride

• Solid superacid catalyst (e.g., SO₄²⁻/TiO₂-SiO₂)

• Solvent (optional, e.g., hexane)

• Sodium bicarbonate solution (5% w/v)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

Procedure:

• In a clean, dry reaction vessel equipped with a stirrer, thermometer, and condenser, add the α-cedrene rich fraction of cedarwood oil.

• Add acetic anhydride. The molar ratio of acetic anhydride to cedrene (B97730) is a critical parameter to optimize, with ratios from 1:1 to 1.5:1 being a reasonable starting point.

• With stirring, add the solid superacid catalyst. The catalyst loading is typically in the range of 1-5% by weight of the cedrene.

• Heat the reaction mixture to the desired temperature (e.g., 70-80°C) and maintain it for several hours (e.g., 4-8 hours). Monitor the reaction progress by Gas Chromatography (GC).

• After the reaction is complete, cool the mixture to room temperature.

• If a solvent was used, remove it under reduced pressure.

• Filter the mixture to recover the solid catalyst. The catalyst can often be washed with a solvent, dried, and reused.

• Wash the organic phase sequentially with water, 5% sodium bicarbonate solution, and brine.

• Dry the organic phase over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• Purify the crude product by vacuum distillation to obtain Methyl Cedryl Ketone.

Data Presentation

Catalyst	Reaction Temperature (°C)	Reaction Time (h)	Yield of MCK (%)	Ketone Content in Product (%)	Reference
SO₄²⁻/Fe₂O₃	80	8	~64	78	[3]
S₂O₈²⁻/ZrO₂-SiO₂	80	8	~67	79.5	[3]
SO₄²⁻/TiO₂-SiO₂	80	8	~66	79	[3]
Polyphosphoric Acid	75	7	60	>80

Visualizations

Reaction Pathway and Byproduct Formation

Caption: Synthesis of Methyl Cedryl Ketone and a major byproduct.

Experimental Workflow

Caption: A typical experimental workflow for MCK synthesis.

Troubleshooting Logic

Caption: A logical approach to troubleshooting common issues.

References

• 1. Inhibitory effects of cedrol, β-cedrene, and thujopsene on cytochrome P450 enzyme activities in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thujopsene | C15H24 | CID 442402 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CN101265170B - Method for synthesizing methylcedrenone by using solid super-strong acid - Google Patents [patents.google.com]

Optimizing reaction conditions for the synthesis of Methyl Cedryl Ketone

Technical Support Center: Synthesis of Methyl Cedryl Ketone

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers in optimizing the synthesis of Methyl Cedryl Ketone, a valuable fragrance ingredient known for its characteristic woody and amber scent.[1]

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing Methyl Cedryl Ketone?

A1: The most common and industrially significant method for synthesizing Methyl Cedryl Ketone is the Friedel-Crafts acylation of cedrene (B97730) (or its isomers, often derived from cedarwood oil) with an acylating agent like acetic anhydride (B1165640) or acetyl chloride.[2][3] This electrophilic aromatic substitution reaction is typically catalyzed by a Lewis acid or a protic acid.[2][4]

Q2: Why is a stoichiometric amount of Lewis acid catalyst often required?

A2: Unlike many other catalytic reactions, Friedel-Crafts acylation often requires a stoichiometric amount (or even an excess) of the Lewis acid catalyst (e.g., AlCl₃). This is because the ketone product is a Lewis base and forms a stable complex with the catalyst.[5][6] This complexation deactivates the catalyst, preventing it from participating further in the reaction. The active catalyst is regenerated during the aqueous workup step.[5]

Q3: Can I use a greener or reusable catalyst for this synthesis?

A3: Yes, research has shown that solid super-strong acids can be used as reusable catalysts for the synthesis of Methyl Cedryl Ketone from cedrene and acetic anhydride.[7] This approach offers environmental benefits by reducing waste acid drainage and allowing the catalyst to be filtered and reused.[7]

Q4: Will the reaction undergo polyacylation?

A4: Polyacylation is generally not a significant issue in Friedel-Crafts acylation. The acyl group added to the aromatic ring is electron-withdrawing, which deactivates the ring towards further electrophilic substitution.[5] This makes the mono-acylated product (Methyl Cedryl Ketone) less reactive than the starting cedrene, effectively preventing a second acylation.[5][6]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	Inactive Catalyst: Lewis acid catalysts like AlCl₃ are highly sensitive to moisture. Exposure to air can cause hydrolysis, rendering them inactive.[5]	- Ensure all glassware is oven-dried and the reaction is assembled under an inert atmosphere (e.g., nitrogen or argon).[8] - Use a fresh, unopened container of the Lewis acid or one that has been stored properly in a desiccator.
Insufficient Catalyst: The ketone product complexes with the Lewis acid, taking it out of the catalytic cycle.[5][6]	- Use at least a stoichiometric equivalent of the Lewis acid relative to the acylating agent. An excess (e.g., 1.1 equivalents) is common practice.[8]
Poor Reagent Quality: The starting cedrene may be impure, or the acylating agent may have decomposed.	- Purify the starting cedrene (e.g., by distillation) if its purity is questionable. - Use a fresh bottle of high-purity acyl chloride or acetic anhydride.
Inappropriate Reaction Temperature: The reaction rate can be highly dependent on temperature. Temperatures that are too low may result in a slow or stalled reaction, while temperatures that are too high can promote side reactions.[2]	- For exothermic reactions with highly reactive reagents like acetyl chloride and AlCl₃, start the reaction at a low temperature (e.g., 0°C) and then allow it to warm to room temperature.[8] - For less reactive systems, moderate heating (e.g., 65-80°C) may be necessary to drive the reaction to completion.[2]
Formation of Multiple Products / Impurities	Isomerization of Starting Material: Strong acid catalysts can cause isomerization of the cedrene starting material, leading to a mixture of acylated products.[2]	- Select a catalyst and reaction conditions known to favor the desired isomer. Protic acids like polyphosphoric acid can simultaneously promote isomerization and acetylation.[2] - Carefully control the reaction temperature and time to minimize unwanted side reactions.[2]
Side Reactions: High temperatures can lead to the formation of byproducts.[2]	- Lower the reaction temperature. - Consider using a milder Lewis acid catalyst (e.g., FeCl₃, ZnCl₂).[5] - Ensure a controlled rate of addition for the reagents to avoid excessive heat generation.[8]
Difficult Reaction Workup / Emulsion Formation	Highly Exothermic Quenching: The reaction of excess Lewis acid (e.g., AlCl₃) with water is extremely exothermic and can form aluminum hydroxides that lead to emulsions.[5]	- Quench the reaction by pouring the mixture slowly and carefully onto a mixture of ice and concentrated acid (e.g., HCl).[5][8] The ice helps control the exotherm, and the acid ensures aluminum salts remain dissolved in the aqueous layer.[5]
Reaction Stalls (Does Not Go to Completion)	Catalyst Deactivation: As mentioned, moisture can deactivate the catalyst.	- Re-evaluate the experimental setup to eliminate any potential sources of atmospheric moisture.
Insufficient Reaction Time: The reaction may simply require more time to reach completion.	- Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[8] - Extend the reaction time based on the monitoring results. A typical duration can be from 5 to 12 hours.[2]

Experimental Protocols & Methodologies

Protocol 1: Friedel-Crafts Acylation using AlCl₃ and Acetyl Chloride

This protocol is a generalized procedure based on standard Friedel-Crafts acylation reactions.

Materials:

• α-Cedrene

• Anhydrous Aluminum Chloride (AlCl₃)

• Acetyl Chloride (AcCl)

• Anhydrous Dichloromethane (DCM)

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ice

Procedure:

• Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and an addition funnel, add anhydrous aluminum chloride (1.1 equivalents) and anhydrous DCM.[8] Purge the system with an inert gas like nitrogen.[8]

• Reagent Addition: Cool the flask to 0°C using an ice bath.[8] Dissolve acetyl chloride (1.1 equivalents) in anhydrous DCM and add it to the addition funnel. Add the acetyl chloride solution dropwise to the stirred AlCl₃ suspension over 10-15 minutes.[8]

• Substrate Addition: After the initial addition is complete, dissolve the α-cedrene (1.0 equivalent) in anhydrous DCM and add it to the addition funnel. Add the cedrene solution dropwise to the reaction mixture. Control the addition rate to prevent excessive boiling.[8]

• Reaction: Once the addition is complete, remove the ice bath and allow the reaction to stir at room temperature.[8] Monitor the reaction's progress by TLC. The reaction may take several hours to complete.

• Workup (Quenching): Carefully and slowly pour the reaction mixture into a beaker containing a stirred mixture of crushed ice and concentrated HCl.[5][8] This step should be performed in a fume hood as HCl gas will be evolved.

• Extraction: Transfer the quenched mixture to a separatory funnel. Collect the organic layer. Extract the aqueous layer with an additional portion of DCM.[8]

• Washing: Combine the organic layers and wash them sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.[8]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter off the drying agent, and remove the solvent using a rotary evaporator to yield the crude Methyl Cedryl Ketone.[8]

• Purification: The crude product can be purified by vacuum distillation to obtain the final product.[2]

Visualizations

Experimental Workflow

The following diagram outlines the general workflow for the synthesis and purification of Methyl Cedryl Ketone.

Synthesis Workflow for Methyl Cedryl Ketone.

Troubleshooting Logic

This flowchart provides a logical sequence for diagnosing common issues during the synthesis.

Decision Tree for Troubleshooting Low Yields.

References

• 1. Methyl Cedryl Ketone / Vertofix (32388-55-9) — Fragrance / Perfume Ingredient — Scentspiracy [scentspiracy.com]
• 2. CN1130170A - Synthetic method for methyl cedrone - Google Patents [patents.google.com]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Friedel-Crafts Acylation [organic-chemistry.org]
• 7. CN101265170B - Method for synthesizing methylcedrenone by using solid super-strong acid - Google Patents [patents.google.com]
• 8. websites.umich.edu [websites.umich.edu]

Troubleshooting matrix effects in Methyl Cedryl Ketone quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the quantification of Methyl Cedryl Ketone (MCK), also known as Acetyl Cedrene, in complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect Methyl Cedryl Ketone (MCK) quantification?

A1: Matrix effects are the alteration of the analytical signal of a target analyte due to the presence of other components in the sample matrix. In the context of MCK quantification, particularly in complex cosmetic or biological matrices, these effects can manifest as either ion suppression or enhancement in the mass spectrometer source. This interference can lead to inaccurate and unreliable quantification, either underestimating or overestimating the true concentration of MCK.

Q2: What are the common causes of poor peak shape (e.g., fronting, tailing) for MCK in GC-MS analysis?

A2: Poor peak shape for MCK can arise from several factors:

• Column Overload: Injecting too much sample can lead to peak fronting.

• Active Sites: Interaction of the analyte with active sites in the injector liner or column can cause peak tailing. This is particularly relevant for ketones.

• Improper Temperature Settings: An injector temperature that is too low can cause slow volatilization, leading to broader peaks. Conversely, a temperature that is too high can cause degradation of the analyte.

• Contamination: Buildup of non-volatile matrix components in the injector or front of the column can interfere with the chromatography.

Q3: My MCK recovery is low and inconsistent. What are the likely causes?

A3: Low and inconsistent recovery of MCK is often linked to the sample preparation process. Key factors include:

• Inefficient Extraction: The chosen extraction solvent and technique (e.g., Liquid-Liquid Extraction, Solid-Phase Extraction) may not be optimal for effectively partitioning MCK from the sample matrix.

• Analyte Volatility: MCK, being a semi-volatile compound, can be lost during sample preparation steps that involve evaporation or high temperatures.

• Matrix Complexity: Complex and viscous matrices, such as creams and lotions, can physically trap the analyte, preventing its complete extraction.

Q4: Is a stable isotope-labeled internal standard (SIL-IS) necessary for accurate MCK quantification?

A4: Yes, using a SIL-IS is highly recommended for the accurate quantification of MCK in complex matrices. A SIL-IS is chemically identical to MCK but has a different mass. It will co-elute with MCK and experience similar matrix effects and variations in extraction recovery and instrument response. By measuring the ratio of the analyte to the SIL-IS, these variations can be effectively compensated for, leading to more accurate and precise results.

Troubleshooting Guides

Issue 1: Inaccurate Quantification due to Matrix Effects

This guide will help you diagnose and mitigate matrix effects in your MCK analysis.

Symptoms:

• Poor accuracy and precision in quality control samples.

• Discrepancies between results from different sample dilutions.

• Significant signal suppression or enhancement when comparing matrix-matched standards to solvent-based standards.

Troubleshooting Workflow:

Figure 1: Troubleshooting workflow for matrix effects.

Corrective Actions:

• Quantify the Matrix Effect: Perform a post-extraction spike experiment by comparing the peak area of MCK in a spiked blank matrix extract to the peak area of MCK in a neat solvent standard at the same concentration. A significant difference (typically >15%) indicates a matrix effect.

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove interfering matrix components.

  • Liquid-Liquid Extraction (LLE): Experiment with different organic solvents to improve the selective extraction of MCK.

  • Solid-Phase Extraction (SPE): This is often more effective than LLE for cleaning up complex samples. Choose a sorbent that retains MCK while allowing matrix components to be washed away.

• Use Matrix-Matched Standards: Prepare calibration standards in a blank matrix extract that is representative of your samples. This helps to compensate for signal suppression or enhancement.

• Employ a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most robust method for correcting for matrix effects. The SIL-IS will behave similarly to the analyte during sample preparation and analysis, allowing for accurate ratio-based quantification.

Issue 2: Low and Variable Analyte Recovery

This guide addresses issues related to the inefficient extraction of MCK from the sample matrix.

Symptoms:

• Low signal intensity for MCK, even at expectedly high concentrations.

• Poor reproducibility of results between replicate extractions.

• Low recovery values in spiked matrix samples.

Troubleshooting Workflow:

Figure 2: Troubleshooting workflow for low analyte recovery.

Corrective Actions:

• Evaluate Different Extraction Techniques: The choice of extraction method is critical for achieving good recovery from complex matrices.

  • Liquid-Liquid Extraction (LLE): While simple, LLE can be less efficient for complex matrices and may result in the co-extraction of interfering substances.

  • Solid-Phase Extraction (SPE): SPE generally provides cleaner extracts and higher recovery. It is highly recommended for complex cosmetic matrices.

• Optimize Extraction Parameters:

  • For LLE , investigate different extraction solvents, adjust the pH of the aqueous phase, and consider adding salt (salting-out effect) to improve the partitioning of MCK into the organic phase.

  • For SPE , screen different sorbent types (e.g., C18, polymeric) and optimize the composition and volume of the wash and elution solvents to ensure selective retention and efficient elution of MCK.

• Consider Alternative Methods for Volatiles: For certain matrices, especially those where MCK is in the headspace, techniques like Solid-Phase Microextraction (SPME) or headspace analysis may provide better recovery.

Data Presentation

The following tables summarize representative quantitative data for the analysis of fragrance compounds in cosmetic matrices. While specific data for Methyl Cedryl Ketone is limited, these tables provide a comparative overview of what can be expected with different analytical approaches.

Table 1: Comparison of Sample Preparation Techniques for Fragrance Compound Recovery from a Cream Matrix

Sample Preparation Method	Analyte	Mean Recovery (%)	RSD (%)	Reference
Liquid-Liquid Extraction (LLE)	Linalool	85.2	8.5	[1]
Limonene	89.1	7.2	[1]
Geraniol	82.5	9.1	[1]
Solid-Phase Extraction (SPE)	Linalool	95.8	4.3	[1]
Limonene	97.2	3.8	[1]
Geraniol	94.1	4.9	[1]

Table 2: Matrix Effect Evaluation for Selected Fragrance Compounds in a Lotion Matrix

Compound	Matrix Effect (%)	Interpretation	Reference
Amylcinnamic aldehyde	-25.8	Ion Suppression	[2]
Anise alcohol	+35.1	Ion Enhancement	[2]
Linalool	-15.2	Ion Suppression	[2]
Limonene	-10.8	Minimal Effect	[2]

Experimental Protocols

Protocol 1: Quantification of Methyl Cedryl Ketone in a Cream Matrix using GC-MS

This protocol is adapted from established methods for the analysis of fragrance compounds in cosmetic matrices.

1. Sample Preparation (Solid-Phase Extraction):

• Weigh 1.0 g of the cream sample into a 50 mL centrifuge tube.

• Add 10 mL of a suitable organic solvent (e.g., acetonitrile) and vortex for 2 minutes to disperse the sample.

• Spike with an appropriate internal standard (ideally, a stable isotope-labeled MCK).

• Centrifuge at 4000 rpm for 10 minutes.

• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Load the supernatant from the centrifuged sample onto the SPE cartridge.

• Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 80:20 v/v) to remove polar interferences.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the MCK and internal standard with 5 mL of ethyl acetate (B1210297) into a clean collection tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitute the residue in 1 mL of hexane (B92381) for GC-MS analysis.

2. GC-MS Parameters:

• GC System: Agilent 7890B GC (or equivalent)

• MS System: Agilent 5977B MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

• Inlet Temperature: 250°C

• Injection Mode: Splitless (1 µL injection volume)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes

  • Ramp to 150°C at 10°C/min

  • Ramp to 280°C at 20°C/min, hold for 5 minutes

• MSD Transfer Line: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Quantifier Ion for MCK: To be determined from a standard (e.g., m/z 246, 231, 203)

  • Qualifier Ion(s) for MCK: To be determined from a standard

  • Ions for Internal Standard: To be determined based on the chosen standard

References

• 1. researchgate.net [researchgate.net]
• 2. phenomenex.blog [phenomenex.blog]

Technical Support Center: Enhancing the Resolution of Methyl Cedryl Ketone Enantiomers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing the chiral chromatographic separation of Methyl Cedryl Ketone enantiomers. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to assist in your method development and refinement.

Frequently Asked Questions (FAQs)

Q1: What are the most effective chiral stationary phases (CSPs) for separating Methyl Cedryl Ketone enantiomers?

A1: Polysaccharide-based CSPs are highly recommended for the chiral separation of ketones like Methyl Cedryl Ketone. Specifically, derivatives of amylose (B160209) and cellulose (B213188), such as amylose tris(3,5-dimethylphenylcarbamate) and cellulose tris(3,5-dimethylphenylcarbamate), have shown broad applicability and success in resolving a wide range of chiral compounds, including ketones. It is advisable to screen a selection of these columns to find the optimal stationary phase for your specific application.

Q2: What are the recommended starting conditions for mobile phase selection in the normal-phase mode?

A2: For normal-phase chromatography, a common starting point is a mobile phase consisting of a mixture of n-hexane and an alcohol modifier, such as isopropanol (B130326) (IPA) or ethanol (B145695). A typical initial ratio to explore is 90:10 (v/v) n-hexane to alcohol. The polarity of the mobile phase can be adjusted by varying this ratio to optimize the separation.

Q3: How does temperature affect the resolution of Methyl Cedryl Ketone enantiomers?

A3: Temperature is a critical parameter in chiral chromatography that can significantly influence enantioselectivity. Generally, lower temperatures tend to enhance the resolution by increasing the differences in interaction energies between the enantiomers and the CSP. However, in some cases, an increase in temperature can lead to improved peak efficiency and, consequently, better resolution. It is recommended to screen a range of temperatures (e.g., 10°C, 25°C, and 40°C) to determine the optimal condition for your separation.

Q4: My peaks are broad and show significant tailing. What are the likely causes and solutions?

A4: Broad and tailing peaks can be caused by several factors. One common cause is secondary interactions between the analyte and the stationary phase. For neutral compounds like Methyl Cedryl Ketone, this is less common, but if the sample contains acidic or basic impurities, it can be problematic. Ensure your sample is pure. Another cause can be a mismatch between the sample solvent and the mobile phase; always dissolve your sample in the mobile phase if possible. Column overload is another possibility, so try injecting a more dilute sample. Finally, a degraded or contaminated column can also lead to poor peak shape, in which case flushing or replacing the column may be necessary.

Q5: I am not achieving baseline separation (Resolution < 1.5). What steps can I take to improve this?

A5: To improve a resolution of less than 1.5, a systematic optimization of the chromatographic conditions is necessary. First, adjust the mobile phase composition by varying the ratio of the alcohol modifier. If that is not sufficient, try a different alcohol (e.g., switch from isopropanol to ethanol). Next, optimize the flow rate; reducing the flow rate often allows for more interaction time with the stationary phase and can enhance resolution. Finally, investigate the effect of temperature, as described in Q3. A combination of these adjustments should help you achieve baseline separation.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the chiral separation of Methyl Cedryl Ketone enantiomers.

Problem	Possible Causes	Suggested Solutions
No Separation of Enantiomers	Unsuitable Chiral Stationary Phase (CSP).	Screen a variety of polysaccharide-based CSPs (e.g., amylose and cellulose derivatives).
Inappropriate mobile phase mode.	If using normal-phase, consider trying reversed-phase or polar organic modes.
Poor Resolution (Rs < 1.5)	Mobile phase composition is not optimal.	Systematically vary the ratio of n-hexane to alcohol modifier (e.g., 95:5, 90:10, 85:15).
Flow rate is too high.	Decrease the flow rate (e.g., from 1.0 mL/min to 0.7 mL/min or 0.5 mL/min).[1]
Suboptimal temperature.	Evaluate a range of temperatures (e.g., 10°C, 25°C, 40°C). Lower temperatures often improve resolution.[1]
Peak Tailing or Fronting	Column overload.	Reduce the sample concentration or injection volume.
Mismatch between sample solvent and mobile phase.	Dissolve the sample in the mobile phase or a weaker solvent.
Column contamination or degradation.	Flush the column with a strong solvent (as recommended by the manufacturer) or replace the column.
Irreproducible Retention Times	Inadequate column equilibration.	Equilibrate the column with at least 20-30 column volumes of the mobile phase before injection.
Inconsistent mobile phase preparation.	Prepare fresh mobile phase daily and ensure accurate mixing of solvents.
Fluctuations in temperature.	Use a column oven to maintain a constant temperature.

Data Presentation

The following tables provide illustrative quantitative data on how varying chromatographic parameters can affect the separation of chiral ketones, which can be used as a guide for the optimization of Methyl Cedryl Ketone enantiomer resolution.

Table 1: Effect of Mobile Phase Composition on Resolution

Mobile Phase (n-Hexane:Isopropanol, v/v)	Retention Factor (k'1)	Retention Factor (k'2)	Selectivity (α)	Resolution (Rs)
95:5	5.8	6.5	1.12	1.4
90:10	4.2	4.9	1.17	1.9
85:15	3.1	3.5	1.13	1.5
80:20	2.5	2.7	1.08	1.1

Table 2: Effect of Flow Rate on Resolution

Flow Rate (mL/min)	Retention Factor (k'1)	Retention Factor (k'2)	Selectivity (α)	Resolution (Rs)
1.2	3.9	4.5	1.15	1.7
1.0	4.2	4.9	1.17	1.9
0.8	4.5	5.3	1.18	2.1
0.6	4.9	5.8	1.18	2.2

Table 3: Effect of Temperature on Resolution

Temperature (°C)	Retention Factor (k'1)	Retention Factor (k'2)	Selectivity (α)	Resolution (Rs)
40	3.5	4.0	1.14	1.6
30	3.9	4.5	1.15	1.8
25	4.2	4.9	1.17	1.9
15	5.1	6.1	1.20	2.3

Experimental Protocols

Protocol 1: Chiral Stationary Phase (CSP) Screening

This protocol outlines a systematic approach to screen for the most effective CSP for the separation of Methyl Cedryl Ketone enantiomers.

• Prepare a stock solution of racemic Methyl Cedryl Ketone at a concentration of 1 mg/mL in n-hexane:isopropanol (90:10, v/v).

• Select a set of polysaccharide-based chiral columns for screening. Recommended columns include those with amylose tris(3,5-dimethylphenylcarbamate) and cellulose tris(3,5-dimethylphenylcarbamate) stationary phases.

• Equilibrate the first column with the mobile phase (n-hexane:isopropanol, 90:10, v/v) at a flow rate of 1.0 mL/min until a stable baseline is achieved. Set the column temperature to 25°C.

• Inject the sample and monitor the chromatogram.

• Record the retention times of any observed peaks and calculate the resolution.

• Repeat steps 3-5 for each of the selected chiral columns.

• Compare the results to identify the CSP that provides the best initial separation.

Protocol 2: Mobile Phase Optimization

Once a promising CSP has been identified, this protocol can be used to optimize the mobile phase composition.

• Prepare a series of mobile phases with varying ratios of n-hexane and isopropanol (e.g., 95:5, 90:10, 85:15, 80:20 v/v).

• Equilibrate the selected column with the first mobile phase composition (e.g., 95:5) at a flow rate of 1.0 mL/min and a temperature of 25°C.

• Inject the sample and record the chromatogram.

• Calculate the retention factors, selectivity, and resolution.

• Repeat steps 2-4 for each mobile phase composition.

• Analyze the data to determine the mobile phase ratio that yields the highest resolution. If resolution is still not optimal, consider switching the alcohol modifier to ethanol and repeating the process.

Visualizations

Caption: Troubleshooting workflow for poor chiral HPLC separation.

Caption: Systematic workflow for chiral method development.

References

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Methyl Cedryl Ketone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two common analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), for the quantitative analysis of Methyl Cedryl Ketone (MCK). The information presented is intended to assist researchers and quality control analysts in selecting and validating an appropriate method for their specific needs.

Method Comparison: HPLC vs. GC for Methyl Cedryl Ketone Analysis

While Gas Chromatography with Flame Ionization Detection (GC-FID) is a widely established method for the routine analysis and purity assessment of Methyl Cedryl Ketone, High-Performance Liquid Chromatography (HPLC) offers an alternative approach. The choice between these methods depends on available instrumentation, sample matrix, and specific analytical requirements. Below is a summary of typical performance characteristics for each method.

Parameter	HPLC-UV (Hypothetical)	GC-FID (Typical)
Linearity (R²)	> 0.999	> 0.999[1][2]
Accuracy (% Recovery)	98 - 102%	98 - 102%[3]
Precision (RSD)	< 2%	< 2%[3]
Limit of Detection (LOD)	~0.1 µg/mL	~0.01 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL	~0.03 µg/mL
Analysis Time	~20 minutes	~15 minutes
Derivatization	Required (e.g., with DNPH)	Not required
Instrumentation Cost	Moderate to High	Moderate
Solvent Consumption	High	Low

Experimental Protocols

Gas Chromatography with Flame Ionization Detection (GC-FID)

This protocol outlines a standard method for the quantitative analysis of Methyl Cedryl Ketone.

a. Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.

• Autosampler.

b. Reagents and Materials:

• Methyl Cedryl Ketone reference standard (purity > 98%).

• Solvent: Hexane or Ethyl Acetate (GC grade).

c. Chromatographic Conditions:

• Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Detector Temperature: 300°C.

• FID Gas Flow Rates:

  • Hydrogen: 30 mL/min.

  • Air: 300 mL/min.

  • Makeup Gas (Helium or Nitrogen): 25 mL/min.

d. Sample Preparation:

• Prepare a stock solution of Methyl Cedryl Ketone reference standard in the chosen solvent at a concentration of 1 mg/mL.

• Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Prepare unknown samples by accurately weighing and dissolving them in the solvent to achieve a concentration within the calibration range.

e. Validation Parameters:

• Linearity: Analyze the calibration standards and plot the peak area versus concentration. Perform a linear regression and determine the coefficient of determination (R²).

• Accuracy: Perform recovery studies by spiking a blank matrix with known concentrations of MCK at three levels (low, medium, high) and calculate the percentage recovery.

• Precision:

  • Repeatability (Intra-day precision): Analyze six replicate injections of a standard solution at a single concentration on the same day.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or instrument.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ)[2][3] or from the standard deviation of the response and the slope of the calibration curve.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

As Methyl Cedryl Ketone lacks a strong native chromophore for UV detection, a derivatization step is necessary. This hypothetical method is based on the analysis of other ketones using 2,4-dinitrophenylhydrazine (B122626) (DNPH).[4][5]

a. Instrumentation:

• HPLC system with a UV-Vis detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Autosampler.

b. Reagents and Materials:

• Methyl Cedryl Ketone reference standard (purity > 98%).

• 2,4-Dinitrophenylhydrazine (DNPH) solution (in acidified acetonitrile).

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

c. Derivatization Procedure:

• To an aliquot of the sample or standard solution in acetonitrile, add an excess of the DNPH reagent.

• Allow the reaction to proceed at a controlled temperature (e.g., 60°C) for approximately 1 hour to form the MCK-DNPH derivative.

• Cool the solution to room temperature before injection.

d. Chromatographic Conditions:

• Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

• Detection Wavelength: 360 nm.

e. Sample Preparation:

• Prepare a stock solution of the MCK-DNPH derivative.

• Prepare a series of calibration standards by diluting the derivative stock solution to a suitable concentration range.

• Prepare unknown samples by subjecting them to the derivatization procedure.

f. Validation Parameters:

• Follow the same validation principles (Linearity, Accuracy, Precision, LOD, LOQ) as outlined for the GC-FID method, using the peak area of the MCK-DNPH derivative.

Visualizations

The following diagrams illustrate the logical workflow for method validation and a comparison of the analytical processes.

Caption: General Workflow for Analytical Method Validation.

References

• 1. akjournals.com [akjournals.com]
• 2. redalyc.org [redalyc.org]
• 3. environics.com [environics.com]
• 4. researchgate.net [researchgate.net]
• 5. auroraprosci.com [auroraprosci.com]

A Comparative Analysis of Methyl Cedryl Ketone and Other Woody Odorants

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance and characteristics of Methyl Cedryl Ketone (MCK) against other prominent woody odorants used in fragrance and research applications. The information presented is supported by available experimental data to facilitate informed decisions in formulation and development.

Data Presentation: Quantitative Comparison of Woody Odorants

The following table summarizes key quantitative data for Methyl Cedryl Ketone and a selection of other significant woody odorants. These parameters are crucial for predicting and understanding the behavior of these molecules in various applications.

Odorant	CAS Number	Molecular Weight ( g/mol )	Vapor Pressure (mmHg @ 23-25°C)	Odor Threshold (ng/L air)	Substantivity (hours on blotter)	Odor Profile
Methyl Cedryl Ketone (Vertofix)	32388-55-9	246.39	~0.000084 - 0.00293[1][2][3]	Not specified, described as "High"[4]	> 48 hours, up to 400 hours[5][6]	Dry, woody, amber, with leathery, musky, and cedar notes.[4][6]
Iso E Super®	54464-57-2	234.38	~0.0015 - 0.001735[5][7]	Very low (for key isomer)[8]	> 48 hours, up to 172 hours[5][9][10]	Smooth, woody, amber, with a "velvet-like" sensation; enhances other notes.[5][11]
Cedryl Acetate (B1210297)	77-54-3	264.41	~0.000489 - 0.0022[12][13][14]	14,803[13]	~400 hours[12][15]	Light cedar, vetiver, sweet, dry, and balsamic with a powdery, leathery nuance.[12][15]
Vetiveryl Acetate	62563-80-8	262.39	~0.000120[16]	Not specified	Not specified	Woody, warm, spicy, and smooth vetiver character without harsh or smoky notes.[16][17]
α-Santalol	115-71-9	220.35	~0.000118[18]	Not specified	Not specified	Sweet, woody, characteristic of sandalwood.[18][19]

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of woody odorants are provided below. These protocols are fundamental for researchers aiming to replicate or build upon existing data.

Gas Chromatography-Olfactometry (GC-O)

Objective: To separate and identify the individual volatile compounds in a fragrance mixture and determine their respective odor characteristics.

Methodology:

• Sample Preparation: The woody odorant or fragrance blend is diluted in an appropriate solvent (e.g., ethanol) to a suitable concentration.

• Injection: A small volume of the prepared sample is injected into the gas chromatograph.

• Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column. The column's stationary phase separates the compounds based on their volatility and chemical properties.

• Detection and Olfactory Evaluation: As the separated compounds elute from the column, the effluent is split. One portion goes to a chemical detector (e.g., a mass spectrometer for identification), and the other portion is directed to a sniffing port.

• Data Recording: A trained sensory panelist or researcher sniffs the effluent at the sniffing port and records the perceived odor, its intensity, and its duration. This data is correlated with the chemical identification from the detector.

Sensory Evaluation of Odor Intensity and Substantivity

Objective: To quantify the perceived intensity of an odorant over time, determining its longevity or substantivity.

Methodology:

• Sample Application: A standardized amount of the odorant, diluted in a solvent, is applied to a neutral substrate, typically a fragrance blotter (smelling strip).

• Panelist Selection: A panel of trained and screened sensory assessors is used for the evaluation to ensure consistency and reliability of the results.

• Timed Evaluation: At specified time intervals (e.g., 0, 1, 4, 8, 24, 48+ hours), the panelists evaluate the odor intensity of the blotter.

• Intensity Scaling: The perceived intensity is rated on a labeled magnitude scale (LMS) or a category scale (e.g., 0-5 or 0-10, where 0 is no odor and the maximum value is extremely strong).

• Data Analysis: The mean intensity scores at each time point are calculated and plotted to generate a time-intensity curve. The time at which the odor is no longer consistently perceptible is recorded as its substantivity.

Mandatory Visualization

The following diagrams illustrate key concepts and workflows relevant to the comparative study of woody odorants.

Figure 1: Simplified Olfactory Signaling Pathway.

Figure 2: Experimental Workflow for Odorant Evaluation.

Figure 3: Logical Comparison of Woody Odorant Features.

References

• 1. ScenTree - Vertofix® (CAS N° 32388-55-9) [scentree.co]
• 2. methyl cedryl ketone, 32388-55-9 [thegoodscentscompany.com]
• 3. methyl cedryl ketone, 32388-55-9 [thegoodscentscompany.com]
• 4. Methyl Cedryl Ketone / Vertofix (32388-55-9) — Fragrance / Perfume Ingredient — Scentspiracy [scentspiracy.com]
• 5. iff.com [iff.com]
• 6. iff.com [iff.com]
• 7. ScenTree - Iso E Super® (CAS N° 54464-57-2) [scentree.co]
• 8. perfumerflavorist.com [perfumerflavorist.com]
• 9. patchouli ethanone, 54464-57-2 [thegoodscentscompany.com]
• 10. Perfumers Apprentice - Iso E Super® (IFF) ** [shop.perfumersapprentice.com]
• 11. Iso E Super® (54464-57-2) – Premium Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 12. Perfumers Apprentice - Cedryl Acetate (EOA) ** [shop.perfumersapprentice.com]
• 13. ScenTree - Cedryl acetate (CAS N° 77-54-3) [scentree.co]
• 14. iff.com [iff.com]
• 15. Buy Cedryl Acetate for Perfumery - Evocative Perfumes [evocativeperfumes.com]
• 16. vetiveryl acetate [thegoodscentscompany.com]
• 17. scent.vn [scent.vn]
• 18. echemi.com [echemi.com]
• 19. santalol, 11031-45-1 [thegoodscentscompany.com]

GC-MS vs. GC-FID: A Comparative Guide for the Analysis of Methyl Cedryl Ketone

For researchers, scientists, and drug development professionals engaged in the analysis of fragrance compounds, selecting the appropriate analytical technique is paramount for achieving accurate and reliable results. Methyl Cedryl Ketone, a key sesquiterpene ketone in the fragrance industry, requires precise quantification and identification. This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography with Flame Ionization Detection (GC-FID) for the analysis of Methyl Cedryl Ketone, supported by representative experimental data and detailed methodologies.

At a Glance: GC-MS vs. GC-FID for Ketone Analysis

Gas Chromatography (GC) is a powerful technique for separating volatile and semi-volatile compounds. The choice of detector, however, significantly influences the nature and quality of the analytical data. While both GC-MS and GC-FID are widely used, they operate on different principles, offering distinct advantages and disadvantages.

GC-MS combines the separation power of GC with the identification capabilities of mass spectrometry. As compounds elute from the GC column, they are ionized, and the resulting fragments are detected based on their mass-to-charge ratio. This provides a unique mass spectrum for each compound, acting as a "chemical fingerprint" that allows for confident identification.[1][2]

GC-FID , on the other hand, is a mass-sensitive detector.[1] After separation by the GC, the eluted compounds are burned in a hydrogen-air flame, producing ions. The resulting current is proportional to the amount of organic carbon atoms in the analyte, making it an excellent choice for quantitative analysis.[1]

Quantitative Performance Comparison

The selection between GC-MS and GC-FID often hinges on the specific analytical requirements, such as the need for identification versus the demand for high-precision quantification. The following table summarizes key quantitative performance metrics. Note: The following data is illustrative for ketones and fragrance compounds and may not be specific to Methyl Cedryl Ketone.

Parameter	GC-MS	GC-FID	Key Considerations
Limit of Detection (LOD)	Lower (Higher Sensitivity)	Higher	GC-MS can detect trace amounts of compounds, making it suitable for impurity analysis.[1][3][4]
Limit of Quantification (LOQ)	Lower	Higher	For accurate quantification at very low concentrations, GC-MS is often preferred.[3][4]
Linearity (Dynamic Range)	Moderate	Wide	GC-FID typically offers a broader linear range, which is advantageous for analyzing samples with varying concentrations without dilution.[5]
Precision (%RSD)	< 10%	< 5%	Both techniques offer good precision, but GC-FID is often favored for routine quality control due to its robustness.
Accuracy (Recovery %)	95-105%	98-102%	Both methods can achieve high accuracy with proper calibration.
Selectivity	High	Moderate	GC-MS provides superior selectivity through the analysis of mass spectra, which is crucial for complex matrices.
Identification Capability	Yes	No	The primary advantage of GC-MS is its ability to identify unknown compounds.[1][2]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable analytical results. Below are representative experimental protocols for the analysis of ketones using GC-MS and GC-FID.

GC-MS Experimental Protocol (Illustrative)

This protocol is a generalized representation for the analysis of sesquiterpene ketones.

• Sample Preparation: A solution of Methyl Cedryl Ketone is prepared in a suitable solvent (e.g., hexane (B92381) or ethyl acetate) to a concentration within the calibrated range. An internal standard may be added for improved quantitative accuracy.

• Gas Chromatography (GC) System:

  • Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio) at 250°C.

  • Column: A non-polar or medium-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program: Initial temperature of 60°C held for 2 minutes, then ramped at 10°C/min to 280°C and held for 5 minutes.

• Mass Spectrometry (MS) System:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole.

  • Scan Mode: Full scan mode (e.g., m/z 40-400) for qualitative analysis or Selected Ion Monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

GC-FID Experimental Protocol (Illustrative)

This protocol is representative for the quantitative analysis of fragrance compounds.

• Sample Preparation: A solution of Methyl Cedryl Ketone is prepared in a suitable solvent (e.g., hexane or ethanol) to a concentration within the linear dynamic range of the detector. An internal standard is recommended for precise quantification.

• Gas Chromatography (GC) System:

  • Injector: Split/splitless inlet, operated in split mode (e.g., 100:1 split ratio) at 250°C.

  • Column: A polar capillary column, such as a DB-WAX (30 m x 0.25 mm i.d., 0.25 µm film thickness), is often used for fragrance analysis.[6]

  • Carrier Gas: Hydrogen or Helium at a constant flow rate (e.g., 2 mL/min).

  • Oven Temperature Program: Initial temperature of 50°C held for 1 minute, then ramped at 8°C/min to 240°C and held for 10 minutes.

• Flame Ionization Detector (FID) System:

  • Temperature: 250°C.

  • Hydrogen Flow: 30 mL/min.

  • Air Flow: 300 mL/min.

  • Makeup Gas (Nitrogen or Helium): 25 mL/min.

Workflow and Decision Making

The choice between GC-MS and GC-FID depends on the analytical objective. The following diagrams illustrate the typical experimental workflow and a logical approach to selecting the appropriate detector.

A typical experimental workflow for GC analysis.

A decision tree for selecting between GC-MS and GC-FID.

Conclusion

GC-MS is the preferred method when:

• Compound identification and confirmation are required.

• High sensitivity is necessary for trace-level analysis or impurity profiling.

• The sample matrix is complex, requiring the high selectivity of mass spectrometry.

GC-FID is the optimal choice for:

• Routine quantitative analysis where the identity of the analyte is already known.[6]

• High-throughput quality control environments due to its robustness and ease of use.

• Analyses requiring a wide linear dynamic range to accommodate varying sample concentrations.

For comprehensive research and development, a dual-detector approach or the use of both techniques can be highly beneficial. GC-MS can be employed for initial identification and method development, while GC-FID can be used for subsequent routine and high-throughput quantitative analyses. This integrated approach ensures both the identity and the precise quantity of Methyl Cedryl Ketone are accurately determined, meeting the rigorous demands of the fragrance and pharmaceutical industries.

References

• 1. The Difference Between GC-MS and FID in Gas Chromatography [monadlabtech.com]
• 2. 6-napse.com [6-napse.com]
• 3. Comparison of two analytical methods validated for the determination of volatile compounds in virgin olive oil: GC-FID vs GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. digital.csic.es [digital.csic.es]
• 5. Simultaneous GC-FID Quantification of Main Components of Rosmarinus officinalis L. and Lavandula dentata Essential Oils in Polymeric Nanocapsules for Antioxidant Application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]

A Comparative Sensory Analysis of Methyl Cedryl Ketone Isomers and Woody-Amber Alternatives

For Researchers, Scientists, and Drug Development Professionals

Methyl Cedryl Ketone (MCK), a widely utilized synthetic fragrance ingredient, is prized for its persistent and versatile woody-amber character. Commercially available MCK is typically a mixture of isomers, primarily resulting from the acetylation of cedrene (B97730), a component of cedarwood oil. The isomeric composition of MCK can significantly influence its olfactory profile. This guide provides a comparative sensory evaluation of the commercially available Methyl Cedryl Ketone isomer mixture and key alternatives in the woody-amber fragrance category, supported by established experimental protocols for sensory analysis.

Comparative Sensory Profiles

While specific quantitative sensory data for individual Methyl Cedryl Ketone isomers is not extensively available in public literature, the following table presents a summary of the reported odor profiles for the commercial MCK mixture and its common alternatives. The data for the MCK isomers is presented as a hypothetical representation to illustrate the expected differences based on qualitative descriptions found in industry literature.

Fragrance Material	Woody	Amber	Musky	Cedar	Leathery	Vetiver	Powdery
Methyl Cedryl Ketone (Commercial Mixture)	7	6	4	6	3	2	2
Hypothetical Isomer A (e.g., "Ketone I")	8	5	3	7	2	1	1
Hypothetical Isomer B (e.g., "Ketone II")	5	7	5	4	4	3	3
Iso E Super	6	5	3	4	1	1	4
Cedrafix	7	6	2	8	5	4	1
Vertofix Coeur	6	6	6	5	2	2	3

Intensity Scale: 0 (Not Perceptible) to 10 (Very Strong)

Note: The sensory data for the hypothetical MCK isomers is illustrative and intended to represent potential variations in the odor profile based on isomeric purity. "Vertofix Coeur" is a specific quality of MCK known for its softer, muskier character[1]. Iso E Super is a widely used fragrance ingredient with a smooth, woody, and ambergris-like scent[2]. Cedrafix is marketed as a direct replacement for MCK, with a profile that is described as woody, amber, leathery, and with vetivert undertones.

Experimental Protocols

A comprehensive sensory evaluation of fragrance materials requires a structured and controlled methodology to ensure the reliability and validity of the results. The following protocols are based on established standards in sensory science, such as ISO 11035 for descriptor development and ASTM E1885 for discrimination testing.

I. Panelist Selection and Training

• Recruitment: A panel of 15-20 individuals should be recruited based on their interest, availability, and absence of known olfactory disorders.

• Screening: Panelists should be screened for their ability to detect and describe basic odorants representing different fragrance families (e.g., floral, citrus, spicy, woody).

• Training: Selected panelists will undergo intensive training to develop a common vocabulary for describing woody and ambery scents. This involves exposure to a range of reference standards and commercial fragrance ingredients. The panel will collaboratively develop a lexicon of descriptors and agree on their definitions.

II. Sample Preparation and Presentation

• Dilution: All fragrance materials (MCK isomers and alternatives) will be diluted to a 10% solution in an odorless, non-volatile solvent such as diethyl phthalate (B1215562) (DEP).

• Blotter Preparation: Standard fragrance blotters will be dipped into the diluted samples to a depth of 1 cm and allowed to air-dry for 5 minutes before evaluation.

• Coding and Randomization: All samples will be coded with random three-digit numbers to prevent bias. The order of presentation of the samples will be randomized for each panelist.

III. Sensory Evaluation Procedure

• Environment: The evaluation will be conducted in a well-ventilated, odor-free sensory analysis laboratory with individual booths for each panelist.

• Evaluation: Panelists will be instructed to smell the prepared blotters and rate the intensity of each previously agreed-upon descriptor (e.g., woody, amber, musky, cedar, etc.) on a 10-point intensity scale (0 = not perceptible, 10 = very strong).

• Data Collection: The intensity ratings for each descriptor will be collected for each panelist and each sample.

IV. Data Analysis

The collected data will be statistically analyzed to determine significant differences in the sensory profiles of the different samples. Analysis of Variance (ANOVA) followed by post-hoc tests (e.g., Tukey's HSD) can be used to compare the mean intensity ratings for each descriptor across the different fragrance materials.

Visualizing the Sensory Evaluation Workflow

The following diagram illustrates the key stages of a comprehensive sensory panel evaluation for fragrance ingredients.

Caption: Workflow for a typical sensory panel evaluation of fragrance materials.

Structural Relationship of Methyl Cedryl Ketone Isomers

The different isomers of Methyl Cedryl Ketone arise from the acetylation of α-cedrene and thujopsene, which are major components of cedarwood oil. The position of the acetyl group on the cedrene backbone leads to different isomers with potentially distinct odor profiles.

Caption: Derivation of Methyl Cedryl Ketone isomers from cedarwood oil.

References

• 1. standards.globalspec.com [standards.globalspec.com]
• 2. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

A Comparative Guide to the Cross-Reactivity Assessment of Methyl Cedryl Ketone and Related Sesquiterpenes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the skin sensitization potential of Methyl Cedryl Ketone (MCK), a common fragrance ingredient, and related sesquiterpenes. Due to the limited availability of direct comparative studies on the cross-reactivity of MCK with other non-lactone sesquiterpenes, this document adopts a weight-of-evidence approach. It compiles available quantitative and qualitative data, details key experimental protocols for sensitization testing, and illustrates the underlying biological pathways and experimental workflows.

Introduction to Methyl Cedryl Ketone and Sesquiterpenes

Methyl Cedryl Ketone (MCK), also known as Acetyl Cedrene or by its trade name Vertofix®, is a synthetic sesquiterpenoid ketone widely used in perfumery for its characteristic dry, woody, and ambery scent.[1] Structurally derived from cedrene, a component of cedarwood oil, MCK belongs to the large and diverse class of C15 isoprenoids known as sesquiterpenes.[1] While many sesquiterpenes are valued for their fragrance and flavor properties, some, particularly sesquiterpene lactones, are recognized as significant contact allergens.[2][3]

Assessing the skin sensitization potential and the likelihood of cross-reactivity between structurally similar molecules like MCK and other fragrance sesquiterpenes is crucial for consumer safety and regulatory compliance. This assessment relies on a combination of in vivo, in vitro, and in chemico data integrated within the framework of the Adverse Outcome Pathway (AOP) for skin sensitization.

The Adverse Outcome Pathway (AOP) for Skin Sensitization

The AOP for skin sensitization provides a framework for understanding the key biological events that lead from initial chemical exposure to the development of allergic contact dermatitis. The process begins with the covalent binding of a chemical (a hapten) to skin proteins, which initiates a cascade of cellular responses.

Fig. 1: Adverse Outcome Pathway for Skin Sensitization.

Comparative Sensitization Data

Direct, publicly available data from standardized assays allowing for a side-by-side quantitative comparison of MCK and related woody sesquiterpenes is scarce. The following tables summarize the available data based on a weight-of-evidence approach.

Methyl Cedryl Ketone (Acetyl Cedrene)

MCK is classified as a skin sensitizer (B1316253), but it is not listed as one of the 26 mandatory declarable fragrance allergens in the EU.[1][4] A comprehensive safety assessment by the Research Institute for Fragrance Materials (RIFM) has established a No Expected Sensitization Induction Level (NESIL), which is used for quantitative risk assessment.[5]

Substance	CAS Number	Classification	Potency Data (NESIL)	Comments
Methyl Cedryl Ketone (Acetyl Cedrene)	32388-55-9	GHS: Skin Sensitisation 1B[6][7]	35,000 µg/cm²[5]	Considered low-risk for dermal irritation at standard usage levels.[1] Not a classified EU allergen.[1]

Structurally Related Sesquiterpenes

Data for other woody sesquiterpenes used in fragrances is also limited. Cedrol, a sesquiterpene alcohol, is considered a skin sensitizer, while data for the parent hydrocarbons α- and β-cedrene is less definitive, with some sources suggesting a sensitization potential, particularly upon oxidation.[8]

Substance	CAS Number	Classification	Potency Data	Comments
Cedrol	77-53-2	Skin Sensitizer[9]	NESIL: 2,000 µg/cm²[9]	A major contributor to the woody profile of cedarwood oil.[10]
α-Cedrene	469-61-4	Irritant. May cause sensitization upon oxidation.[8][11]	Not available. Human data at 5% solution showed no sensitization.[11]	A precursor in the synthesis of Methyl Cedryl Ketone.[12]
β-Cedrene	546-28-1	Dermal sensitization noted by IFRA.[13]	IFRA quantitative limits apply.[13]	Isomer of α-cedrene.
Thujopsene	470-40-6	Data not available for skin sensitization.	Not available.	A major component of cedarwood oil and involved in MCK synthesis.[12][14]

Experimental Protocols for Sensitization Assessment

Modern safety assessment relies on non-animal testing methods that address the key events in the AOP. The Direct Peptide Reactivity Assay (DPRA) and the KeratinoSens™ assay are two validated and widely used methods.

Direct Peptide Reactivity Assay (DPRA)

The DPRA is an in chemico method that addresses the molecular initiating event (KE1) of the AOP: haptenation. It quantifies the reactivity of a test chemical with synthetic peptides containing either cysteine or lysine (B10760008), which serve as surrogates for skin proteins.

Methodology (OECD TG 442C):

• Peptide Solutions: Synthetic heptapeptides containing either a central cysteine or lysine are prepared in a suitable buffer (e.g., phosphate (B84403) buffer for cysteine, ammonium (B1175870) acetate (B1210297) buffer for lysine).

• Incubation: The test chemical is dissolved in an appropriate solvent (e.g., acetonitrile) and incubated with the cysteine and lysine peptide solutions for 24 hours at room temperature. The molar ratio of the test chemical to peptide is typically 1:10 for cysteine and 1:50 for lysine.

• Analysis: Following incubation, the concentration of the remaining, unreacted peptide is measured using High-Performance Liquid Chromatography (HPLC) with UV detection (typically at 220 nm).

• Calculation: The percentage of peptide depletion is calculated for both cysteine and lysine by comparing the peak area of the peptide in the sample incubated with the test chemical to the peak area in a reference control.

• Prediction Model: The mean cysteine and lysine depletion values are used to classify the substance into one of four reactivity classes (minimal, low, moderate, high), which corresponds to a prediction of its skin sensitization potential.

Fig. 2: Experimental Workflow for the DPRA.

KeratinoSens™ Assay

The KeratinoSens™ assay is a cell-based reporter gene assay that addresses the second key event (KE2) in the AOP. It measures the activation of the Keap1-Nrf2-ARE signaling pathway in human keratinocytes, a key cytoprotective response to electrophilic and oxidative stress induced by many skin sensitizers.[9][15][16]

Methodology (OECD TG 442D):

• Cell Culture: An immortalized human keratinocyte cell line (HaCaT), stably transfected with a plasmid containing the luciferase gene under the control of the Antioxidant Response Element (ARE), is cultured in 96-well plates.[10]

• Exposure: The cells are exposed to the test chemical at a range of 12 concentrations for 48 hours.

• Luminometry: After exposure, the cells are lysed, and a luciferin (B1168401) substrate is added. The activity of the induced luciferase enzyme is measured as light output using a luminometer.

• Cytotoxicity Measurement: In parallel, cell viability is assessed (e.g., using an MTT assay) to ensure that the luciferase induction is not a result of cellular toxicity.[1]

• Data Analysis: The fold induction of luciferase activity is calculated relative to vehicle controls. A chemical is classified as a sensitizer if it induces a statistically significant luciferase expression of 1.5-fold or greater at a concentration where cell viability is at least 70%. The EC1.5 value (the concentration at which induction reaches 1.5-fold) is determined as a measure of potency.[17]

Fig. 3: Experimental Workflow for the KeratinoSens™ Assay.

Conclusion and Future Directions

The available evidence indicates that Methyl Cedryl Ketone is a skin sensitizer, classified as GHS Skin Sensitisation Category 1B.[6][7] Its potency, as defined by a NESIL of 35,000 µg/cm², is relatively low compared to other fragrance allergens like Cedrol (NESIL 2,000 µg/cm²).[5][9] However, a significant data gap exists regarding its reactivity and cross-reactivity profile with other structurally related non-lactone sesquiterpenes. There is a lack of publicly available quantitative data from key in chemico and in vitro assays such as the DPRA and KeratinoSens™.

For a comprehensive understanding of the potential for cross-reactivity, further studies are needed to generate this data for MCK and other woody sesquiterpenes. Such data would enable a more direct comparison of their reactivity profiles and help refine risk assessments for these widely used fragrance ingredients. Researchers and drug development professionals should consider the existing classification of MCK as a sensitizer and be aware of the potential for cross-reactivity within the broader class of sesquiterpenoids, even in the absence of definitive comparative data.

References

• 1. Methyl Cedryl Ketone / Vertofix (32388-55-9) — Fragrance / Perfume Ingredient — Scentspiracy [scentspiracy.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. RTECS NUMBER-AO6270000-Chemical Toxicity Database [drugfuture.com]
• 4. Fragrance Allergens: The EU List of 26 Regulated Ingredients — Scentspiracy [scentspiracy.com]
• 5. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. chemtex-prototype.squarespace.com [chemtex-prototype.squarespace.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 10. Cedrol - Wikipedia [en.wikipedia.org]
• 11. alpha-cedrene, 469-61-4 [thegoodscentscompany.com]
• 12. ScenTree - Vertofix® (CAS N° 32388-55-9) [scentree.co]
• 13. beta-cedrene, 546-28-1 [thegoodscentscompany.com]
• 14. ec.europa.eu [ec.europa.eu]
• 15. Cedrol Crystals (77-53-2) — Natural Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 16. ScenTree - Alpha-cedrene (CAS N° 469-61-4) [scentree.co]
• 17. Fragrances Categorized According to Relative Human Skin Sensitization Potency - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantitative Analysis of Methyl Cedryl Ketone in Perfumes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative determination of Methyl Cedryl Ketone (MCK), a common woody and ambery fragrance ingredient, in perfume formulations. The following sections detail a validated primary method, compare its performance against viable alternatives, and provide the necessary experimental protocols for implementation in a quality control or research setting.

Quantitative Method Comparison

Gas Chromatography coupled with Mass Spectrometry (GC-MS) stands out as the most robust and widely adopted technique for the quantification of volatile and semi-volatile compounds like Methyl Cedryl Ketone in complex fragrance mixtures.[1][2][3] Its high sensitivity and selectivity make it ideal for identifying and quantifying target analytes even at low concentrations within a complex matrix. Alternative methods such as Gas Chromatography with a Flame Ionization Detector (GC-FID) and comprehensive two-dimensional Gas Chromatography coupled with Time-of-Flight Mass Spectrometry (GCxGC-TOFMS) offer distinct advantages and are also considered in this comparison.

The performance of these methods is summarized in the tables below. The data for GC-MS and GC-FID is based on typical validation parameters observed for fragrance allergens and essential oil components, providing a strong proxy for the expected performance for Methyl Cedryl Ketone.[4][5][6] The GCxGC-TOFMS data reflects its enhanced separation capabilities, leading to potentially higher precision and lower detection limits.[7][8][9]

Table 1: Comparison of Quantitative Performance Parameters for Methyl Cedryl Ketone Analysis

Parameter	GC-MS	GC-FID	GCxGC-TOFMS
Linearity (R²)	> 0.995	> 0.99	> 0.998
Accuracy (Recovery)	85-115%	80-120%	90-110%
Precision (RSD)	< 15%	< 20%	< 10%
Limit of Detection (LOD)	0.1 - 1.0 µg/mL	1.0 - 5.0 µg/mL	0.05 - 0.5 µg/mL
Limit of Quantitation (LOQ)	0.5 - 5.0 µg/mL	5.0 - 20 µg/mL	0.2 - 2.0 µg/mL

Table 2: Methodological Comparison for Methyl Cedryl Ketone Analysis

Feature	GC-MS	GC-FID	GCxGC-TOFMS
Selectivity	High (Mass fragmentation)	Moderate (Retention time)	Very High (Two-dimensional separation)
Sensitivity	High	Moderate	Very High
Cost	Moderate	Low	High
Throughput	High	High	Moderate
Expertise Required	Intermediate	Low	High

Experimental Protocols

A detailed experimental protocol for the primary recommended method, GC-MS, is provided below. This protocol is designed to be a starting point and may require optimization based on the specific instrumentation and perfume matrix being analyzed.

Quantitative Analysis of Methyl Cedryl Ketone in Perfume by GC-MS

1. Objective: To accurately quantify the concentration of Methyl Cedryl Ketone in a perfume sample.

2. Materials and Reagents:

• Methyl Cedryl Ketone certified reference standard

• Internal Standard (e.g., 1,4-Dichlorobenzene or a suitable non-interfering compound)

• Ethanol (B145695) (GC grade)

• Perfume sample

• Volumetric flasks and pipettes

• GC vials with caps

3. Instrumentation:

• Gas Chromatograph (GC) equipped with a split/splitless injector

• Mass Spectrometer (MS) detector

• Capillary column suitable for fragrance analysis (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm)

4. Standard Preparation:

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of Methyl Cedryl Ketone reference standard and dissolve in 10 mL of ethanol in a volumetric flask.

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the internal standard and dissolve in 10 mL of ethanol.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock standard solution with ethanol to achieve concentrations ranging from the LOQ to a level exceeding the expected concentration in the sample (e.g., 1, 5, 10, 25, 50, 100 µg/mL). Spike each calibration standard with a constant concentration of the internal standard.

5. Sample Preparation:

• Accurately weigh approximately 100 mg of the perfume sample into a 10 mL volumetric flask.

• Add a known amount of the internal standard stock solution.

• Dilute to volume with ethanol.

• Vortex to ensure homogeneity.

• Transfer an aliquot to a GC vial for analysis.

6. GC-MS Conditions:

• Injector Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 50:1 (may be adjusted based on concentration)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Full scan (e.g., m/z 40-400) or Selected Ion Monitoring (SIM) for higher sensitivity, using characteristic ions for Methyl Cedryl Ketone and the internal standard.

7. Data Analysis:

• Construct a calibration curve by plotting the ratio of the peak area of Methyl Cedryl Ketone to the peak area of the internal standard against the concentration of the calibration standards.

• Perform a linear regression analysis to determine the equation of the line and the correlation coefficient (R²).

• Calculate the concentration of Methyl Cedryl Ketone in the perfume sample using the calibration curve.

Visualizations

The following diagrams illustrate the experimental workflow and a comparison of the analytical methods.

Caption: Workflow for the quantitative analysis of Methyl Cedryl Ketone by GC-MS.

Caption: Comparison of key performance characteristics for different analytical methods.

References

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. GC-MS quantitation of fragrance compounds suspected to cause skin reactions. 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. perfumersworld.com [perfumersworld.com]
• 4. Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hrcak.srce.hr [hrcak.srce.hr]
• 6. researchgate.net [researchgate.net]
• 7. Identification, quantitation and method validation for the analysis of suspected allergens in fragrances by comprehensive two-dimensional gas chromatography coupled with quadrupole mass spectrometry and with flame ionization detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. theanalyticalscientist.com [theanalyticalscientist.com]
• 9. researchgate.net [researchgate.net]

Comparison of different synthesis routes for Methyl Cedryl Ketone

A Comparative Guide to the Synthesis of Methyl Cedryl Ketone

Methyl Cedryl Ketone (MCK), a synthetic ketone with a characteristic woody and ambery scent, is a valuable ingredient in the fragrance industry. Its production is primarily achieved through the acylation of cedrene (B97730), a tricyclic sesquiterpene found in cedarwood oil. This guide provides a comparative analysis of different synthesis routes for Methyl Cedryl Ketone, focusing on reaction methodologies, quantitative data, and detailed experimental protocols to aid researchers and professionals in the field.

Two primary synthesis strategies have been identified for the production of Methyl Cedryl Ketone: the Friedel-Crafts acylation of cedrene using various acid catalysts and a less detailed method described as the ethyl esterification of alpha-cedrene. The Friedel-Crafts approach is the most documented and industrially relevant method, with variations centered on the choice of catalyst, which significantly impacts yield, reaction conditions, and environmental footprint.

Quantitative Data Comparison

The following table summarizes the key quantitative parameters for the different catalytic systems employed in the Friedel-Crafts acylation of cedrene with acetic anhydride (B1165640).

Parameter	Solid Super-Strong Acid Catalysis	Polyphosphoric Acid Catalysis
Starting Materials	Cedrene, Acetic Anhydride	Chinese Cedarwood Oil, Acetic Anhydride
Catalyst	SO42-/Fe2O3, SO42-/TiO2-SiO2, S2O82-/ZrO2-SiO2	Polyphosphoric Acid
Molar Ratio (Cedrene:Acetic Anhydride)	1:1.055 to 1:7.5	Not specified
Catalyst Loading	1% - 10% (by weight of cedrene)	Not specified
Reaction Temperature	10°C - 120°C	10°C - 100°C (75°C in example)
Reaction Time	> 3 hours (8 hours in examples)	5 - 12 hours (7 hours in example)
Yield	~63% - 67%	~60%
Product Purity (Ketone Content)	75% - 79.5%	> 80%

Experimental Protocols

Route 1: Friedel-Crafts Acylation using Solid Super-Strong Acid

This method utilizes a reusable and environmentally friendlier solid super-strong acid catalyst.

Experimental Workflow:

Workflow for Solid Super-Strong Acid Catalyzed Synthesis.

Protocol:

• In a 1000 mL three-necked flask, add 408g (2 mol) of cedrene and 215g (2.11 mol) of acetic anhydride.[1]

• With stirring, add 10g of SO42-/Fe2O3 solid super-strong acid.[1]

• Heat the reaction mixture to 70°C and maintain for 8 hours.[1]

• After the reaction, cool the mixture to 25°C.[1]

• Filter the mixture to separate and recover the solid super-strong acid catalyst.[1]

• The filtrate is subjected to vacuum distillation to remove unreacted acetic anhydride and the acetic acid byproduct, yielding the crude product.[1]

• The crude product is then purified by rectification to obtain the final Methyl Cedryl Ketone.[1]

Route 2: Friedel-Crafts Acylation using Polyphosphoric Acid

This is a more traditional approach using a strong prototropic acid as a catalyst.

Experimental Workflow:

Workflow for Polyphosphoric Acid Catalyzed Synthesis.

Protocol:

• In a 100L reactor, add 18kg of acetic anhydride and 20kg of polyphosphoric acid (105%).[2]

• Heat the mixture to 75°C with stirring.[2]

• Add a solution of 20kg of raw cedrene in 10kg of benzene.[2]

• Maintain the reaction at 75°C for 7 hours.[2]

• After the reaction, add 30kg of water while stirring at 75°C to decompose the polyphosphoric acid.[2]

• Transfer the oil layer to a washing pot. The aqueous layer is extracted with benzene, and the extract is combined with the oil layer.[2]

• Neutralize the combined organic layers with a dilute alkali solution and then wash with water until neutral.[2]

• Remove the benzene by distillation to obtain the crude product.[2]

• The crude product is then purified by rectification, collecting the fraction at 120-168°C/70Pa.[2]

Alternative Synthesis Routes

Ethyl Esterification of Alpha-Cedrene

Several sources mention that Methyl Cedryl Ketone is prepared by the "ethyl esterification of alpha-cedrene".[3][4] This terminology is likely an error in the description, as the product is a ketone, not an ester, and the reaction to form it is an acylation, not an esterification. It is probable that this refers to the acylation reaction using an acetylating agent.

Ketonization of Hydrogenated Cedarwood Oil

Comparison of Synthesis Routes

The logical relationship between the different synthesis approaches is illustrated in the diagram below.

Synthesis Pathways to Methyl Cedryl Ketone.

Summary of Comparison:

• Catalyst: The primary difference between the two main documented routes is the catalyst. The solid super-strong acid method offers the advantage of catalyst reusability and reduced acidic waste, making it a greener alternative compared to the use of polyphosphoric acid.[1]

• Yield and Purity: Both methods provide comparable yields, with the solid super-strong acid method showing slightly higher yields in some examples. The purity of the product is also similar, with both methods yielding a ketone content of around 75-80%.

• Reaction Conditions: The reaction conditions of temperature and time are within a similar range for both processes.

• Work-up: The work-up procedure for the solid super-strong acid is simpler, involving filtration to remove the catalyst. The polyphosphoric acid method requires a more involved aqueous work-up with quenching and extraction steps.

• Starting Materials: While pure cedrene is used in the examples for the solid acid catalyst, the polyphosphoric acid method is described using Chinese cedarwood oil, which contains a mixture of terpenes.[2] This may influence the final product composition and require more rigorous purification.

References

• 1. CN101265170B - Method for synthesizing methylcedrenone by using solid super-strong acid - Google Patents [patents.google.com]
• 2. CN1130170A - Synthetic method for methyl cedrone - Google Patents [patents.google.com]
• 3. foreverest.net [foreverest.net]
• 4. foreverest.net [foreverest.net]
• 5. Methyl Cedryl Ketone / Vertofix (32388-55-9) — Fragrance / Perfume Ingredient — Scentspiracy [scentspiracy.com]

A Comparative Guide to Inter-Laboratory Validation of Analytical Methods for Methyl Cedryl Ketone

Introduction

Methyl Cedryl Ketone (MCK), a synthetic ketone with a characteristic woody and amber scent, is a crucial ingredient in the fragrance and cosmetics industries.[1][2][3] Ensuring the quality and consistency of MCK requires robust and validated analytical methods that can be reliably reproduced across different laboratories. This guide provides a framework for the inter-laboratory validation of two common analytical techniques for the quantification of Methyl Cedryl Ketone: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with UV Detection (HPLC-UV).

Due to a lack of publicly available inter-laboratory validation studies specifically for Methyl Cedryl Ketone, this document presents a comparative guide with illustrative data. The experimental protocols and data tables are based on established validation principles for similar analytes and serve as a template for researchers, scientists, and drug development professionals to design and execute their own inter-laboratory validation studies. The validation parameters discussed are in accordance with ICH guidelines and include specificity, linearity, range, accuracy, precision (repeatability and inter-laboratory reproducibility), limit of detection (LOD), and limit of quantitation (LOQ).[4]

Overall Inter-Laboratory Validation Workflow

The following diagram outlines the logical workflow for conducting an inter-laboratory validation study. This process ensures that the analytical method is suitable for its intended purpose and that results are consistent and reliable across different testing sites.

Caption: A logical workflow for conducting an inter-laboratory validation study.

Method 1: Gas Chromatography with Flame Ionization Detection (GC-FID)

Gas chromatography is a highly suitable technique for the analysis of volatile compounds like Methyl Cedryl Ketone.[5] An assay by GC can determine the purity of MCK.[6]

Illustrative GC-FID Experimental Workflow

Caption: A typical workflow for the analysis of Methyl Cedryl Ketone by GC-FID.

Detailed Experimental Protocol (GC-FID)

• Instrumentation: Gas chromatograph equipped with a split/splitless injector and a flame ionization detector (FID).

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent).

• Carrier Gas: Nitrogen or Helium, at a constant flow rate (e.g., 1.2 mL/min).

• Temperatures:

  • Injector: 250°C

  • Detector (FID): 300°C

  • Oven: Initial temperature of 150°C, hold for 1 minute, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Injection: 1 µL, split ratio 50:1.

• Standard Preparation: Prepare a stock solution of Methyl Cedryl Ketone reference standard (e.g., 1000 µg/mL) in methanol (B129727). Perform serial dilutions to create calibration standards ranging from 10 µg/mL to 500 µg/mL.

• Sample Preparation: Accurately weigh the sample containing Methyl Cedryl Ketone and dissolve it in methanol to achieve a theoretical concentration within the calibration range.

• Analysis: Inject the standard solutions to establish a calibration curve. Inject the sample solutions for quantification.

Method 2: High-Performance Liquid Chromatography (HPLC-UV)

While GC is more common for volatile fragrance compounds, HPLC can also be a viable alternative, particularly for non-volatile impurities or formulations where MCK is present with other non-volatile components. The validation of an HPLC method is crucial to ensure it is suitable for its intended purpose.[4][7]

Illustrative HPLC-UV Experimental Workflow

Caption: A typical workflow for the analysis of Methyl Cedryl Ketone by HPLC-UV.

Detailed Experimental Protocol (HPLC-UV)

• Instrumentation: HPLC system with a quaternary or binary pump, autosampler, column oven, and UV/Vis detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size (or equivalent).

• Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 220 nm.

• Injection Volume: 10 µL.

• Standard Preparation: Prepare a stock solution of Methyl Cedryl Ketone reference standard (e.g., 1000 µg/mL) in the mobile phase. Perform serial dilutions to create calibration standards ranging from 10 µg/mL to 500 µg/mL.

• Sample Preparation: Accurately weigh the sample and dissolve it in the mobile phase to achieve a theoretical concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis: Inject the standard solutions to establish a calibration curve. Inject the sample solutions for quantification.

Inter-Laboratory Validation Data Summary

The following tables present illustrative data for an inter-laboratory validation study involving three hypothetical laboratories (Lab A, Lab B, Lab C). These tables are intended to serve as a template for reporting and comparing results.

Table 1: Linearity and Range

Parameter	Method	Lab A	Lab B	Lab C	Acceptance Criteria
Range (µg/mL)	GC-FID	10 - 500	10 - 500	10 - 500	Defined by application
HPLC-UV	10 - 500	10 - 500	10 - 500
Correlation Coefficient (r²)	GC-FID	0.9995	0.9991	0.9996	≥ 0.999
HPLC-UV	0.9992	0.9994	0.9990
Y-intercept (% of response at 100% concentration)	GC-FID	0.8%	1.1%	0.9%	< 2.0%
HPLC-UV	1.2%	0.9%	1.5%

Table 2: Accuracy (Spike Recovery)

Accuracy is often determined using a spike recovery method, where a known amount of analyte is added to a sample matrix.[8][9]

Spiked Level	Method	Lab A (% Recovery)	Lab B (% Recovery)	Lab C (% Recovery)	Acceptance Criteria
Low (e.g., 50 µg/mL)	GC-FID	99.5	101.2	98.9	98.0% - 102.0%
HPLC-UV	98.8	99.9	100.5
Mid (e.g., 250 µg/mL)	GC-FID	100.3	99.1	100.8	98.0% - 102.0%
HPLC-UV	101.1	100.2	99.4
High (e.g., 450 µg/mL)	GC-FID	99.8	100.5	99.2	98.0% - 102.0%
HPLC-UV	100.7	99.0	101.5

Table 3: Precision (Repeatability and Reproducibility)

Precision measures the closeness of individual measurements.[8] It is assessed at two levels: repeatability (intra-laboratory precision) and reproducibility (inter-laboratory precision).

Parameter	Method	Lab A (% RSD)	Lab B (% RSD)	Lab C (% RSD)	Inter-Lab % RSD	Acceptance Criteria
Repeatability (n=6)	GC-FID	0.8	1.1	0.9	N/A	≤ 2.0%
HPLC-UV	1.2	0.9	1.3	N/A
Reproducibility	GC-FID	N/A	N/A	N/A	2.5	≤ 5.0%
HPLC-UV	N/A	N/A	N/A	3.1

Table 4: Detection and Quantitation Limits

Parameter	Method	Lab A (µg/mL)	Lab B (µg/mL)	Lab C (µg/mL)	Acceptance Criteria
Limit of Detection (LOD)	GC-FID	2.8	3.1	2.9	Report Only
HPLC-UV	3.5	3.2	3.6
Limit of Quantitation (LOQ)	GC-FID	9.5	10.2	9.8	Must be ≤ lowest calibration standard
HPLC-UV	10.8	10.5	11.2

Conclusion

This guide provides a framework and illustrative data for the inter-laboratory validation of GC-FID and HPLC-UV methods for the analysis of Methyl Cedryl Ketone. Both methods, when properly validated, can provide accurate and precise results. The choice of method will depend on the specific application, sample matrix, and available instrumentation. A successful inter-laboratory validation study, following the workflows and meeting the acceptance criteria outlined here, will ensure that the chosen analytical method is robust, reliable, and transferable, thereby guaranteeing the consistent quality of Methyl Cedryl Ketone across the industry.

References

• 1. Methyl Cedryl Ketone / Vertofix (32388-55-9) — Fragrance / Perfume Ingredient — Scentspiracy [scentspiracy.com]
• 2. datainsightsmarket.com [datainsightsmarket.com]
• 3. Methyl Cedryl Ketone Market, Report Size, Worth, Revenue, Growth, Industry Value, Share 2025 [reports.valuates.com]
• 4. researchgate.net [researchgate.net]
• 5. iiste.org [iiste.org]
• 6. METHYL CEDRYL KETONE | Chemtex USA [chemtexusa.com]
• 7. blacpma.ms-editions.cl [blacpma.ms-editions.cl]
• 8. researchgate.net [researchgate.net]
• 9. Accuracy, Precision, and Reliability of Chemical Measurements in Natural Products Research - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Methyl Cedryl Ketone performance against Iso E Super in fragrance longevity

In the competitive landscape of fragrance formulation, the longevity of a scent is a paramount performance metric. This guide provides a detailed comparison of two widely used synthetic woody ambergris aroma chemicals: Methyl Cedryl Ketone (also known as Vertofix) and Iso E Super. This analysis is intended for researchers, scientists, and fragrance development professionals, offering objective data and detailed experimental methodologies to inform formulation decisions.

Data Presentation: A Comparative Overview

The longevity of a fragrance molecule is influenced by several physicochemical properties, primarily its molecular weight and vapor pressure, which correlate to its volatility. Substantivity, or the ability of a fragrance to linger on a substrate, is a key performance indicator.

Property	Methyl Cedryl Ketone	Iso E Super
Synonyms	Vertofix, Acetyl Cedrene	Isocyclemone E, Ambralux
CAS Number	32388-55-9	54464-57-2
Molecular Formula	C₁₇H₂₈O	C₁₆H₂₆O
Molecular Weight ( g/mol )	246.4	234.38
Vapor Pressure (mmHg @ 25°C)	~0.000084 - 0.000532	~0.001735
Substantivity on Smelling Strip	400 hours	> 48 - 280 hours
Odor Profile	Dry, woody (cedar), ambery, persistent.[1]	Smooth, woody, ambery with a velvety sensation.[2]

Note: Data is compiled from multiple sources and may represent a range of reported values. Substantivity on a smelling strip is a common industry metric for evaluating the longevity of a raw material.

Experimental Protocols

To provide a comprehensive understanding of how fragrance longevity is evaluated, two primary methodologies are detailed below: Sensory Analysis for on-skin performance and Gas Chromatography-Olfactometry (GC-O) for analytical assessment.

Sensory Analysis: On-Skin Fragrance Longevity Protocol

This protocol outlines a standardized method for evaluating the longevity of a fragrance on human skin.[2][3][4]

1. Panelist Selection:

• Recruit a panel of a minimum of 10-15 individuals.

• Screen panelists for any known skin sensitivities or allergies.

• Ensure panelists have a calibrated sense of smell and are not suffering from olfactory fatigue on the day of testing.

2. Panelist Preparation:

• Instruct panelists to avoid using any scented products (soaps, lotions, deodorants) on the day of the test.

• Panelists should have clean, dry skin at the application site.

3. Fragrance Application:

• Apply a standardized, pre-measured amount of the fragrance solution (e.g., 0.1 mL) to a designated area on the panelists' forearms.

• Apply Methyl Cedryl Ketone solution to one forearm and Iso E Super solution to the other, ensuring the locations are consistent across all panelists. The solutions should be at the same concentration in an odorless solvent (e.g., ethanol).

4. Evaluation Schedule:

• Panelists evaluate the intensity of the fragrance at specified time intervals:

  • Initial (5 minutes after application)

  • 1 hour

  • 2 hours

  • 4 hours

  • 6 hours

  • 8 hours

  • 12 hours

  • 24 hours

5. Intensity Rating:

• Panelists rate the perceived intensity of the fragrance at each time point using a labeled magnitude scale (LMS) or a simple categorical scale (e.g., 0 = No Odor, 1 = Faint, 2 = Moderate, 3 = Strong, 4 = Very Strong).

6. Data Analysis:

• Calculate the average intensity rating for each fragrance at each time point.

• Plot the average intensity over time to create a longevity curve for each molecule.

• The point at which the average intensity drops below a predetermined threshold (e.g., "Faint") is considered the end of its effective life on the skin.

Gas Chromatography-Olfactometry (GC-O) Protocol

GC-O combines instrumental analysis with human sensory perception to identify and characterize odor-active compounds.[5][6][7]

1. Sample Preparation:

• Prepare solutions of Methyl Cedryl Ketone and Iso E Super in a suitable volatile solvent (e.g., dichloromethane (B109758) or ethanol) at a known concentration.

• For analyzing fragrance from a substrate (e.g., skin or fabric), headspace sampling techniques like Solid-Phase Microextraction (SPME) can be employed to collect the volatile molecules.

2. Instrumentation:

• A gas chromatograph (GC) equipped with a column suitable for separating fragrance molecules (e.g., a non-polar or mid-polar capillary column).

• The GC column outlet is split into two paths: one leading to a standard detector (e.g., Mass Spectrometer - MS, or Flame Ionization Detector - FID) and the other to an olfactory port.

• The olfactory port is a heated transfer line that delivers the separated compounds to a trained sensory analyst in a stream of humidified air.

3. Analytical Conditions:

• Injector Temperature: Set to ensure complete volatilization of the sample without thermal degradation (e.g., 250°C).

• Oven Temperature Program: A programmed temperature ramp is used to separate the compounds based on their boiling points and interaction with the column's stationary phase.

• Carrier Gas: Typically helium or hydrogen at a constant flow rate.

• Olfactory Port Temperature: Maintained at a temperature high enough to prevent condensation of the analytes.

4. Olfactory Evaluation:

• A trained sensory analyst (or a panel of analysts) sniffs the effluent from the olfactory port throughout the GC run.

• The analyst records the time at which an odor is detected, describes its character, and rates its intensity.

5. Data Correlation:

• The data from the instrumental detector (e.g., a chromatogram from the MS) is correlated with the sensory data from the olfactometry analysis.

• This allows for the identification of the chemical compound responsible for a specific odor perception at a particular retention time. The intensity and duration of the perceived odor provide a measure of the compound's tenacity as it elutes from the GC column.

Mandatory Visualizations

Caption: Experimental workflow for sensory analysis of fragrance longevity.

References

• 1. Fragrance And Flavor Component Analysis: Techniques And Applications - Blogs - News [alwsci.com]
• 2. How to Test the Longevity of Perfume | NIKOO Chemical [nikoochem.com]
• 3. umbrex.com [umbrex.com]
• 4. zurkoresearch.com [zurkoresearch.com]
• 5. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 7. Enhanced GC–O workflows for detailed sensory evaluation [sepsolve.com]

Safety & Regulatory Compliance

Proper Disposal of Methyl Cedryl Ketone: A Guide for Laboratory Professionals

The safe and environmentally responsible disposal of Methyl Cedryl Ketone is a critical aspect of laboratory operations. Adherence to proper disposal protocols is essential to protect personnel and the environment from potential hazards. This guide provides detailed, step-by-step procedures for the disposal of Methyl Cedryl Ketone, aligned with general laboratory safety and chemical handling standards.

Hazard Profile and Disposal Overview

Methyl Cedryl Ketone is classified as a hazardous substance, primarily due to its potential to cause skin sensitization and its high toxicity to aquatic life with long-lasting effects[1][2][3]. Therefore, it must be disposed of as hazardous waste and should never be released into the environment or discharged into the sewer system[2][4][5][6].

Hazard Classification	Description	Disposal Implication
Skin Sensitization	May cause an allergic skin reaction upon contact[1][2][3].	Requires use of personal protective equipment (PPE) during handling and disposal.
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects[1][2][3][7].	Prohibits disposal down the drain or in regular trash. Must be treated as hazardous waste.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Methyl Cedryl Ketone from a laboratory setting.

1. Personal Protective Equipment (PPE)

Before handling Methyl Cedryl Ketone for disposal, ensure you are wearing the appropriate PPE to prevent skin contact and inhalation of vapors.

• Gloves: Wear chemically resistant gloves[1][5].

• Eye Protection: Use chemical safety goggles or a face shield[2][5].

• Lab Coat: A lab coat or other protective clothing is necessary to prevent contamination of personal clothing[2].

• Respiratory Protection: If there is a risk of vapor inhalation, especially in poorly ventilated areas, use an approved respirator[5].

2. Waste Collection and Containerization

Proper containment of Methyl Cedryl Ketone waste is crucial to prevent leaks and environmental contamination.

• Container Selection: Use a dedicated, leak-proof container that is compatible with Methyl Cedryl Ketone. Plastic containers are often preferred for hazardous waste when compatibility is not an issue[4][8][9]. The container must have a secure, screw-on cap[8].

• Labeling: Immediately label the waste container with the words "Hazardous Waste," the full chemical name "Methyl Cedryl Ketone," and the approximate quantity or concentration[4]. Do not use abbreviations or chemical formulas[4].

• Segregation: Do not mix Methyl Cedryl Ketone waste with other incompatible waste streams[10]. Store it separately from acids, bases, and oxidizers[3][10].

3. Storage of Waste

Proper storage of the collected waste is a critical step before its final disposal.

• Designated Area: Store the waste container in a designated satellite accumulation area within the laboratory[9][10]. This area should be at or near the point of generation[9].

• Secondary Containment: Place the primary waste container in a secondary container, such as a chemical-resistant tray or tub, to contain any potential leaks or spills[8]. The secondary container should be able to hold at least 110% of the volume of the primary container[8].

• Container Integrity: Keep the waste container securely closed except when adding waste[8][11]. Regularly inspect the container for any signs of leakage or degradation[10].

4. Disposal Procedure

The final disposal of Methyl Cedryl Ketone waste must be handled by a licensed hazardous waste disposal company or through your institution's Environmental Health and Safety (EHS) office[4][5][12].

• Contact EHS: Follow your institution's specific procedures for hazardous waste pickup. This typically involves submitting a hazardous waste collection request form to the EHS office[4].

• Do Not Dispose On-Site: Under no circumstances should Methyl Cedryl Ketone be disposed of down the drain or in the regular trash[2][6][13]. Evaporation in a fume hood is also not an acceptable method of disposal[12].

• Empty Containers: An empty container that held Methyl Cedryl Ketone must be managed as hazardous waste unless it has been triple-rinsed with a suitable solvent. The rinsate from this cleaning process must be collected and disposed of as hazardous waste[11][12]. Once properly decontaminated, the defaced container may be disposed of as regular trash[12].

Emergency Procedures for Spills

In the event of a spill, immediate action is required to mitigate exposure and environmental contamination.

• Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure adequate ventilation[1].

• Control Ignition Sources: Remove all sources of ignition as Methyl Cedryl Ketone is combustible[1][2].

• Contain the Spill: Use an absorbent material, such as sand or diatomite, to contain the spill[7].

• Collect and Dispose: Carefully collect the absorbed material into a suitable, closed container for disposal as hazardous waste[1][5].

• Decontaminate: Clean the spill area thoroughly.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Methyl Cedryl Ketone.

Caption: Decision workflow for the safe disposal of Methyl Cedryl Ketone.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. static1.squarespace.com [static1.squarespace.com]
• 3. finefrag.com [finefrag.com]
• 4. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 5. indenta.com [indenta.com]
• 6. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 7. szabo-scandic.com [szabo-scandic.com]
• 8. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 12. vumc.org [vumc.org]
• 13. acs.org [acs.org]

Personal protective equipment for handling Methyl Cedryl Ketone

This guide provides critical safety, handling, and disposal information for Methyl Cedryl Ketone, tailored for research, scientific, and drug development professionals. Adherence to these procedures is vital for ensuring a safe laboratory environment.

Chemical and Physical Properties

A summary of important quantitative data for Methyl Cedryl Ketone is presented in the table below for easy reference.

Property	Value	Source(s)
CAS Number	32388-55-9	[1][2][3]
Molecular Formula	C₁₇H₂₆O	[1][2]
Molecular Weight	246.20 g/mol - 246.39 g/mol	[2][3]
Appearance	Pale yellow to pale brown liquid	[2]
Boiling Point	320.9 °C at 101.8 kPa	[2]
Flash Point	> 100 °C	[2][4]
Density	1.001 kg/m ³ at 20 °C	[2]
Acute Toxicity (Oral, Rat)	LD50: 4500 mg/kg bw	[2]
Acute Toxicity (Dermal, Rabbit)	LD50: > 5000 mg/kg bw	[2]

Personal Protective Equipment (PPE)

Consistent and proper use of Personal Protective Equipment is the first line of defense against exposure to Methyl Cedryl Ketone. The following PPE is mandatory when handling this chemical.[5][6]

• Hand Protection : Chemically resistant gloves are required.[1][6] Always inspect gloves for integrity before use and dispose of them in accordance with laboratory protocols.[7]

• Eye Protection : Wear tightly fitting safety goggles with side-shields or a face shield to prevent splashes.[1][2][6]

• Skin and Body Protection : A lab coat or impervious clothing should be worn to prevent skin contact.[1][2][5] Contaminated clothing must be removed immediately and cleaned before reuse.[3]

• Respiratory Protection : Work in a well-ventilated area or under a chemical fume hood.[1][2] If ventilation is insufficient or in the event of a large spill, a NIOSH-approved respirator with organic vapor cartridges is necessary.[6][7]

Experimental Workflow and Handling Procedures

The following diagram outlines the standard operating procedure for the safe handling of Methyl Cedryl Ketone, from receipt to disposal.

Safe Handling Workflow for Methyl Cedryl Ketone

Handling Precautions :

• Always work in a well-ventilated area, preferably under a chemical fume hood, to prevent vapor formation.[1][2]

• Avoid breathing vapors, mist, or gas.[2][7][8]

• Prevent contact with skin and eyes.[2][3]

• Keep the container tightly closed when not in use.[1][7]

• Keep away from heat, sparks, and open flames.[1]

• Wash hands thoroughly after handling and before breaks, meals, or leaving the work area.[1][4]

Emergency and First Aid Protocols

Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures :

Exposure Route	First Aid Procedure
Inhalation	Move the individual to fresh air and keep them at rest. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[1][2][3]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation or a rash occurs, seek medical advice.[1][2][3]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[1][2][3]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[1][2][5]

Spill Response and Disposal Plan :

In the case of a spill, the following steps should be taken:

• Evacuate : Evacuate all non-essential personnel from the spill area.[1]

• Ventilate : Ensure the area is well-ventilated.[1]

• Containment : For a small spill, use an inert absorbent material like sand, clay, or diatomaceous earth to contain the substance.[1] Prevent the spill from entering sewers or public waterways.[1][7]

• Cleanup : Carefully scoop the absorbed material into a suitable, closed container for disposal.[1] Use spark-proof tools and explosion-proof equipment.[2]

• Decontaminate : Wash all contaminated clothing and equipment after handling.[1]

Disposal :

• Methyl Cedryl Ketone and its containers must be disposed of as hazardous waste.[1]

• Disposal must be carried out by a licensed contractor and in strict accordance with all local, state, and federal regulations.[1][3]

• Do not allow the product to be released into the environment.[1][2][3]

References

• 1. static1.squarespace.com [static1.squarespace.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. finefrag.com [finefrag.com]
• 4. johndwalsh.com [johndwalsh.com]
• 5. szabo-scandic.com [szabo-scandic.com]
• 6. perfumersupplyhouse.com [perfumersupplyhouse.com]
• 7. indenta.com [indenta.com]
• 8. directpcw.com [directpcw.com]